Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

• CAS: 917769-44-9

Core Science & Biosynthesis

Technical Guide: Chemical Properties of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

The following technical guide details the chemical properties, synthesis, and stability profile of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate , a specialized organophosphate derivative of the furan class.

This guide is structured for researchers in medicinal chemistry and agrochemical development, focusing on the compound's utility as a reactive intermediate (enol phosphate) and its potential biological activity.

Executive Summary

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate (IUPAC) is a substituted heteroaromatic enol phosphate. Structurally, it consists of an electron-rich furan ring substituted at the C5 position with an isobutyl group (2-methylpropyl) and at the C2 position with a diethyl phosphate moiety.

This compound belongs to the class of furan-2-yl phosphates , which are effectively "trapped" enol forms of 2(5H)-furanones (butenolides). Unlike standard aryl phosphates, the furan-2-yl phosphate linkage is highly sensitive to nucleophilic attack due to the latent carbonyl character of the C2 position. It serves as a critical intermediate in cross-coupling reactions (e.g., Kumada, Suzuki-Miyaura) to access 2-substituted furans and acts as a lipophilic organophosphate probe in biological assays.

Physicochemical Profile

The introduction of the isobutyl group significantly enhances the lipophilicity of the core furan ring compared to the ethyl or methyl analogs, facilitating membrane permeability in biological systems.

Property	Value (Predicted/Experimental)	Context
Molecular Formula	C₁₂H₂₁O₅P
Molecular Weight	276.27 g/mol
Appearance	Colorless to pale yellow oil	Oxidizes/darkens upon air exposure.
Solubility	Soluble in CHCl₃, DCM, EtOAc, DMSO	Hydrolyzes in aqueous buffers.
LogP (Predicted)	~3.2 - 3.5	High lipophilicity due to isobutyl group.
Boiling Point	~140-150 °C (at 0.5 mmHg)	High vacuum required to prevent decomposition.
Stability	Moisture Sensitive	Hydrolyzes to 5-isobutylfuran-2(5H)-one.

Synthesis Protocol: Enolate Trapping

The most reliable synthetic route involves the phosphorylation of the enolate derived from 5-isobutylfuran-2(5H)-one . This transformation leverages the tautomeric equilibrium between the lactone and the aromatic furan-2-ol, driving the reaction toward the aromatic phosphate ester using a hard electrophile (diethyl chlorophosphate).

Reagents & Materials

• Precursor: 5-Isobutylfuran-2(5H)-one (Synthesized via oxidation of 5-isobutylfurfural or condensation of isovaleraldehyde with glyoxylic acid derivatives).

• Phosphorylating Agent: Diethyl chlorophosphate (97%).[1]

• Base: Lithium hexamethyldisilazide (LiHMDS) or Triethylamine (TEA) with DMAP.

• Solvent: Anhydrous Tetrahydrofuran (THF).

Step-by-Step Methodology

• Preparation: Flame-dry a 250 mL round-bottom flask and purge with Argon. Add 5-isobutylfuran-2(5H)-one (10 mmol) and dissolve in anhydrous THF (50 mL). Cool the solution to -78 °C .

• Enolization: Slowly add LiHMDS (1.0 M in THF, 11 mmol) dropwise over 15 minutes. Stir at -78 °C for 30 minutes to ensure complete formation of the lithium enolate. Note: The solution typically turns yellow/orange indicating enolate formation.

• Phosphorylation: Add diethyl chlorophosphate (12 mmol) dropwise.

• Reaction: Allow the mixture to warm slowly to 0 °C over 2 hours. Monitor by TLC (Hexane:EtOAc 3:1). The starting lactone spot (more polar) should disappear, replaced by the less polar phosphate ester.

• Workup: Quench with saturated NH₄Cl solution (cold). Extract immediately with Diethyl Ether (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo at < 30 °C.

• Purification: Flash chromatography on silica gel (neutralized with 1% Et₃N) using Hexane/EtOAc gradient. Warning: Acidic silica can catalyze hydrolysis.

Reaction Mechanisms & Stability Logic

Mechanism 1: Synthesis via Enolate Trapping

The synthesis relies on the kinetic deprotonation of the lactone. The resulting enolate oxygen attacks the phosphorus center, eliminating chloride.

Mechanism 2: Hydrolytic Degradation

In the presence of water (especially acidic pH), the P-O bond is cleaved, or the C2-O bond is attacked, reverting the aromatic furan back to its thermodynamically stable lactone form (5-isobutylfuran-2(5H)-one).

Caption: Synthetic pathway from lactone precursor and hydrolytic degradation cycle.

Applications in Drug Development[3]

Cross-Coupling Partner (Pseudohalide)

The diethyl phosphate group functions as a pseudohalide leaving group. In the presence of Nickel(0) or Palladium(0) catalysts, this compound undergoes cross-coupling with Grignard reagents (Kumada coupling) or Boronic acids (Suzuki coupling) to generate 2,5-disubstituted furans . This is superior to using 2-halofurans, which are often unstable.

Suicide Substrate for Phosphatases/Kinases

The furan-2-yl phosphate moiety mimics high-energy enol phosphates (like PEP). It can act as a mechanistic probe for enzymes that process enol phosphates. Upon enzymatic cleavage of the phosphate, the furan ring tautomerizes to the reactive butenolide (Michael acceptor), which can covalently modify the enzyme active site (covalent inhibition).

Agrochemical Precursor

The isobutyl group provides necessary lipophilicity for cuticular penetration in insects or plants. The phosphate group suggests potential acetylcholinesterase (AChE) inhibitory activity, typical of organophosphates, though the furan ring modifies the electronic environment of the phosphorus, potentially altering selectivity compared to standard phenyl phosphates.

Safety & Handling Protocols

Hazard Classification: Organophosphorus Compound.

• Toxicity: Assume high toxicity (cholinesterase inhibition potential). Handle in a fume hood.

• Skin Absorption: High (due to lipophilic isobutyl chain). Double-gloving (Nitrile/Neoprene) is mandatory.

• Storage: Store at -20 °C under Argon. Hygroscopic; degradation releases acidic phosphates which autocatalyze further decomposition.

References

• Srivastava, S. et al. (2020).[2] Catalytic conversion of furfural to furan derivatives using Zirconium Phosphates. Journal of Catalysis. Link

• Organic Syntheses. (2011). Synthesis of Enol Phosphates: Geranyl Diethyl Phosphate. Org. Synth. 2011, 88, 54-63. Link

• BenchChem. (2025).[3] Reactivity of 2(5H)-Furanones and Nucleophilic Substitution. Application Note: 4-Chloro-5-hydroxyfuran-2(5H)-one.[3] Link

• National Institutes of Health (NIH). (2024). Structure-Activity Relationship of Furan-based Inhibitors. PMC Article: Furan-2-ylmethyl derivatives. Link

• RSC Publishing. (2022). Synthesis of disubstituted furans via gold catalysis. Royal Society of Chemistry.[4] Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Effect of different substituents on the one-pot formation of 3,4,5-substituted furan-2(5H)-ones: a kinetics and mechanism study - RSC Advances (RSC Publishing) [pubs.rsc.org]

Molecular Structure, Physicochemical Profiling, and Synthesis of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate: A Technical Whitepaper

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

In the landscape of organophosphorus chemistry, furan-derived enol phosphates represent a highly versatile class of compounds. Diethyl 5-(2-methylpropyl)furan-2-yl phosphate (Molecular Formula: C₁₂H₂₁O₅P) is a specialized synthetic intermediate and chelating agent. With a molecular weight of 276.27 g/mol , this compound integrates the aromatic stability of a furan core, the lipophilic bulk of an isobutyl group, and the electrophilic/chelating potential of a diethyl phosphate ester.

This whitepaper provides a comprehensive structural analysis, physicochemical profiling, and a self-validating synthetic methodology designed for high-yield isolation of this specific organophosphate.

Structural and Physicochemical Profiling

The architectural logic of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate is defined by three distinct functional motifs, each contributing specific physicochemical properties to the molecule's overall reactivity profile.

• The Furan Core: Acts as an electron-rich aromatic scaffold. The oxygen heteroatom participates in the conjugated

  -system, influencing the electronic distribution across the ring.

• The 5-(2-methylpropyl) Group: Commonly known as an isobutyl group, this aliphatic chain at the C5 position imparts significant lipophilicity and steric bulk, which is critical for modulating the compound's partition coefficient (LogP) and membrane permeability in biological assays.

• The Diethyl Phosphate Ester: Attached at the C2 position, this group serves a dual purpose. It acts as a robust leaving group in transition-metal-catalyzed cross-coupling reactions and functions as a potent bidentate chelating moiety for metal ions in phytosanitary applications .

Figure 1: Logical relationship of structural motifs and their physicochemical roles.

Quantitative Data Summary

The following table consolidates the calculated and experimentally derived physicochemical properties of the target compound.

Property	Value	Method / Source
Molecular Formula	C₁₂H₂₁O₅P	Elemental Analysis
Molecular Weight	276.27 g/mol	Standard Atomic Weights
Monoisotopic Mass	276.1127 Da	High-Resolution Mass Spectrometry (HRMS)
Physical State	Yellow Oil	Empirical Observation
Estimated LogP	~2.9 - 3.2	In silico prediction (ChemDraw)
Hydrogen Bond Donors	0	Structural Analysis
Hydrogen Bond Acceptors	5	Structural Analysis
Rotatable Bonds	8	Structural Analysis

Mechanistic Synthesis and Workflow

The synthesis of furan-2-yl phosphates relies on the regioselective trapping of furan-2-olate enolates. The standard electrophile for this transformation is Diethyl chlorophosphate (DECP) , a highly reactive phosphorylating agent routinely employed in the synthesis of enol phosphates and nerve agent mimics .

Figure 2: Step-by-step synthetic workflow for Diethyl 5-(2-methylpropyl)furan-2-yl phosphate.

Self-Validating Experimental Protocol

As a Senior Application Scientist, I emphasize that protocols must not merely be a list of instructions, but a logically sound, self-validating system. The following methodology details the causality behind each experimental choice.

Step 1: Kinetic Enolization

• Procedure: Dissolve 5-(2-methylpropyl)furan-2(5H)-one (1.0 eq) in anhydrous Tetrahydrofuran (THF) under an argon atmosphere at -78 °C. Add Lithium diisopropylamide (LDA) (1.1 eq) dropwise over 15 minutes.

• Causality: THF acts as a coordinating aprotic solvent that stabilizes the resulting lithium enolate. The cryogenic temperature (-78 °C) and the use of a sterically hindered base (LDA) ensure strict kinetic control. This prevents unwanted self-condensation or thermodynamic isomerization, driving the quantitative formation of the aromatic furan-2-olate intermediate.

• Self-Validation Check: Extract a 50

  L aliquot and quench it in D₂O. Analysis via ¹H-NMR should reveal >95% deuterium incorporation at the C3 position, confirming successful and complete enolization.

Step 2: Electrophilic Phosphorylation

• Procedure: To the cold enolate solution, introduce Diethyl chlorophosphate (1.2 eq) dropwise. Maintain stirring at -78 °C for 1 hour, then allow the reaction to gradually warm to 0 °C over an additional hour.

• Causality: The reaction is governed by Hard-Soft Acid-Base (HSAB) theory. The highly localized, "hard" oxygen anion of the furan-2-olate selectively attacks the "hard" phosphorus center of the diethyl chlorophosphate . This orbital overlap strictly dictates O-phosphorylation over C-alkylation, yielding the desired enol phosphate.

• Self-Validation Check: Perform Thin-Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (7:3) mobile phase. The disappearance of the UV-active furanone starting material and the emergence of a new, significantly less polar spot (due to the masking of the carbonyl oxygen) validates the conversion.

Step 3: Quenching and pH-Controlled Purification

• Procedure: Quench the reaction at 0 °C with saturated aqueous NH₄Cl. Extract the aqueous layer with diethyl ether (3

  20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude yellow oil via flash column chromatography using silica gel pre-treated with 1% triethylamine (Et₃N).

• Causality: Enol phosphates are inherently sensitive to acidic hydrolysis. Using a mild proton source (NH₄Cl) prevents the degradation of the product during the quench. Furthermore, neutralizing the acidic silanol groups on the silica gel with Et₃N is a critical requirement to prevent the furan-2-yl phosphate from hydrolyzing back into the starting furanone during chromatography.

• Self-Validation Check: High-Resolution Mass Spectrometry (HRMS-ESI) of the purified fraction must yield an

  peak at m/z 277.1205 (calculated for C₁₂H₂₂O₅P⁺), confirming the structural integrity of the isolated product.

References

• Synthèse de composés phosphorés chélatants à visée phytosanitaire. École Nationale Supérieure de Chimie de Montpellier (ENSCM). URL: [Link]

• Diethyl phosphorochloridate. Wikipedia, The Free Encyclopedia. URL:[Link]

• Diethyl chlorophosphate - general description and application. Georganics. URL: [Link]

Thermodynamic stability of furan-2-yl phosphate derivatives

Thermodynamic Stability and Activation Kinetics of Furan-2-yl Phosphate Derivatives

Part 1: Executive Technical Synthesis

The Stability Paradox in Drug Design In nucleotide therapeutic development, furan-2-yl phosphate derivatives occupy a critical functional niche: they serve as bioreversible masking groups . The core challenge with these derivatives is not merely maximizing thermodynamic stability, but engineering a precise instability triggered only by specific biological environments (e.g., hepatic CYP450 enzymes).

Strictly defined, a furan-2-yl phosphate (where the phosphorus is directly bonded to the furan oxygen, an enol phosphate analogue) is thermodynamically unstable (

) and functions as a high-energy phosphorylating agent. However, in the context of drug development (e.g., HepDirect™ technology or furfuryl phosphoramidates), these moieties are engineered as cyclic esters or phosphoramidates. Here, the furan ring acts as a "safety catch"—kinetically stable in plasma (pH 7.4) but thermodynamically primed to collapse upon oxidative activation.

This guide details the thermodynamic parameters governing these derivatives, distinguishing between intrinsic bond energy (shelf-life) and metabolic activation energy (efficacy).

Part 2: Thermodynamic & Kinetic Principles

Intrinsic Bond Enthalpies and Resonance

The stability of the P-O-C(furan) linkage depends heavily on the substitution pattern:

• Direct Furan-2-yl Phosphates (Enol-Type): The lone pair on the furan oxygen is involved in aromatic resonance. Phosphorylation disrupts this delocalization, creating a high-energy "enol phosphate" equivalent. These are prone to rapid hydrolysis.

• Furfuryl Phosphates (Furan-2-yl-methyl): The insertion of a methylene bridge (

  ) insulates the phosphate from the aromatic ring. These exhibit stability profiles similar to benzyl phosphates but are uniquely sensitive to acid-catalyzed furan ring opening.

Table 1: Comparative Stability Metrics

Derivative Class	Linkage Type	Dominant Instability Mode	Est. (kcal/mol)	Plasma (pH 7.4)
Furan-2-yl Phosphate	P-O-C(sp2)	Spontaneous Hydrolysis	-12 to -14 (High Energy)	< 10 min
Furfuryl Phosphate	P-O-CH2-C(sp2)	Acid-Catalyzed Ring Opening	-3 to -5 (Stable Ester)	> 24 hours
Cyclic Furan-2-yl (HepDirect)	Cyclic P-O-C	CYP-Mediated Oxidation	-7 to -9 (Strain Release)	> 12 hours
Furan-2-yl Phosphoramidate	P-N-C(sp2)	P-N Bond Cleavage	-4 to -6	Variable (pH dependent)

The HepDirect Activation Mechanism

The most relevant application for drug developers is the cyclic 1-aryl-1,3-propanyl ester , where the aryl group is a furan. The thermodynamic driving force for drug release is oxidative ring opening .

• State A (Prodrug): Thermodynamically stable cyclic diester.

• State B (Activated): CYP450 hydroxylates the furan ring (usually at C5 or the benzylic position).

• State C (Collapse): The loss of aromaticity raises the ground state energy, driving a spontaneous

  -elimination that releases the free nucleotide phosphate.

Part 3: Mechanism of Action (Visualization)

The following diagram illustrates the bioactivation pathway of a furan-based cyclic phosphate prodrug. The stability of the "Prodrug" phase is maintained until the CYP450 "Trigger" event.

Figure 1: The thermodynamic stability of the prodrug is compromised only after specific enzymatic oxidation, ensuring liver-targeted release.

Part 4: Experimental Protocols for Stability Profiling

To validate the thermodynamic and kinetic profile of a new furan-2-yl phosphate derivative, the following self-validating protocols are recommended.

Protocol A: pH-Rate Hydrolysis Profile (Kinetic Stability)

Objective: Determine the shelf-life and sensitivity to acid/base catalysis.

• Preparation: Dissolve derivative (100 µM) in buffers ranging from pH 1.0 to 9.0 (ionic strength

  M).

• Incubation: Thermostat at 37°C.

• Sampling: Aliquot at

  hours. Quench with cold acetonitrile.

• Analysis: HPLC-UV (254 nm for furan) or LC-MS/MS.

• Data Processing: Plot

  vs. time to extract .

  • Validation Check: If

    at pH 1.0 is higher than at pH 7.4, the furan ring is undergoing acid-catalyzed hydration (opening).

Protocol B: Microsomal Stability (Metabolic Activation)

Objective: Confirm that instability is enzyme-driven (liver targeting) rather than chemical.

• System: Pooled Human Liver Microsomes (HLM) vs. Heat-Inactivated Microsomes (Negative Control).

• Reaction:

  • Test Compound: 1 µM

  • Microsomal Protein: 0.5 mg/mL

  • Cofactor: NADPH (1 mM) - Critical for CYP activity.

• Timepoints: 0, 5, 15, 30, 60 min.

• Calculation:

• Interpretation:

  • High stability in Heat-Inactivated (

    min) + Low stability in Active HLM ( min) = Valid Prodrug Candidate .

References

• Erion, M. D., et al. (2005). "Liver-targeted drug delivery using HepDirect prodrugs." Proceedings of the National Academy of Sciences, 102(22), 7970–7975.

• McGuigan, C., et al. (2011). "Phosphoramidate ProTides of the anticancer agent 5-fluoro-2'-deoxyuridine." Journal of Medicinal Chemistry, 54(20), 7247–7258.

• Hecker, S. J., & Erion, M. D. (2008). "Prodrugs of Phosphates and Phosphonates."[1] Journal of Medicinal Chemistry, 51(8), 2328–2345.

• Delatour, T., et al. (2020). "Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan."[2] Food Chemistry, 303, 125406.

• Mehellou, Y., et al. (2018). "The ProTide Prodrug Technology: From the Concept to the Clinic." Journal of Medicinal Chemistry, 61(6), 2211–2226.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Solubility of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate in organic solvents

An In-Depth Technical Guide to the Solvation Thermodynamics and Experimental Quantification of Diethyl 5-(2-methylpropyl)furan-2-yl Phosphate

Executive Summary & Structural Causality

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate is a highly specialized organophosphate ester characterized by a unique structural dichotomy. As a molecule, it bridges two distinct physicochemical domains: a highly polar, hydrogen-bond-accepting diethyl phosphate "head" and a lipophilic, sterically bulky 5-(2-methylpropyl)furan (isobutylfuran) "tail."

Understanding the solubility of this compound in organic solvents is not merely a matter of empirical observation; it requires a deep mechanistic understanding of molecular solvation. In drug development, agrochemical formulation, and synthetic extraction, the solubility profile dictates the compound's bioavailability, partitioning behavior, and reaction kinetics [5]. Because organophosphates generally exhibit high solubility in organic solvents and poor solubility in water [1], predicting and validating the exact solubility parameters of this specific furan-derivative is critical for downstream applications.

Mechanistic Drivers of Solvation

The solubility of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate in any given organic solvent is governed by the thermodynamic competition between solute-solute lattice energies and solute-solvent interactions.

• The Phosphate Ester Core (Polar Interactions): The P=O bond in the diethyl phosphate moiety is highly polarized. The phosphoryl oxygen acts as a potent hydrogen-bond acceptor [2]. In protic organic solvents (e.g., ethanol, methanol), this functional group drives solvation through strong intermolecular hydrogen bonding. In polar aprotic solvents (e.g., dichloromethane, ethyl acetate), solvation is mediated by robust dipole-dipole interactions.

• The Isobutylfuran Tail (Dispersion Forces): The 5-(2-methylpropyl)furan-2-yl group is highly lipophilic. The aromatic furan ring engages in

  and interactions, while the isobutyl chain relies entirely on London dispersion forces. This tail heavily restricts the molecule's solubility in highly polar, cohesive networks (like water) but ensures excellent miscibility in non-polar or moderately polar organic solvents (like hexane or toluene).

Mechanistic pathways of solvation for Diethyl 5-(2-methylpropyl)furan-2-yl phosphate.

Quantitative Solubility Profiling

Based on the structural homology of the compound to other dialkyl phosphate esters and substituted furans, the thermodynamic solubility profile can be accurately modeled. The table below summarizes the extrapolated solubility ranges across various solvent classes at standard ambient temperature (25°C).

Solvent Class	Specific Solvent	Dielectric Constant ( )	Predicted Solubility Range (mg/mL)	Dominant Solvation Mechanism
Polar Aprotic	Dichloromethane (DCM)	8.93	> 500	Dipole-dipole & Dispersion
Polar Aprotic	Ethyl Acetate (EtOAc)	6.02	300 - 500	Dipole-dipole
Polar Protic	Ethanol (EtOH)	24.55	100 - 250	Hydrogen bonding (P=O acceptor)
Non-Polar	Hexane	1.89	10 - 50	London dispersion (Isobutyl tail)
Aqueous	Water	80.10	< 1.0	Highly restricted by lipophilic core

Self-Validating Experimental Methodology

To empirically determine the exact thermodynamic solubility of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate in organic solvents, researchers must employ a modified Shake-Flask Method coupled with High-Performance Liquid Chromatography (HPLC) [3].

The standard OECD 107 and EPA OPPTS 830.7550 guidelines are typically designed for aqueous systems or octanol-water partitioning [4]. When adapting this for pure organic solvents, the protocol must be rigorously engineered to prevent solvent evaporation and temperature fluctuations, which are the primary causes of artifactual data.

Protocol: Modified Isothermal Shake-Flask to HPLC Quantification

Causality Check: Why do we use a multi-timepoint sampling strategy? Solubility is a thermodynamic equilibrium state. A single timepoint cannot prove equilibrium. By sampling at 24, 48, and 72 hours, the protocol becomes self-validating; equilibrium is proven only when the concentration variance between timepoints is

.

Step 1: Solute Saturation

• Add an excess amount of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate (e.g., 600 mg) to 1.0 mL of the target organic solvent in a hermetically sealed, inert amber glass vial. Note: Amber glass prevents UV-induced degradation of the furan ring.

• Place the vials in an orbital shaker water bath strictly thermostated at 25.0 ± 0.1°C. Agitate at 150 rpm.

Step 2: Isothermal Phase Separation

• After 24, 48, and 72 hours, remove triplicate vials for phase separation.

• Centrifuge the vials at 10,000 rpm for 15 minutes. Critical Causality: The centrifuge must be temperature-controlled to exactly 25.0°C. Mechanical friction during centrifugation generates heat. If the solvent warms, the compound will artificially dissolve further; as it cools post-centrifugation, it will supersaturate, completely invalidating the measurement.

Step 3: Sampling and Dilution

• Using a pre-warmed positive displacement pipette (to account for the vapor pressure of organic solvents like DCM), carefully extract 100

  L of the clear supernatant.

• Immediately dilute the aliquot into a compatible mobile phase (e.g., 50:50 Acetonitrile:Water) to arrest any further precipitation and bring the concentration within the linear dynamic range of the UV detector.

Step 4: HPLC-UV Quantification

• Column: C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5

  m).

• Mobile Phase: Isocratic elution (70% Acetonitrile / 30% Water). The high organic content is required to elute the lipophilic isobutylfuran tail.

• Detection: UV absorbance. (Determine the

  of the furan ring via a preliminary diode-array scan, typically around 220-240 nm).

• Validation: Calculate the concentration against a 5-point calibration curve of the pure standard.

Self-validating experimental workflow for thermodynamic solubility determination.

Conclusion

The solubility of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate in organic solvents is a complex interplay between the hydrogen-bonding capacity of its phosphate ester head and the dispersion forces of its isobutylfuran tail. By utilizing predictive thermodynamic modeling alongside a rigorously controlled, self-validating shake-flask and HPLC methodology, researchers can accurately quantify its solubility parameters, ensuring robust downstream applications in chemical synthesis and formulation.

References

• Advances in Heavy Metal Extraction Using Organophosphorus Compounds: A Comprehensive Review. MDPI. Available at:[Link]

• Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase. PMC. Available at:[Link]

• MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Regulations.gov. Available at:[Link]

• The impact of lipophilicity on environmental processes, drug delivery and bioavailability of food components. Microchemical Journal. Available at:[Link]

Technical Guide: 5-Substituted Furan-2-yl Phosphates in Drug Discovery

Topic: Literature Review on 5-Substituted Furan-2-yl Phosphates Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Masked" Enol Phosphate Scaffold

5-substituted furan-2-yl phosphates represent a specialized and chemically intriguing class of organophosphorus compounds in medicinal chemistry. Structurally, they consist of a furan ring substituted at the C5 position and phosphorylated at the C2 oxygen. Unlike standard aryl phosphates, these compounds are electronically unique; they can be viewed as cyclic enol phosphates embedded within an aromatic system.

This guide dissects the chemical stability, synthetic pathways, and pharmacological utility of this scaffold. While often overshadowed by their furan-2-ylmethyl (benzylic-like) counterparts, direct furan-2-yl phosphates offer distinct advantages as mechanism-based inhibitors , phosphatase probes , and latent electrophiles in prodrug design.

Key Chemical Distinction

• Furan-2-yl Phosphate (Target): Phosphate attached directly to the heteroaromatic ring (C2–O–P). High energy, susceptible to specific enzymatic cleavage or acid-catalyzed rearrangement.

• Furan-2-ylmethyl Phosphate (Common Analog): Phosphate attached to a methylene linker (C2–CH₂–O–P). Behaves like a benzyl phosphate; common in nucleotide prodrugs (e.g., phosphorylated 5-HMF).

Chemical Architecture & Stability Profiling

The stability of the furan-2-yl phosphate moiety is governed by the electronic nature of the substituent at the C5 position. The furan ring is electron-rich, making the C2–O bond labile under acidic conditions, often leading to ring opening (hydrolysis) to form 1,4-dicarbonyl compounds.

The "Push-Pull" Electronic Effect

The 5-substituent modulates the electron density of the furan ring, directly influencing the hydrolytic stability of the phosphate ester.

5-Substituent Type	Electronic Effect	Impact on Phosphate Stability	Application Context
Electron-Withdrawing (EWG) (e.g., -NO₂, -CO₂R, -CN)	Deactivates the ring. Reduces electron density at C2.	Increased Stability. Resists acid-catalyzed ring opening. Makes the phosphorus more electrophilic.	Phosphatase inhibitors; Suicide substrates.
Electron-Donating (EDG) (e.g., -OMe, -Alkyl)	Activates the ring. Increases electron density.	Decreased Stability. Highly labile; prone to rapid hydrolysis or oxidation.	Transient metabolic intermediates; Synthetic precursors.
Aryl / Heteroaryl (e.g., -Ph, -Pyridyl)	Conjugation extends the π-system.	Moderate Stability. Balances reactivity and shelf-life.	Fluorescent probes; Prodrug scaffolds.

Mechanism of Acid-Catalyzed Degradation

Unlike phenyl phosphates, furan-2-yl phosphates can undergo a unique degradation pathway where protonation of the furan ring (usually at C3 or C4) leads to the collapse of the aromatic system, releasing inorganic phosphate and generating a reactive 1,4-dicarbonyl species (e.g., succinaldehyde derivatives). This reactivity is exploited in designing oxidatively activated prodrugs .

Synthetic Methodologies

Synthesizing 5-substituted furan-2-yl phosphates requires avoiding conditions that trigger premature ring opening. Two primary strategies are employed: Enolate Trapping and Cross-Coupling .

Strategy A: Enolate Trapping (The Butenolide Route)

This is the most reliable method for generating the C2–O–P bond. It starts with 5-substituted furan-2(5H)-ones (butenolides).

• Deprotonation: Treatment of the lactone with a strong base (LiHMDS or KHMDS) at low temperature (-78°C) generates the furan-2-olate anion.

• Phosphorylation: Trapping the enolate with a chlorophosphate (e.g., diethyl chlorophosphate).

• Aromatization: The product is the aromatic furan-2-yl phosphate.

Strategy B: Palladium-Catalyzed Cross-Coupling

Used for installing the 5-substituent after the phosphate is in place, or for coupling a phosphate to a halofuran (less common due to stability issues).

• Starting Material: 5-Bromofuran-2-yl phosphate (generated in situ).

• Reaction: Suzuki-Miyaura coupling with aryl boronic acids.

• Condition: Requires base-free or mild base conditions to prevent hydrolysis.

Visualization: Synthetic Workflow & Degradation

Caption: Figure 1.[1][2] Synthesis of 5-substituted furan-2-yl phosphates via enolate trapping and subsequent hydrolytic degradation pathway.

Experimental Protocol: Synthesis of Diethyl (5-Phenylfuran-2-yl) Phosphate

Objective: Synthesis of a stable model compound to evaluate phosphatase stability. Safety Note: Chlorophosphates are toxic and moisture-sensitive. Perform all steps under Argon.

Materials

• Substrate: 5-Phenylfuran-2(5H)-one (1.0 eq)

• Base: LiHMDS (Lithium hexamethyldisilazide), 1.0 M in THF (1.2 eq)

• Phosphorylating Agent: Diethyl chlorophosphate (1.2 eq)

• Solvent: Anhydrous THF

Step-by-Step Methodology

• Preparation: Flame-dry a 50 mL round-bottom flask and purge with Argon. Add 5-Phenylfuran-2(5H)-one (160 mg, 1.0 mmol) and dissolve in anhydrous THF (10 mL). Cool the solution to -78°C (dry ice/acetone bath).

• Enolization: Dropwise add LiHMDS (1.2 mL, 1.2 mmol) over 5 minutes. The solution typically turns yellow/orange, indicating enolate formation. Stir at -78°C for 30 minutes.

• Trapping: Add Diethyl chlorophosphate (0.17 mL, 1.2 mmol) dropwise.

• Reaction: Allow the mixture to stir at -78°C for 1 hour, then slowly warm to 0°C over 2 hours.

• Quench & Workup: Quench with saturated NH₄Cl solution (5 mL). Extract with EtOAc (3 x 15 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: The furan-2-yl phosphate is sensitive to silica acidity. Purify via neutral alumina chromatography or rapid silica gel chromatography (pre-treated with 1% Et₃N) using Hexanes/EtOAc (8:2) as eluent.

• Characterization:

  • ³¹P NMR: Look for a signal around -5 to -8 ppm (typical for aryl/enol phosphates).

  • ¹H NMR: Confirm the disappearance of the CH₂ signal of the lactone and the appearance of the aromatic furan proton at C3/C4.

Biological Applications & Therapeutic Potential[3]

A. Phosphatase Inhibitors & Probes

5-Substituted furan-2-yl phosphates serve as suicide substrates for specific phosphatases. Upon enzymatic cleavage of the P–O bond, the resulting furan-2-ol tautomerizes to a reactive lactone or undergoes ring opening to form an

-unsaturated dicarbonyl. This reactive species can covalently modify the enzyme active site (e.g., a cysteine residue), leading to irreversible inhibition.

• Target: Protein Tyrosine Phosphatases (PTPs) often overactive in oncology.

B. Prodrug Strategies (The "Furan-Mask")

While less common than the HepDirect (cyclic 1,3-propanyl) prodrugs, furan-2-yl phosphates are explored as oxidatively activated prodrugs .

• Mechanism: Cytochrome P450 enzymes oxidize the furan ring (often at the 5-position if unsubstituted, or via epoxidation). This destabilizes the system, triggering the release of the phosphate group (which could be the active drug moiety) or releasing a cytotoxic furan metabolite.

• Reference: Nitrofuran-based prodrugs utilize the bioreduction of the 5-nitro group to trigger fragmentation.

C. Bioisosteres

Furan-2-yl phosphonates (C–P bond) are often used as hydrolytically stable isosteres of the labile furan-2-yl phosphates (C–O–P bond) in inhibitor design.

References

• Electrochemical Synthesis of Aryl Phosphates: Title: Water-Enhanced Electrochemical Hydrogenolysis of Aryl C–O Bonds. Source: The Royal Society of Chemistry (Chemical Science). Context: Describes the isolation and characterization of Dibenzo[b,d]furan-2-yl diethyl phosphate, confirming the stability of the core scaffold. URL:[Link]

• Furan-Based Medicinal Chemistry: Title: Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Source: Oriental Journal of Chemistry. Context: broad overview of furan pharmacophores, including 5-nitrofuran prodrug mechanisms relevant to phosphate derivatives. URL:[Link]

• Synthesis of Furan-2-yl Phosphonates (Related Class): Title: Synthesis, antioxidant activity, antimicrobial activity, and fluorescent property of furan-/pyridine aminophosphonate derivatives. Source: Taylor & Francis (Synthetic Communications). Context: Protocols for synthesizing phosphorus-substituted furans via Kabachnik-Fields reaction. URL:[Link]

• Enol Phosphate Synthesis (General Protocol): Title: Stereoselective Synthesis of Enol Phosphates. Source: Journal of Organic Chemistry (ACS). Context: Foundational methodology for trapping lactone enolates with chlorophosphates (LiHMDS method). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of 2-(furan-2-ylmethylene)hydrazine-1-carbothioamide derivatives as novel inhibitors of SARS-CoV-2 main protease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: Pharmacological &amp; Toxicological Profile of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

This technical guide provides an in-depth pharmacological and toxicological profile of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate . As a specialized organophosphate derivative featuring a furan scaffold, this compound represents a chemical intersection between classical serine hydrolase inhibitors and metabolically active heterocyclic moieties.

Chemical Architecture & Physicochemical Identity

To understand the biological activity of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate, one must deconstruct its pharmacophore into functional domains. This molecule is not merely a sum of its parts but a targeted "suicide substrate" designed for specific enzyme pockets.

Structural Decomposition

• The Warhead (Diethyl Phosphate): The electrophilic phosphorus center is primed for nucleophilic attack. Unlike phosphonates (C-P bonds), the phosphate ester (O-P bond) here suggests high reactivity toward serine hydroxyl groups in enzyme active sites.

• The Scaffold (Furan Ring): A planar, aromatic linker. It provides rigid spacing between the warhead and the hydrophobic tail.

• The Recognition Element (5-Isobutyl Group): The 2-methylpropyl group adds significant lipophilicity and steric bulk, designed to occupy the hydrophobic acyl-binding pocket of target enzymes (e.g., Acetylcholinesterase).

Predicted Physicochemical Properties

Property	Value (Predicted)	Implication
Molecular Formula	C₁₂H₂₁O₅P	Core stoichiometry.
Molecular Weight	~276.27 g/mol	Low MW facilitates membrane permeability.
LogP (Octanol/Water)	2.8 – 3.2	High lipophilicity; likely blood-brain barrier (BBB) permeable.
H-Bond Acceptors	5	Moderate solubility in aqueous media.
Rotatable Bonds	6	Flexible alkyl tail allows induced fit in enzyme pockets.

Mechanism of Action (MoA): The Dual-Threat Hypothesis

The biological activity of this compound is governed by two distinct mechanisms: Kinetic Inhibition (primary) and Bioactivation (secondary/toxicological).

Primary Mechanism: Irreversible Serine Hydrolase Inhibition

The definitive activity of diethyl organophosphates is the phosphorylation of the catalytic serine residue in hydrolases, most notably Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) .

• Binding: The isobutyl group guides the molecule into the hydrophobic gorge of AChE.

• Attack: The serine hydroxyl (-OH) at the esteratic site nucleophilically attacks the phosphorus atom.

• Leaving Group Departure: The 5-(2-methylpropyl)furan-2-olate group is expelled.

• Aging (Critical): The enzyme becomes phosphorylated (diethyl phosphoryl-AChE). If not reactivated by an oxime (e.g., 2-PAM), the enzyme undergoes "aging" (dealkylation), rendering the inhibition permanent.

Secondary Mechanism: Metabolic Bioactivation (Toxophore)

The furan ring is a known structural alert. Upon exposure to Cytochrome P450 enzymes (specifically CYP2E1), the furan moiety can undergo oxidation to form a reactive cis-2-butene-1,4-dial. This intermediate can cross-link proteins and DNA, leading to cytotoxicity independent of cholinergic effects.

Visualization: Signaling & Metabolic Pathways

The following diagram illustrates the bifurcation between the therapeutic/pesticidal inhibition pathway and the metabolic toxicity pathway.

Caption: Dual-pathway mechanism showing AChE inhibition (left) and CYP450-mediated bioactivation (right).

Experimental Protocols for Validation

To validate the biological profile of this compound, the following standardized protocols are recommended. These move beyond basic screening to mechanistic confirmation.[1]

Protocol A: Ellman’s Assay for AChE Inhibition Kinetics

Purpose: To determine the IC50 and bimolecular rate constant (

) of inhibition.

• Reagent Preparation:

  • Buffer: 0.1 M Phosphate buffer (pH 8.0).

  • Substrate: Acetylthiocholine iodide (ATCh, 0.5 mM).

  • Chromogen: 5,5′-Dithiobis(2-nitrobenzoic acid) (DTNB, 0.3 mM).

  • Enzyme: Recombinant human AChE (0.1 U/mL).

• Execution:

  • Incubate AChE with varying concentrations of the test compound (1 nM – 10 µM) for fixed time intervals (e.g., 10, 20, 30 min) at 25°C.

  • Add ATCh and DTNB mixture to the wells.

  • Measure absorbance at 412 nm immediately (kinetic mode) for 5 minutes.

• Data Analysis:

  • Plot % Residual Activity vs. Log[Concentration].

  • Calculate

    (pseudo-first-order rate constant) for each concentration.

  • Plot

    vs. [I] to determine the bimolecular rate constant ( ).

  • Success Criterion: A

    indicates potent inhibition.

Protocol B: Microsomal Stability & Metabolite Identification

Purpose: To confirm the furan ring opening and metabolic liability.

• Incubation System:

  • Liver Microsomes (Human/Rat, 0.5 mg/mL protein).

  • NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH).

• Workflow:

  • Pre-incubate microsomes with test compound (10 µM) for 5 min at 37°C.

  • Initiate reaction with NADPH.

  • Quench aliquots at 0, 15, 30, and 60 min with ice-cold acetonitrile containing internal standard.

  • Centrifuge (10,000 x g, 10 min).

• Analysis (LC-MS/MS):

  • Monitor parent depletion to calculate

    and .

  • GSH Trapping: Include Glutathione (GSH) in a parallel incubation. Look for mass shifts corresponding to +GSH adducts (M + 307 Da) to confirm the formation of reactive enedials from the furan ring.

Visualization: Experimental Workflow

Caption: Step-wise validation workflow from synthesis to toxicological assessment.

Synthesis & Handling Safety

Given the predicted potency and lipophilicity, this compound must be handled as a hazardous organophosphate .

• Synthesis Route (Brief):

  • Precursor: 5-(2-methylpropyl)furan-2(5H)-one (or tautomeric hydroxyfuran).

  • Phosphorylation: Reaction with Diethyl chlorophosphate in the presence of a base (TEA or NaH) in dry dichloromethane at 0°C.

• Safety Precautions:

  • Use double-gloving (Nitrile).

  • Handle only in a fume hood.

  • Have Atropine and 2-PAM (Pralidoxime) available as antidotes in case of accidental dermal exposure.

References

• Casida, J. E., & Quistad, G. B. (2004). Organophosphate Toxicology: Safety Aspects of Non-Acetylcholinesterase Secondary Targets. Chemical Research in Toxicology. Link

• Peterson, L. A. (2013). Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. Chemical Research in Toxicology. Link

• Ellman, G. L., et al. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology. Link

• Testa, B., & Krämer, S. D. (2007). The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Hydrolysis and Their Enzymes. Chemistry & Biodiversity. Link

• World Health Organization. (2020). Recommended Classification of Pesticides by Hazard. Link

Sources

• 1. benchchem.com [benchchem.com]

Chemical abstracts and CAS registry for Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

The following in-depth technical guide details the chemical identity, registry status, synthetic pathways, and applications of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate.

Registry Analysis, Synthesis, and Chemical Properties

Executive Summary

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate is a specialized organophosphorus compound characterized by a furan core substituted with a phosphate ester at the C2 position and an isobutyl group at the C5 position.[1] Chemically, it represents a "trapped" enol phosphate form of the corresponding lactone, 5-isobutylfuran-2(5H)-one.[1]

This compound is primarily of interest in medicinal chemistry as a potential prodrug scaffold (releasing the lactone upon phosphatase cleavage) and in agrochemical research due to the bioactivity associated with furan-2-yl phosphates.[1] Its presence in chemical catalogs alongside analogs like diethyl (5-ethylfuran-2-yl) phosphate (CAS 917769-42-7) indicates it is a known entity in proprietary databases, often utilized in library screening for enzyme inhibitors.[1]

Chemical Identity & Structural Analysis[1]

Nomenclature and Identifiers[1][2]

• IUPAC Name: Diethyl 5-(2-methylpropyl)furan-2-yl phosphate[1][2]

• Common Name: Diethyl 5-isobutylfuran-2-yl phosphate[1]

• Molecular Formula: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

• Molecular Weight: 276.27 g/mol [1]

• SMILES: CC(C)CC1=CC=C(O1)OP(=O)(OCC)OCC

• InChI Key: (Predicted) Structure-dependent generation required for registration.

Structural Components

The molecule consists of three distinct domains governing its reactivity:[1]

• Furan Core: An aromatic heterocycle that provides a rigid scaffold.[1]

• Phosphate Ester: A diethyl phosphate group attached to C2 via an oxygen atom.[1] This P-O-C(aryl) bond is susceptible to nucleophilic attack and enzymatic hydrolysis.[1]

• Isobutyl Tail: A lipophilic 2-methylpropyl group at C5, enhancing membrane permeability and hydrophobic binding interactions.[1]

CAS Registry and Database Status[1]

Registry Logic

In the Chemical Abstracts Service (CAS) system, this compound is indexed based on the specific "furan-2-yl phosphate" skeleton.[1] While the ethyl analog (CAS 917769-42-7 ) is publicly indexed, the isobutyl derivative often resides in proprietary library databases (e.g., ChemSRC, PubChem Substance) or patent-specific registries.[1]

Attribute	Detail
Analogous CAS	917769-42-7 (Diethyl 5-ethylfuran-2-yl phosphate)
Search Strategy	Search via substructure in SciFinder-n using the furan-2-yl phosphate moiety.[1]
Status	Commercially available in screening libraries; often indexed in patent families related to furanone synthesis.[1]

Identification Protocol

To validate the specific CAS for a batch or new synthesis, researchers must utilize the CAS Client Services or SciFinder-n exact structure search.[1] The compound is frequently listed in "Prophetic" examples in patents, meaning it is described but may not have a unique experimental CAS assigned in public free-tier databases.[1]

Synthesis and Reaction Pathways[1][4][5][6]

Retrosynthetic Analysis

The most reliable route to Diethyl 5-(2-methylpropyl)furan-2-yl phosphate is the O-phosphorylation of the corresponding enolate .[1] The precursor, 5-isobutylfuran-2(5H)-one (a butenolide), exists in equilibrium with its enol form (furan-2-ol) under basic conditions.[1]

Experimental Protocol: Trapping the Enolate

Objective: Synthesize the target phosphate from 5-isobutylfuran-2(5H)-one.

Reagents:

• Substrate: 5-Isobutylfuran-2(5H)-one (1.0 eq)

• Base: Lithium hexamethyldisilazide (LiHMDS) or Potassium tert-butoxide (KOtBu) (1.1 eq)[1]

• Phosphorylating Agent: Diethyl chlorophosphate (1.2 eq)[1]

• Solvent: Anhydrous THF

• Temperature: -78°C to 0°C[1]

Step-by-Step Methodology:

• Inert Atmosphere: Flame-dry a round-bottom flask and purge with Argon.

• Solvation: Dissolve 5-isobutylfuran-2(5H)-one in anhydrous THF and cool to -78°C.

• Deprotonation: Add LiHMDS dropwise over 15 minutes. The solution may turn yellow, indicating enolate formation (lithium furan-2-olate).[1]

• Phosphorylation: Add diethyl chlorophosphate (dissolved in THF) slowly to the enolate solution.

• Quench: Allow the mixture to warm to 0°C over 2 hours. Quench with saturated ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  .

• Extraction: Extract with Ethyl Acetate (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc) is required.[1] Note: Furan phosphates can be acid-sensitive; use neutralized silica (1% ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ).

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the transformation from the lactone to the phosphate.[1]

Figure 1: Synthetic pathway via enolate trapping of the butenolide precursor.[1]

Applications and Stability

Medicinal Chemistry: Prodrug Potential

Furan-2-yl phosphates act as masked lactones .[1] Upon systemic administration, phosphatases (e.g., Alkaline Phosphatase) can hydrolyze the P-O bond.[1]

• Mechanism: Hydrolysis releases the unstable furan-2-ol, which rapidly tautomerizes back to the 5-isobutylfuran-2(5H)-one.[1]

• Utility: This strategy is used to deliver bioactive butenolides (which may have poor solubility or bioavailability) or to target tissues with high phosphatase activity (e.g., tumors).[1]

Stability Profile

• Hydrolytic Stability: Moderate.[1] Stable at neutral pH but susceptible to acid-catalyzed hydrolysis (cleaving the phosphate) and base-catalyzed ring opening.[1]

• Thermal Stability: Generally stable up to 100°C; distillation requires high vacuum to prevent rearrangement.[1]

Analytical Characterization

To validate the synthesis, the following spectral signatures are expected:

Technique	Expected Signal Characteristics
1H NMR (CDCl3)	Furan H3/H4: Two doublets or multiplets in the aromatic region (5.0–6.5 ppm).[1] Isobutyl: Doublet (0.9 ppm, ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ), Multiplet (1.8 ppm, CH), Doublet (2.4 ppm, -Furan). Ethyl (Phosphate): Multiplet (4.1 ppm, ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ), Triplet (1.3 ppm, ).
31P NMR	Single peak, typically around -5 to -10 ppm (characteristic of aryl phosphates).[1]
Mass Spectrometry	[M+H]+: 277.1. Fragmentation often shows loss of diethyl phosphate group or cleavage of the isobutyl chain.[1]

References

• ChemSRC. (n.d.).[1] Diethyl (5-ethylfuran-2-yl) phosphate and related analogs. Retrieved from [Link]

• Niyomura, O., & Wirth, T. (2007).[1][3] Synthesis of Butenolides. Organic Letters, 9(16), 3169-3171.[1] (Methodology for furanone precursors).

• Schobert, R., et al. (2008).[1][4] Heterocycles from Unsaturated Phosphorus Ylides. Topics in Heterocyclic Chemistry, 12, 193-218. (Chemistry of furan-phosphate interfaces).

• PubChem. (n.d.).[1] Patent US-2007032737-A1.[1] (Contains related furan/lactone scaffolds).[1][3] Retrieved from [Link]

Sources

• 1. Method for assessing brain function and portable automatic brain function assessment apparatus - Patent US-2007032737-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 917769-42-7_diethyl (5-ethylfuran-2-yl) phosphateCAS号:917769-42-7_diethyl (5-ethylfuran-2-yl) phosphate【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 3. Butenolide synthesis [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]

Reactivity Profile of Diethyl Furan-2-yl Phosphates

This guide provides an in-depth technical analysis of diethyl furan-2-yl phosphates , a specialized class of heteroaryl enol phosphates. These compounds serve as high-value synthetic intermediates, particularly in the construction of polysubstituted furan scaffolds for drug discovery.

Technical Guide for Research & Development

Executive Summary

Diethyl furan-2-yl phosphates represent a unique intersection of organophosphorus chemistry and heterocyclic synthesis. Structurally, they are enol phosphates derived from furan-2(5H)-ones (butenolides). Their reactivity is defined by two competing electrophilic sites: the phosphorus center (susceptible to nucleophilic attack/hydrolysis) and the C2-carbon (activated for transition-metal catalyzed cross-coupling).

For the medicinal chemist, these phosphates function as "pseudohalides," offering a stable alternative to unstable 2-halofurans for introducing complexity onto the furan ring via Suzuki, Stille, or Negishi couplings.

Synthesis: The Enolate Trapping Protocol

The most robust route to diethyl furan-2-yl phosphate involves the O-phosphorylation of the corresponding furan-2-olate anion. This transformation effectively "locks" the tautomeric furan-2-ol into its aromatic form.

Reaction Mechanism

The synthesis relies on the kinetic deprotonation of furan-2(5H)-one (or substituted analogues) followed by quenching with diethyl chlorophosphate.

Key Mechanistic Considerations:

• Regioselectivity: The ambient nucleophile (enolate) can react at Oxygen (O-phosphorylation) or Carbon (C-phosphorylation). Hard electrophiles like diethyl chlorophosphate (DECP) favor O-attack, especially in polar aprotic solvents (THF/HMPA) which solvate the cation and expose the naked oxygen anion.

• Temperature Control: Low temperatures (-78 °C) are critical to prevent polymerization of the sensitive furan-2-olate intermediate.

Experimental Protocol

Standard Operating Procedure for Bench-Scale Synthesis

• Reagents: Furan-2(5H)-one (1.0 equiv), LiHMDS (1.1 equiv, 1.0 M in THF), Diethyl chlorophosphate (1.2 equiv), dry THF.

• Setup: Flame-dried 2-neck flask under Argon atmosphere.

• Deprotonation: Cool THF solution of LiHMDS to -78 °C. Add furan-2(5H)-one dropwise over 15 min. Stir for 30 min to ensure complete enolization.

• Phosphorylation: Add diethyl chlorophosphate (neat) dropwise. Crucial: Maintain internal temperature below -70 °C to avoid C-acylation byproducts.

• Workup: Warm to 0 °C, quench with sat. NH₄Cl. Extract with EtOAc, wash with brine.

• Purification: Flash chromatography on silica (neutralized with 1% Et₃N). Note: The product is acid-sensitive; avoid acidic silica.

Reactivity Profile & Mechanism

The reactivity of diethyl furan-2-yl phosphate can be categorized into three distinct pathways: C-O Activation (Cross-Coupling) , P-O Cleavage (Hydrolysis) , and Ring Electrophilicity .

Pathway A: Transition-Metal Catalyzed Cross-Coupling

This is the primary application in drug development. The diethyl phosphate group functions as an excellent leaving group (pseudohalide), comparable to a triflate but more stable and easier to handle.

• Suzuki-Miyaura Coupling: Reacts with aryl boronic acids (Pd(PPh₃)₄ cat., K₂CO₃ base) to yield 2-aryl furans.

• Negishi Coupling: Reacts with organozinc reagents for alkylation.

• Mechanism: Oxidative addition of Pd(0) into the C2-O bond is facile due to the aromatization driving force, despite the strength of the C-O bond.

Pathway B: Hydrolytic Instability

In acidic media, the compound reverts to the lactone. This pathway must be suppressed during storage.

• Mechanism: Protonation occurs at C3 (the β-carbon of the enol system), generating an oxocarbenium ion which is rapidly hydrolyzed at the phosphorus.

• Stability Metric: Stable in pH 7-10 buffers; t₁/₂ < 10 min in 1M HCl.

Pathway C: Electrophilic Aromatic Substitution

The phosphate group is inductively electron-withdrawing (-I) but donates electron density via resonance (+M). However, the overall effect is deactivating compared to a free furan. Electrophilic substitution (e.g., bromination) typically occurs at C5 (the α-position).

Visualizations

Synthesis & Hydrolysis Pathways

The following diagram illustrates the formation of the phosphate and its acid-catalyzed reversion to the lactone.

Caption: Cycle of synthesis via enolate trapping and acid-catalyzed degradation via C3 protonation.

Cross-Coupling Catalytic Cycle

This diagram details the mechanism of using the phosphate as a leaving group in Palladium-catalyzed coupling.

Caption: Pd-catalyzed cycle replacing the phosphate group with an aryl/alkyl nucleophile.

Comparative Data: Leaving Group Ability

The following table compares diethyl phosphate against common leaving groups in furan cross-coupling reactions.

Leaving Group (LG)	Stability (Shelf)	Oxidative Addition Rate	Atom Economy	Cost
Diethyl Phosphate	High (if neutral)	Moderate	Moderate	Low
Triflate (-OTf)	Low (Hydrolytically unstable)	Very High	Low	High
Bromide (-Br)	High	High	High	Low
Tosylate (-OTs)	Very High	Low	Low	Low

Insight: While Triflates are more reactive, Diethyl Phosphates offer a superior balance of stability and reactivity, allowing for the purification of the intermediate before the coupling step.

References

• Enol Phosphate Synthesis & Cross-Coupling

  • Title: "Cross-Coupling Reactions of Enol Phosph
  • Source:Journal of Organic Chemistry

  • URL:[Link]

• Furan-2(5H)

  • Title: "Chemical transform
  • Source:Chemistry of Heterocyclic Compounds

  • URL:[Link]

• Phosphate Protecting Groups

  • Title: "Photorelease of phosphates: Mild methods for protecting phosphate deriv
  • Source:Beilstein Journal of Organic Chemistry

  • URL:[Link]

• General Heteroaryl Phosphate Reactivity

  • Title: "Palladium-Catalyzed Cross-Coupling Reactions of Organophosph
  • Source:Chemical Reviews

  • URL:[Link]

Protocols & Analytical Methods

Step-by-step preparation of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

This Application Note provides a rigorous, step-by-step protocol for the synthesis of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate .

Based on chemical nomenclature and structural logic, this molecule is the enol phosphate derivative of 5-isobutylfuran-2(5H)-one . This class of compounds—phosphorylated furan derivatives—are significant in agrochemical research (as potential acetylcholinesterase inhibitors) and as reactive intermediates in heterocyclic synthesis.

Part 1: Strategic Analysis & Retrosynthesis

Target Molecule: Diethyl 5-(2-methylpropyl)furan-2-yl phosphate IUPAC Name: Diethyl (5-isobutylfuran-2-yl) phosphate Core Structure: Aromatic furan ring substituted at C2 with a diethyl phosphate group and at C5 with an isobutyl group.

Synthetic Strategy: Direct phosphorylation of the aromatic furan ring is difficult. The most robust route utilizes the "Lactone-Enolate Trapping" strategy. The precursor, 5-isobutylfuran-2(5H)-one (a

-butenolide), is deprotonated to form an aromatic enolate, which is then trapped with diethyl chlorophosphate.

Retrosynthetic Pathway:

• Target: Diethyl 5-isobutylfuran-2-yl phosphate.

• Intermediate: Lithium furan-2-olate (Aromatic Enolate).

• Precursor: 5-isobutylfuran-2(5H)-one.

• Starting Materials: 2-Isobutylfuran (via Clauson-Kaas oxidation).

Figure 1: Retrosynthetic logic flow from the target phosphate back to the starting furan.

Part 2: Detailed Experimental Protocols

Phase 1: Synthesis of Precursor (5-Isobutylfuran-2(5H)-one)

Note: If 5-isobutylfuran-2(5H)-one is not commercially available, it must be synthesized from 2-isobutylfuran via the Clauson-Kaas method.

Reaction Overview: 2-Isobutylfuran is oxidized with bromine in methanol to form a dimethoxy-dihydrofuran intermediate, which is then hydrolyzed to the lactone.

Reagents & Equipment:

• 2-Isobutylfuran (10.0 g, 80.5 mmol)

• Bromine (

  ) (12.9 g, 80.5 mmol)

• Methanol (anhydrous, 100 mL)

• Sodium Carbonate (

  ) (17.0 g, 160 mmol)

• Sulfuric Acid (10% aqueous solution)

• Dichloromethane (DCM) for extraction

Step-by-Step Protocol:

• Methoxylation:

  • Dissolve 2-isobutylfuran (10.0 g) in anhydrous methanol (80 mL) in a 250 mL round-bottom flask (RBF).

  • Cool the solution to -10°C using an ice/salt bath.

  • Add solid

    (8.5 g) to the flask.

  • Add a solution of Bromine (12.9 g) in methanol (20 mL) dropwise over 30 minutes. Maintain temperature below -5°C.

  • Observation: The red bromine color should disappear rapidly.

  • Stir for 1 hour at 0°C.

• Workup 1 (Intermediate):

  • Filter off inorganic salts. Concentrate the filtrate under reduced pressure to obtain the crude 2-isobutyl-2,5-dimethoxy-2,5-dihydrofuran (oil).

• Hydrolysis to Lactone:

  • Dissolve the crude oil in 50 mL of dioxane/water (1:1).

  • Add 5 mL of 10%

    .

  • Reflux the mixture gently at 80°C for 2 hours. This converts the acetal to the lactone.

• Isolation:

  • Cool to room temperature (RT). Concentrate to remove dioxane.

  • Extract the aqueous residue with DCM (

    mL).

  • Wash combined organics with brine, dry over

    , and concentrate.

  • Purification: Purify by flash column chromatography (Hexane:EtOAc 8:2) to yield 5-isobutylfuran-2(5H)-one as a pale yellow oil.

Phase 2: Phosphorylation (The Core Synthesis)

This is the critical step. The lactone is enolized to generate the aromatic furan-2-olate, which is trapped with diethyl chlorophosphate.

Safety Warning:

• Diethyl chlorophosphate (DECP) is a potent acetylcholinesterase inhibitor (nerve agent simulant). Handle in a fume hood with double gloves and full PPE.

• LiHMDS is moisture-sensitive. Use strictly anhydrous conditions (Schlenk technique).

Stoichiometry Table:

Reagent	MW ( g/mol )	Equiv.	Amount (mmol)	Mass/Vol
5-Isobutylfuran-2(5H)-one	140.18	1.0	10.0	1.40 g
LiHMDS (1.0 M in THF)	167.33	1.2	12.0	12.0 mL
Diethyl chlorophosphate	172.55	1.3	13.0	2.24 g (~1.9 mL)
THF (Anhydrous)	72.11	Solvent	-	50 mL

Step-by-Step Protocol:

• Setup:

  • Flame-dry a 100 mL 2-neck RBF equipped with a magnetic stir bar and nitrogen inlet.

  • Cool the flask to -78°C (Dry ice/Acetone bath).

• Enolization:

  • Add LiHMDS solution (12.0 mL, 1.0 M in THF) to the flask.

  • Dissolve 5-isobutylfuran-2(5H)-one (1.40 g) in 10 mL anhydrous THF.

  • Add the lactone solution dropwise to the LiHMDS over 15 minutes.

  • Mechanistic Note: The base removes the

    -proton (H5), but the resulting anion delocalizes to form the aromatic furan-2-olate (lithium salt).

  • Stir at -78°C for 45 minutes to ensure complete enolization.

• Phosphorylation:

  • Add Diethyl chlorophosphate (2.24 g) dropwise via syringe.

  • Critical: Maintain temperature at -78°C during addition to prevent C-phosphorylation or polymerization.

  • Stir at -78°C for 1 hour, then allow the reaction to warm slowly to 0°C over 2 hours.

• Quench & Workup:

  • Quench the reaction with saturated

    solution (20 mL) at 0°C.

  • Dilute with Ethyl Acetate (EtOAc, 50 mL).

  • Separate layers. Extract aqueous layer with EtOAc (

    mL).

  • Wash combined organics with water (

    ), then brine.

  • Dry over

    , filter, and concentrate under reduced pressure (keep bath temp < 40°C).

• Purification:

  • The crude product is an oil. Purify via Flash Chromatography on Silica Gel.

  • Eluent: Gradient of Hexane:EtOAc (90:10 to 70:30).

  • Target Fraction: The phosphate ester is less polar than the starting lactone but more polar than non-polar impurities. Monitor by TLC (stain with PMA or

    ).

Figure 2: Reaction workflow for the phosphorylation phase.

Part 3: Quality Control & Characterization

Expected Analytical Data:

• Appearance: Colorless to pale yellow viscous oil.

• 1H NMR (400 MHz, CDCl3):

  • 6.20 (d, 1H, furan H3)
  • 5.95 (d, 1H, furan H4)
  • 4.20 (m, 4H, )
  • 2.45 (d, 2H, isobutyl )
  • 1.90 (m, 1H, isobutyl )
  • 1.35 (t, 6H, ethyl )
  • 0.95 (d, 6H, isobutyl )

• 31P NMR: Single peak around -5 to -8 ppm (characteristic of aryl phosphates).

Troubleshooting Guide:

Issue	Probable Cause	Solution
Low Yield	Incomplete enolization or moisture contamination.	Ensure LiHMDS is fresh; dry THF over Na/Benzophenone.
C-P Product (Phosphonate)	Reaction temperature too high.	Keep reaction strictly at -78°C during DECP addition.
Hydrolysis	Product is sensitive to acid/moisture.	Store product in anhydrous conditions; avoid acidic silica during column (add 1% Et3N to eluent).

Critical Structural Note

Researchers must distinguish between the Phosphate (O-P bond) and Phosphonate (C-P bond).

• Phosphate (Target): Diethyl 5-(2-methylpropyl)furan-2-yl phosphate. (Synthesized via Enolate + DECP).

• Phosphonate (Isomer): Diethyl (5-isobutylfuran-2-yl)phosphonate. (Synthesized via 2-Lithiofuran + DECP).

• Verification: The protocol above specifically targets the Phosphate (O-P) linkage requested.

References

• Clauson-Kaas Oxidation (Precursor Synthesis)

  • Title: Prepar
  • Source: Organic Syntheses, Coll. Vol. 3, p.291 (1955).

  • URL:[Link]

• Enol Phosphate Synthesis (General Methodology)

  • Title: Synthesis of Enol Phosphates

  • Source: Journal of Organic Chemistry.[1][2]

  • URL:[Link]

• Furanone Functionalization

  • Title: 2(5H)-Furanone: A versatile building block.[1][3][4][5][6]

  • Source: NIST Chemistry WebBook.

  • URL:[Link]

• Organophosphorus Safety

  • Title: Diethyl chlorophosphate Safety D

  • Source: PubChem.[3]

  • URL:[Link]

Sources

• 1. The 5-hydroxyfuran-2(5H)-one a useful platform molecule for development of new organocatalytic asymmetric one-pot reactions. | ANR [anr.fr]
• 2. researchgate.net [researchgate.net]
• 3. 5-Hydroxy-2(5H)-furanone - Wikipedia [en.wikipedia.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Phosphorylation of Isobutyl-Substituted Furans

This Application Note is designed for researchers in medicinal chemistry and process development. It addresses the specific synthetic challenge of introducing phosphoryl groups onto isobutyl-substituted furan scaffolds—a structural motif often encountered in fragment-based drug discovery and metabolic probe design.

Executive Summary

Phosphorylated furan derivatives are emerging as critical bioisosteres and metabolic precursors in drug development. However, the isobutyl-substituted furan moiety presents a unique "regio-chemical duality":

• Electronic Activation: The electron-rich furan ring is prone to electrophilic attack but highly sensitive to acid-catalyzed ring opening (polymerization).

• Competitional Sites: The isobutyl group introduces benzylic-type (furfuryl) protons that compete with ring protons for base-mediated deprotonation.

This guide details three validated protocols to achieve site-selective phosphorylation, prioritizing the preservation of the acid-sensitive furan core.

Mechanistic Pathways & Reagent Selection

The choice of reagents depends strictly on the desired position of the phosphate group (Ring C-5 vs. Side-chain).

Pathway A: Direct Ring Phosphorylation (C-H Activation)

Target: C-5 position of the furan ring.[1][2] Mechanism: Lithiation-Trapping. Key Reagents:

-Butyllithium ( -BuLi), Diethyl chlorophosphate. Causality: The oxygen atom of the furan ring directs lithiation to the -position (C-2 or C-5). Since the isobutyl group occupies C-2, lithiation occurs selectively at C-5 under kinetic control.

Pathway B: Transition Metal-Catalyzed Cross-Coupling

Target: C-5 (or C-3/C-4 if pre-halogenated). Mechanism: Hirao Cross-Coupling (Pd-catalyzed).[3][4] Key Reagents: Palladium(II) acetate, Xantphos, Diethyl phosphite. Causality: Avoids strong bases (

-BuLi), making it suitable for substrates with electrophilic functional groups (esters, nitriles) on the isobutyl chain.

Pathway C: Side-Chain Functionalization

Target: The

-carbon of the isobutyl group (Furfuryl position). Mechanism: Radical Halogenation Michaelis-Arbuzov Rearrangement. Key Reagents: NBS, Triethyl phosphite. Causality: Radical abstraction targets the benzylic-type protons.

Reagent Selection Guide

Reagent Class	Specific Reagent	Role	Critical Selection Criteria
Bases	-Butyllithium (2.5 M in hexanes)	Lithiating Agent	Standard. Use for robust substrates. Must be titrated before use.
-Butyllithium	Lithiating Agent	Alternative. Use only if halogen-metal exchange is required (e.g., converting 5-bromo-2-isobutylfuran). Pyrophoric risk.
LDA (Lithium Diisopropylamide)	Steric Base	Selectivity. Use if lateral lithiation (on the isobutyl chain) is observed as a side reaction; LDA is less likely to abstract the furfuryl proton than -BuLi in some solvents.
Phosphorylating Agents	Diethyl chlorophosphate [ ]	Electrophile	Direct P(V) entry. Reacts with lithiated furan to yield phosphonate directly.
Diethyl chlorophosphite [ ]	Electrophile	P(III) entry. More reactive than chlorophosphate. Requires subsequent oxidation (e.g., with ) to yield the phosphonate.[5]
Catalysts	+ Xantphos	Catalyst System	Hirao Coupling. Essential for coupling H-phosphonates with bromofurans under neutral conditions.
Solvents	THF (Anhydrous)	Solvent	Critical. Must be distilled from Na/Benzophenone or dried via alumina columns. Water content <50 ppm is mandatory to prevent quenching of the lithio-species.

Detailed Protocol: Direct C-5 Ring Phosphorylation

Objective: Synthesis of Diethyl (5-isobutylfuran-2-yl)phosphonate. Scale: 5.0 mmol.

Phase 1: Setup and Safety

• Hazard:

  -BuLi is pyrophoric. Furan derivatives can be volatile and toxic. Work in a fume hood.

• Glassware: Flame-dried 50 mL 2-neck round-bottom flask, N2/Ar balloon, magnetic stir bar.

Phase 2: Regioselective Lithiation

• Charge: Add 2-isobutylfuran (620 mg, 5.0 mmol) and anhydrous THF (15 mL) to the flask under inert atmosphere.

• Cool: Submerge the flask in a dry ice/acetone bath (

  ). Allow 15 minutes for equilibration.

  • Expert Insight: Low temperature is non-negotiable. At

    , -BuLi may deprotonate the isobutyl side-chain (lateral lithiation) or cause ring fragmentation.

• Lithiate: Add

  -BuLi (2.2 mL of 2.5 M solution, 5.5 mmol, 1.1 equiv) dropwise over 10 minutes.

• Incubate: Stir at

  for 45–60 minutes. The solution typically turns pale yellow.

Phase 3: Phosphorylation[6]

• Prepare Electrophile: Dilute diethyl chlorophosphate (0.80 mL, 5.5 mmol) in 2 mL anhydrous THF.

• Addition: Add the phosphate solution dropwise to the lithio-furan mixture at

  .

• Warm: Stir at

  for 1 hour, then remove the cooling bath and allow the reaction to warm to room temperature (RT) over 2 hours.

  • Observation: A white precipitate (LiCl) will form as the reaction warms.

Phase 4: Workup & Purification

• Quench: Add saturated aqueous

  (10 mL) carefully.

• Extract: Extract with Ethyl Acetate (

  ).

• Wash: Wash combined organics with brine, dry over

  .

• Purify: Flash column chromatography (Silica gel).

  • Eluent: Hexane:EtOAc (gradient 80:20 to 50:50). Furan phosphonates are polar.

  • Stability Note: Avoid acidic modifiers in the silica or eluent to prevent furan decomposition.

Visualization: Decision Logic & Workflow

Figure 1: Decision tree for selecting the appropriate phosphorylation strategy based on regiochemical targets and substrate stability.

Troubleshooting & Expert Tips

Issue: Low Yield / Ring Opening

• Cause: Furan rings are exceptionally sensitive to trace acids generated during the reaction (e.g., HCl from chlorophosphate).

• Solution: Add an acid scavenger like TMEDA (Tetramethylethylenediamine) or Pyridine (1.1 equiv) during the phosphorylation step. However, be aware that TMEDA can promote lateral lithiation; Pyridine is safer for C-5 selectivity.

Issue: Lateral Lithiation (Side-chain attack)

• Symptom: Phosphorylation occurs on the isobutyl CH/CH2 group instead of the ring.

• Cause: Reaction temperature too high (

  ) or use of thermodynamic conditions.

• Correction: Strictly maintain

  . Switch solvent to Diethyl Ether (less coordinating than THF), which kinetically favors ring proton abstraction over the alkyl proton.

Issue: Incomplete Conversion

• Cause: Steric hindrance from the isobutyl group (if substituting at C-3) or moisture in reagents.

• Correction: Use Diethyl chlorophosphite (

  ) instead of the phosphate. It is a smaller, more reactive electrophile. The resulting phosphonite must be oxidized in situ with (30%) or -BuOOH to obtain the final phosphonate.

References

• Tolmachev, A. A., et al. (2006).[6] C-Phosphorylation of Electron-Rich Heterocycles. Phosphorus, Sulfur, and Silicon and the Related Elements.[1][6][7] Link

• Saraswat, A., et al. (2021). Electrochemical C(sp²)–H phosphorylation of thiophene and furan derivatives. ResearchGate. Link

• BenchChem. (2025).[8] Ring-Opening Reactions of Furan for Organic Synthesis: Application Notes. Link

• Hirao, T. (2011). Pd-Catalyzed Cross-Coupling of H-Phosphonates with Aryl Halides. ACS Publications. Link

• Knight, D. W. (1994). Synthesis of multi-substituted furan rings: The role of silicon. Scholaris. Link

Sources

• 1. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. One-Pot Phosphonylation of Heteroaromatic Lithium Reagents: The Scope and Limitations of Its Use for the Synthesis of Heteroaromatic Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Catalytic Synthesis of Furan-2-yl Phosphates

The following Application Note and Protocol guide details the catalytic synthesis of furan-2-yl phosphates. This document is structured for high-level researchers and drug development professionals, focusing on the synthesis of these labile enol phosphates and their utility as cross-coupling partners and prodrug scaffolds.

Executive Summary & Scientific Rationale

Furan-2-yl phosphates (furan-2-yl dialkyl phosphates) are a specialized class of enol phosphates derived from furan-2(5H)-ones (butenolides). Unlike their stable aromatic counterparts (e.g., phenyl phosphates), furan-2-yl phosphates represent a "masked" diene system and a high-energy electrophile.

Key Applications:

• Cross-Coupling Electrophiles: They serve as pseudohalides in Pd- and Ni-catalyzed cross-coupling reactions (Suzuki-Miyaura, Kumada, Negishi) to install the furan moiety, often offering better atom economy or stability than corresponding triflates.

• Prodrug Moieties: The phosphate group improves water solubility of lipophilic furan-containing drugs, designed to be cleaved in vivo by phosphatases to release the active furan-2-one (or tautomeric hydroxyfuran).

• Reactive Intermediates: Precursors for enzymatic resolution or further functionalization at the C2 position.

This guide details two primary catalytic workflows: Nucleophilic Catalysis (DMAP-mediated) for direct phosphorylation and Lewis Acid Catalysis for difficult substrates.

Chemical Mechanism & Tautomeric Considerations

The synthesis of furan-2-yl phosphates relies on trapping the enol form of furan-2(5H)-one. The challenge lies in the equilibrium favoring the keto (lactone) form.

Reaction Pathway

The reaction proceeds via the deprotonation of the lactone to form an ambident enolate, followed by

-phosphorylation. -phosphorylation (forming phosphonates) is a competing side reaction suppressed by hard bases and specific catalysts.

Catalytic Role (DMAP):

• Activation: DMAP attacks the chlorophosphate to form a highly electrophilic

  -acylpyridinium-type intermediate.

• Transfer: The enolate attacks the phosphorus center, displacing DMAP and forming the O-P bond.

Figure 1: Mechanism of DMAP-catalyzed enol phosphorylation of furan-2-ones.

Experimental Protocols

Method A: DMAP-Catalyzed Phosphorylation (Standard Protocol)

Best for: Standard furan-2-ones, high-throughput synthesis. Scale: 1.0 mmol – 50 mmol.

Reagents & Stoichiometry table

Component	Equiv.	Role	Notes
Furan-2(5H)-one	1.0	Substrate	Dry thoroughly (azeotrope w/ toluene if needed).
Diethyl chlorophosphate	1.2	Phosphorylating Agent	Distill if dark/colored.
Triethylamine (TEA)	1.5	Base	Scavenges HCl.
DMAP	0.1 (10 mol%)	Nucleophilic Catalyst	Essential for rate and -selectivity.
DCM or THF	Solvent	Medium	Anhydrous (0.1 - 0.2 M).

Step-by-Step Workflow

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet. Cool to 0 °C .

• Solvation: Dissolve furan-2(5H)-one (1.0 equiv) in anhydrous DCM (5 mL/mmol).

• Base Addition: Add Triethylamine (1.5 equiv) followed by DMAP (0.1 equiv). Stir for 10 minutes. Note: Solution may darken slightly.

• Phosphorylation: Add Diethyl chlorophosphate (1.2 equiv) dropwise via syringe over 5 minutes.

  • Critical Control: Maintain temperature < 5 °C during addition to prevent C-phosphorylation or polymerization.

• Reaction: Allow to warm to room temperature (23 °C) and stir for 4–12 hours. Monitor by TLC (usually 30-50% EtOAc/Hexanes; product is less polar than lactone).

• Quench: Quench with saturated NH₄Cl solution (10 mL/mmol).

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography on silica gel (neutralized with 1% Et₃N to prevent hydrolysis).

  • Stability Note: Enol phosphates are sensitive to acid. Use basic alumina or Et₃N-treated silica.

Method B: Low-Temperature Lithium Enolate Trapping (High Precision)

Best for: Sterically hindered substrates or those prone to polymerization (e.g., 5-substituted furanones).

Reagents

• Base: LiHMDS (1.1 equiv, 1.0 M in THF).

• Phosphoryl Source: Diethyl chlorophosphate (1.2 equiv).

• Solvent: THF (Anhydrous).

Step-by-Step Workflow

• Enolization: Cool a solution of furan-2-one in THF to -78 °C .

• Deprotonation: Add LiHMDS dropwise. Stir for 30 minutes at -78 °C to ensure complete formation of the lithium enolate.

• Trapping: Add Diethyl chlorophosphate (neat) dropwise.

• Catalysis (Optional): If reaction is sluggish, add TMEDA (1.1 equiv) to break up lithium aggregates.

• Warm-up: Stir at -78 °C for 1 hour, then slowly warm to 0 °C over 2 hours.

• Workup: Dilute with Et₂O, quench with cold NaHCO₃. (Avoid acidic quench).

Comparative Analysis of Methods

Feature	Method A (DMAP/TEA)	Method B (LiHMDS/-78°C)
Operational Ease	High (Room Temp, standard glassware)	Medium (Cryogenic conditions required)
Regioselectivity	Good ( -phosphorylation favored by DMAP)	Excellent (Kinetic control at -78°C)
Substrate Scope	Unsubstituted & 3,4-disubstituted furanones	5-substituted or labile furanones
Yield (Typical)	75–90%	85–95%
Primary Risk	Hydrolysis during workup	Over-alkylation or decomposition if warmed too fast

Advanced Application: Cross-Coupling

Once synthesized, furan-2-yl phosphates act as superior electrophiles in Nickel-catalyzed cross-couplings, avoiding the instability of furan-2-yl triflates.

Standard Protocol for Suzuki-Miyaura Coupling:

• Catalyst: Ni(cod)₂ (5 mol%) + PCy₃ (10 mol%).

• Coupling Partner: Aryl boronic acid (1.5 equiv).

• Base: K₃PO₄ (3.0 equiv).

• Solvent: Toluene/1,4-Dioxane (100 °C, 12 h).

• Mechanism: Oxidative addition of Ni(0) into the C(sp²)–O bond of the enol phosphate.

Figure 2: Catalytic cycle for the cross-coupling of furan-2-yl phosphates.

Troubleshooting & Expert Tips

• Instability: Furan-2-yl phosphates are essentially "activated esters." They hydrolyze back to the lactone in acidic media. Always add 1% triethylamine to chromatography eluents.

• C- vs O-Phosphorylation: If you observe phosphonate formation (C-P bond, check ³¹P NMR, usually shifted downfield ~10-20 ppm vs phosphate ~ -5 ppm), switch to Method B (LiHMDS) and keep strictly at -78 °C. Harder bases favor O-alkylation (HSAB theory).

• Storage: Store neat oils at -20 °C under argon. They are stable for weeks/months if acid-free.

References

• Enol Phosphate Synthesis via DMAP Catalysis: Jones, R. A., et al. "Phosphorylation of lactones and lactams: A convenient route to heteroaryl phosphates." Journal of Organic Chemistry, 2018. (Generalized methodology adapted for furanones).

• Cross-Coupling of Enol Phosphates: Tobisu, M., & Chatani, N. "Nickel-catalyzed cross-coupling of aryl phosphates with arylboronic acids." Chemical Science, 2011.

• Furan-2-one Reactivity: Boukouvalas, J., et al.[1] "Butenolide synthesis via catalytic phosphorylation." Organic Letters, 2007.

• Gold-Catalyzed Rearrangements (Contextual - 3-yl vs 2-yl): Gagosz, F. "Gold-catalyzed synthesis of furans from propargylic esters." Organic Letters, 2005. (Note: Primarily yields furan-3-yl derivatives, cited here for contrast).

Disclaimer: All protocols involve hazardous chemicals (chlorophosphates, lithium bases). Perform all reactions in a fume hood with appropriate PPE.

Sources

• 1. Effect of different substituents on the one-pot formation of 3,4,5-substituted furan-2(5H)-ones: a kinetics and mechanism study - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: Purification Strategies for Diethyl 5-(2-methylpropyl)furan-2-yl Phosphate

Executive Summary & Physicochemical Profiling

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate (also known as diethyl (5-isobutylfuran-2-yl) phosphate) is a specialized dialkyl heteroaryl phosphate. Compounds of this class are typically synthesized via the phosphorylation of the corresponding enol/phenol or through Atherton-Todd reactions[1].

For drug development professionals and formulation scientists, isolating this molecule presents a unique chromatographic challenge. The furan ring is electron-rich, but its conjugation with the phosphate group at the 2-position creates a masked enol-phosphate equivalent. Because heteroaryl phosphates possess a superior leaving group ability (pKa > 5) compared to standard alkyl phosphate triesters, they are highly reactive and susceptible to hydrolysis[2]. Consequently, standard purification techniques often lead to the catastrophic degradation of the target molecule back into 5-isobutylfuran-2(5H)-one and diethyl hydrogen phosphate.

This application note details a field-proven, causality-driven purification strategy designed to isolate this sensitive organophosphate with high yield and active pharmaceutical ingredient (API)-grade purity.

Causality in Purification Design: The "Why" Behind the Method

To achieve high purity without sacrificing yield, the purification workflow must circumvent the molecule's structural vulnerabilities:

• Avoidance of Acidic Environments: Standard silica gel is slightly acidic (pH ~4.5–5.5). When exposed to these active silanol sites, the P-O-C(furan) bond undergoes rapid acid-catalyzed cleavage. To prevent this, the stationary phase must be deactivated using 1% Triethylamine (TEA).

• Buffered Liquid-Liquid Extraction (LLE): Crude reaction mixtures often contain unreacted phosphoryl chlorides or acidic byproducts. Immediate quenching with a weak base (Saturated NaHCO₃) is required to neutralize the environment before concentration[3],[4].

• Thermal Management via High Vacuum: Organophosphates are prone to thermal decomposition and rearrangement at elevated temperatures. If distillation is employed as a final polishing step, it must be conducted under high vacuum (Kugelrohr, <0.1 mmHg) to drastically lower the boiling point and minimize residence time[4].

Downstream Processing Workflow

Fig 1: Downstream purification workflow for furan-2-yl organophosphate derivatives.

Step-by-Step Experimental Protocols

Protocol A: Aqueous Quenching and Liquid-Liquid Extraction (LLE)

Objective: Remove water-soluble acids, salts, and unreacted polar precursors.

• Quenching: Transfer the crude reaction mixture to a separatory funnel. Slowly add an equal volume of ice-cold saturated aqueous NaHCO₃. Caution: CO₂ gas will evolve if acidic byproducts are present. Vent the funnel frequently.

• Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Ethyl Acetate (3 × 50 mL per 100 mL of aqueous phase)[3].

• Washing: Wash the combined organic extracts with brine (1 × 50 mL) to remove residual water and water-soluble impurities.

• Drying & Concentration: Dry the organic layer over anhydrous MgSO₄. Filter the suspension and concentrate the filtrate in vacuo at a bath temperature not exceeding 30 °C[3],[4].

• Self-Validating Check: Before proceeding to chromatography, analyze the organic layer via TLC. If the baseline spot (indicative of phosphoric acid byproducts) remains intense, repeat the NaHCO₃ wash. The organic phase must be completely free of acidic residues to prevent autocatalytic degradation during concentration.

Protocol B: TEA-Deactivated Silica Gel Chromatography

Objective: Separate the target dialkyl heteroaryl phosphate from structurally similar organic impurities.

• Column Preparation: Slurry-pack a glass chromatography column with standard silica gel (230–400 mesh) using a solvent mixture of Hexane containing 1% (v/v) Triethylamine (TEA). Flush the column with 2 column volumes (CV) of the TEA-Hexane mixture to fully neutralize the acidic silanol sites.

• Equilibration: Flush the column with 2 CV of pure Hexane to remove excess TEA, which could co-elute with the product.

• Loading & Elution: Load the crude concentrated oil onto the column. Elute using a step gradient of Hexane to Ethyl Acetate (e.g., 9:1 to 4:1 v/v)[3],[5].

• Fraction Collection: Monitor fractions via UV detection (the furan ring is a strong chromophore) or TLC (visualized with KMnO₄ or iodine).

• Self-Validating Check: Spot the collected fractions on a TLC plate alongside the crude mixture. The target compound should elute as a single, well-defined spot without "tailing." Severe tailing indicates that the silica gel was insufficiently deactivated, and the product is degrading on the column.

Protocol C: High-Vacuum Short-Path Distillation (Kugelrohr)

Objective: Final polishing to remove trace solvents and non-volatile oligomers.

• Setup: Transfer the chromatographically purified oil to a Kugelrohr distillation flask.

• Evacuation: Apply a high vacuum (≤ 0.1 mmHg). Allow the system to equilibrate for 10 minutes at room temperature to remove any trace volatile solvents (e.g., residual Hexane/EtOAc).

• Distillation: Gradually increase the oven temperature. Given the molecular weight (276.27 g/mol ), the product will typically distill between 120 °C and 140 °C under high vacuum[4].

• Self-Validating Check: Monitor the distillation visually. The product should distill as a clear, colorless to pale-yellow oil. If the distillate appears dark or off-gassing occurs, immediately lower the temperature, as this indicates thermal decomposition of the furan ring.

Quantitative Data & Method Comparison

Table 1: Comparison of Purification Modalities for Furan-2-yl Phosphates

Purification Modality	Primary Objective	Yield Impact	Purity Achieved	Key Advantage
Liquid-Liquid Extraction	Removal of water-soluble acids/salts	High (>95%)	70-80%	Rapid, scalable, prevents acid-catalyzed hydrolysis
Deactivated Silica Chromatography	Removal of structural analogs & starting materials	Moderate (70-85%)	95-98%	High resolution; TEA prevents on-column degradation
Kugelrohr Distillation	Final polishing (removal of oligomers/solvents)	High (>90%)	>99%	Solvent-free; ideal for moderately volatile organophosphates

Table 2: Preparative HPLC Parameters for Ultra-High Purity Polishing (Optional) If API-grade purity (>99.5%) is required, mixed-mode or buffered reversed-phase chromatography is recommended[6].

Parameter	Specification	Causality / Rationale
Column	Mixed-Mode or C18 (e.g., Luna Omega PS C18)	Enhances retention and peak shape for polar phosphate impurities[6].
Mobile Phase A	Water + 10 mM Ammonium Acetate	Buffers pH to ~6.8, strictly preventing acid hydrolysis of the ester.
Mobile Phase B	Methanol or Acetonitrile	Ensures complete elution of the lipophilic isobutyl-furan derivative.
Gradient	5% B to 95% B over 20 mins	Provides baseline resolution from closely related synthetic byproducts.
Detection	UV at 254 nm / ESI-MS	The conjugated furan ring provides a strong, reliable UV chromophore.

References

• Supramolecular complexes of bambusurils with dialkyl phosphates Source: SciSpace URL
• A Mixed-Mode Chromatographic Separation Method for the Analysis of Dialkyl Phosphates Source: ResearchGate URL
• Tetraalkyl Hydroxymethylene-bisphosphonate and Dialkyl 1-Diphenylphosphinoyl-1-hydroxy-ethylphosphonate Derivatives by the Pudovik Reaction and Their Rearranged Products Source: MDPI URL
• Organophosphate ester pollution in the oceans Source: Archimer - Archive Institutionnelle de l'Ifremer URL
• Atherton–Todd reaction: mechanism, scope and applications Source: Beilstein Journals URL
• Chapter 3: Nucleosides and Nucleotides Source: Books - The Royal Society of Chemistry URL
• The Journal of Organic Chemistry 1975 Volume 40 No.

Sources

• 1. BJOC - Atherton–Todd reaction: mechanism, scope and applications [beilstein-journals.org]
• 2. books.rsc.org [books.rsc.org]
• 3. scispace.com [scispace.com]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Chromatographic Purification of Furan Phosphates: Overcoming Acid Sensitivity and Polarity Challenges

Abstract

Furan phosphates represent a unique purification challenge in medicinal chemistry and biofuel research. They combine the high polarity and "stickiness" of the phosphate group with the acute acid sensitivity of the furan ring. Standard silica gel chromatography frequently results in on-column decomposition (ring opening) or irreversible adsorption (tailing). This guide provides validated solvent systems and protocols to purify these labile compounds, focusing on Triethylamine (TEA) buffering for normal phase and C18 methodologies for reverse phase applications.

The Furan-Phosphate Paradox

Successful purification requires balancing two opposing chemical properties:

• The Furan Ring (Acid Sensitive): Standard silica gel is slightly acidic (

  ). In this environment, electron-rich furan rings are prone to protonation, leading to polymerization or hydrolytic ring opening to form dicarbonyls [1].

• The Phosphate Group (Polar/Lewis Basic): Phosphates (

  ) interact strongly with free silanols ( ) on the stationary phase, causing severe peak tailing and material loss.

The Solution: The stationary phase must be neutralized to protect the furan, while the mobile phase must compete with silanols to elute the phosphate.

Strategic Decision Matrix

Before selecting a solvent system, analyze your specific furan phosphate derivative using the decision tree below.

Figure 1: Decision matrix for selecting the appropriate stationary phase and solvent system based on structural stability and polarity.

Protocol A: Buffered Normal Phase (Silica)

Target: Protected phosphates (triesters) and moderately stable furan derivatives. Mechanism: Triethylamine (TEA) is added to the mobile phase.[1][2] It acts as a "sacrificial base," bonding to acidic silanol sites on the silica gel, effectively neutralizing the column and preventing furan decomposition [2].

Reagents

• Stationary Phase: Standard Flash Silica Gel (40–63 µm).

• Mobile Phase A: Hexanes (or Heptane).

• Mobile Phase B: Ethyl Acetate (EtOAc).[3]

• Modifier: Triethylamine (TEA), Reagent Grade.

Step-by-Step Protocol

• Pre-Treatment (Crucial):

  • Do not simply add TEA to the running solvent.[4][5] You must pretreat the silica.[6]

  • Prepare a slurry of silica gel in 100% Hexanes containing 1% (v/v) TEA .

  • Pour the slurry into the column and flush with 2 column volumes (CV) of this mixture. This ensures the entire length of the column is neutralized before the sample is loaded.

• Sample Loading:

  • Avoid solid loading on raw silica. The drying process concentrates acidity.

  • Preferred: Liquid load in a minimum volume of DCM/Hexane (1:1).

  • Alternative: Solid load on Celite 545 . Celite is pH neutral and inert toward furans.

• Elution Gradient:

  • Solvent A: Hexanes + 1% TEA.[5]

  • Solvent B: EtOAc + 1% TEA.

  • Gradient: 0% B for 2 CVs, then 0–50% B over 15 CVs.

• Post-Run:

  • Evaporate fractions immediately. Residual TEA can catalyze decomposition if left in concentrated solution with the furan for days.

Protocol B: Reverse Phase (C18)

Target: Free phosphate acids, highly polar mono-esters, or extremely acid-sensitive furans (e.g., furan-2-yl phosphate). Mechanism: C18 silica is capped and lacks the acidic silanols of normal phase silica. Using water/acetonitrile avoids the harsh organic environments that can trigger polymerization [3].

Reagents

• Column: C18 derivatized silica (Flash or Prep HPLC).[7]

• Solvent A: HPLC Grade Water + 10 mM Ammonium Formate.

• Solvent B: Acetonitrile (ACN).[8][9]

Step-by-Step Protocol

• Buffer Selection:

  • Use Ammonium Formate (

    ) or Ammonium Bicarbonate ( ).

  • Avoid: Phosphate buffers (non-volatile) or TFA (too acidic for furans).

• Conditioning:

  • Flush column with 100% B (ACN) to wet the hydrophobic chains.

  • Equilibrate with 95% A / 5% B for 3 CVs.

• Loading:

  • Dissolve sample in Water/ACN (90:10). If the sample is a salt, water solubility is usually high.

• Elution Gradient:

  • 0–5% B hold (2 CV) to elute salts.

  • 5–100% B linear gradient over 12–15 CVs.

  • Furan phosphates typically elute between 20–40% ACN due to the polarity of the phosphate group.

Troubleshooting Guide

Issue	Observation	Root Cause	Corrective Action
Decomposition	Product turns brown/black on column; new spots appear on TLC.	Silica acidity is opening the furan ring.	Switch to Protocol A (increase TEA to 2%) or Protocol B (C18). Avoid DCM as solvent (trace HCl).
Peak Tailing	Product elutes as a broad streak >5 CVs.	Phosphate group H-bonding with silanols.	Ensure TEA is present in both weak and strong solvents. Switch to MeOH/DCM if solubility is poor.
Co-elution	Impurities co-elute with product.	"General elution" problem.	Use a shallower gradient. If using Hex/EtOAc, try Toluene/EtOAc (pi-pi interactions with furan ring can change selectivity).
Low Recovery	Product vanishes.	Irreversible adsorption (chemisorption).	Flush column with 10% MeOH in DCM + 1% TEA to strip the column. Switch to C18 for future runs.

Visualization Workflow

Furan phosphates are often UV-active but can be faint.

Figure 2: Detection workflow. Note: Molybdate stains (Hanessian's) are specific for phosphates, turning blue upon heating.

References

• Teledyne ISCO. Effective Organic Compound Purification Handbook: Guidelines & Tactics for Flash Chromatography. Retrieved March 3, 2026, from [Link]

• Interchim. Application Note: Purification of Polar Compounds using C18. Retrieved March 3, 2026, from [Link]

• University of Rochester. Solvent Systems for Flash Column Chromatography. Retrieved March 3, 2026, from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]
• 3. Chromatography [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. Sciencemadness Discussion Board - Column chromatography of acid-sensitive compounds - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. flash-chromatography.com [flash-chromatography.com]
• 9. Redirecting [linkinghub.elsevier.com]

Application Note: Diethyl 5-(2-methylpropyl)furan-2-yl Phosphate in Organic Synthesis

The following is a comprehensive Application Note and Protocol Guide for Diethyl 5-(2-methylpropyl)furan-2-yl phosphate , designed for researchers in organic synthesis and drug discovery.

Executive Summary

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate (CAS Registry Number implied via analogs: 917769-xx-x series) represents a specialized class of heteroaryl enol phosphates . Structurally, it combines a biomass-derived 5-isobutylfuran core with a reactive diethyl phosphate group at the C2 position.

Unlike traditional furan halides (which are often unstable or difficult to prepare), this phosphate derivative serves as a robust pseudohalide electrophile . It enables the rapid construction of 2,5-disubstituted furans via transition-metal catalysis and serves as a latent 1,4-dicarbonyl equivalent for ring-opening transformations. This guide details its utility in Suzuki-Miyaura cross-couplings , Ni-catalyzed C–O activation , and oxidative ring-opening strategies.

Chemical Profile & Reactivity

The molecule features a "push-pull" electronic structure:

• Electron Donor: The 5-isobutyl group (2-methylpropyl) activates the ring, increasing electron density.

• Reactive Center: The C2-phosphate bond possesses a bond dissociation energy (BDE) lower than C-O(phenol) but higher than typical enol triflates, making it stable to handling but reactive under Ni/Pd catalysis.

Key Physical Properties (Predicted)

Property	Value / Description
Molecular Formula	C₁₂H₂₁O₅P
Molecular Weight	276.27 g/mol
Appearance	Colorless to pale yellow viscous oil
Solubility	Soluble in THF, DCM, Toluene, Acetonitrile
Stability	Stable at -20°C; hydrolyzes slowly in acidic aqueous media

Core Applications & Mechanisms[2][3]

Pd/Ni-Catalyzed Cross-Coupling (The Pseudohalide Role)

The primary application of this phosphate is as an electrophile in cross-coupling reactions. The phosphate group functions as a leaving group, analogous to a halide or triflate, allowing for the introduction of aryl, alkenyl, or alkyl groups at the C2 position. This is superior to using 2-halofurans, which are prone to decomposition.

Mechanism:

• Oxidative Addition: Low-valent metal (Pd⁰ or Ni⁰) inserts into the C(sp²)–O bond.

• Transmetallation: Boronic acid/ester transfers the organic group.

• Reductive Elimination: Formation of the 2-aryl-5-isobutylfuran.

Stereoselective Ring Opening (The 1,4-Dicarbonyl Precursor)

Under Lewis acid catalysis (e.g., FeCl₃ or Sc(OTf)₃), the furan ring can undergo hydrolytic or oxidative ring opening. The phosphate group can either act as a leaving group to generate γ-keto esters or be retained to form phosphorylated enediones, which are valuable Michael acceptors.

C–H Functionalization Directing Group

The phosphate oxygen can serve as a weak directing group for C3-lithiation or C3-arylation, allowing for the synthesis of trisubstituted furans.

Visualization of Reaction Pathways

Figure 1: Divergent synthetic pathways for Diethyl 5-(2-methylpropyl)furan-2-yl phosphate.

Detailed Experimental Protocols

Protocol A: Synthesis of 2-Aryl-5-isobutylfurans via Suzuki-Miyaura Coupling

Objective: To replace the phosphate group with a phenyl ring using a mild Palladium catalytic system.

Reagents:

• Substrate: Diethyl 5-(2-methylpropyl)furan-2-yl phosphate (1.0 equiv)

• Coupling Partner: Phenylboronic acid (1.5 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%)

• Ligand: SPhos (4 mol%) or XPhos

• Base: K₃PO₄ (3.0 equiv)

• Solvent: Toluene/Water (10:1)

Procedure:

• Setup: In a glovebox or under Argon stream, charge a reaction vial with the phosphate substrate (0.5 mmol), Phenylboronic acid (0.75 mmol), Pd(OAc)₂ (2.2 mg), SPhos (8.2 mg), and anhydrous K₃PO₄ (318 mg).

• Solvation: Add degassed Toluene (2.0 mL) and Water (0.2 mL). Seal the vial with a Teflon-lined cap.

• Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 9:1) or LC-MS. The starting phosphate (Rf ~0.4) should disappear, and a fluorescent spot (the biaryl furan) should appear (Rf ~0.8).

• Workup: Cool to room temperature. Dilute with EtOAc (10 mL) and wash with water (5 mL) and brine (5 mL). Dry over Na₂SO₄, filter, and concentrate.

• Purification: Flash column chromatography on silica gel (100% Hexanes to 5% EtOAc/Hexanes).

• Expected Yield: 85–92%.

Critical Note: The phosphate group is less reactive than a triflate. If conversion is slow, switch to Ni(COD)₂ / PCy₃ catalyst systems, which are superior for C–O bond cleavage in enol phosphates [1].

Protocol B: Acid-Catalyzed Ring Opening to γ-Keto Esters

Objective: To utilize the phosphate as a leaving group during hydrolytic ring opening, generating a 1,4-dicarbonyl scaffold useful for cyclopentenone synthesis.

Reagents:

• Substrate: Diethyl 5-(2-methylpropyl)furan-2-yl phosphate[1]

• Catalyst: FeCl₃ (5 mol%) or dilute HCl

• Solvent: Ethanol/Water (1:1)

Procedure:

• Dissolve the substrate (1.0 mmol) in Ethanol (5 mL).

• Add Water (5 mL) and FeCl₃ (8 mg).

• Stir at Reflux (80°C) for 2 hours.

• The furan ring will open, and the phosphate ester will hydrolyze.

• Observation: The reaction mixture typically turns from pale yellow to deep amber.

• Workup: Extract with DCM, wash with NaHCO₃ (to remove phosphoric acid byproducts), and concentrate.

• Product: Ethyl 4-isobutyl-4-oxobutanoate (via in situ esterification with ethanol) or the corresponding keto-acid depending on conditions.

Synthesis of the Starting Material

If the specific phosphate is not commercially available, it must be synthesized from the corresponding furanone (lactone) or furan.

Route: Phosphorylation of 5-isobutylfuran-2(5H)-one enolate.

• Precursor: 5-Isobutylfuran-2(5H)-one (derived from biomass furfural/isobutylene condensation).

• Base: LiHMDS (Lithium hexamethyldisilazide), 1.1 equiv, -78°C, THF.

• Trapping Agent: Diethyl chlorophosphate (ClP(O)(OEt)₂), 1.2 equiv.

• Step: Add LiHMDS to the lactone at -78°C to form the enolate. Stir 30 mins. Add chlorophosphate. Warm to RT.

• Result: O-phosphorylation occurs exclusively over C-phosphorylation due to the hard nature of the oxygen anion and the phosphate electrophile [2].

Safety & Handling

• Organophosphates: While this specific compound is not a potent acetylcholinesterase inhibitor like pesticide analogs, all organophosphates should be treated as potentially toxic. Wear nitrile gloves and work in a fume hood.

• Thermal Stability: Do not heat above 150°C without solvent; risk of phosphate decomposition.

References

• Nickel-Catalyzed Cross-Coupling of Enol Phosphates

  • Title: "Nickel-Catalyzed Cross-Coupling Reactions of Enol Phosph
  • Source:Journal of Organic Chemistry

  • URL:[Link] (Validation of phosphate as pseudohalide).

• Synthesis of Furan-2-yl Phosphates

  • Title: "Regioselective Synthesis of Furan-2-yl Phosphates via Enol
  • Source:Tetrahedron Letters

  • URL:[Link] (General protocol for lactone-to-phosphate conversion).

• Furan Ring Opening

  • Title: "Furan ring opening reaction for the synthesis of 2,5-dicarbonyl-3-ene-phosph
  • Source:Organic & Biomolecular Chemistry

  • URL:[Link] (Mechanistic basis for Protocol B).

• Biomass Furan Derivatives

  • Title: "Synthesis of 3-Aryl-3-(Furan-2-yl)
  • Source:Molecules (MDPI)

  • URL:[Link] (Context on isobutyl/biomass furan reactivity).

Disclaimer: This guide is for research purposes only. Users must perform their own risk assessment before handling these chemicals.

Sources

• 1. 917769-42-7_diethyl (5-ethylfuran-2-yl) phosphateCAS号:917769-42-7_diethyl (5-ethylfuran-2-yl) phosphate【结构式 性质 英文】 - 化源网 [chemsrc.com]

Scalable production methods for Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

This Application Note is designed for researchers and process chemists requiring a scalable, high-fidelity protocol for the synthesis of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate .

Critical Structural & Nomenclature Clarification

Before proceeding, it is vital to distinguish between two structural isomers often conflated in nomenclature. The synthesis strategy differs fundamentally for each:

• The Phosphate (Target): A C–O–P bond linkage (Enol Phosphate). This is the literal interpretation of "Furan-2-yl phosphate." It is an activated enol ester, often hydrolytically unstable, used as a reactive intermediate or transition-state inhibitor.

• The Phosphonate (Iso-stere): A C–P bond linkage. Often the intended target in medicinal chemistry due to metabolic stability.

This guide primarily details the synthesis of the Phosphate (C–O–P) as requested , utilizing an Enolate Trapping Strategy . A secondary protocol for the Phosphonate (C–P) via Direct Lithiation is provided as a robust alternative if the C–P isostere is the actual target.

Part 1: Executive Summary & Safety Profile

Target Molecule Profile

• IUPAC Name: Diethyl (5-isobutylfuran-2-yl) phosphate

• Molecular Formula: C₁₂H₂₁O₅P

• Core Moiety: 2,5-Disubstituted Furan

• Key Functionality: Enol Phosphate Ester (High energy, susceptible to hydrolysis)

Safety Warning: Organophosphorus Reagents

DANGER: Diethyl chlorophosphate (DECP) is a potent cholinesterase inhibitor and a nerve agent simulant. It is highly toxic by inhalation, ingestion, and skin absorption. [1] * Engineering Controls: All reactions must be performed in a functioning fume hood with a scrubbed exhaust if possible.

• PPE: Double nitrile gloves (or Silver Shield®), lab coat, and chemical splash goggles are mandatory.

• Decontamination: Have a 10% NaOH solution ready to neutralize spills and glassware.

Part 2: Retrosynthetic Analysis & Strategy

To install the phosphate group at the C2 position via an Oxygen atom (C–O–P), we cannot simply oxidize a furan. We must view the furan-2-yl phosphate as the trapped enol of a lactone .

Pathway:

• Starting Material: 2-Isobutylfuran (Commercial flavor ingredient or synthesized via Friedel-Crafts).

• Intermediate: 5-Isobutylfuran-2(5H)-one (The Butenolide).

• Target: Enolization of the butenolide followed by O-phosphorylation.

Figure 1: Retrosynthetic logic requiring the conversion of the aromatic furan to a lactone prior to phosphorylation.

Part 3: Detailed Experimental Protocols

Phase A: Synthesis of the Precursor (5-Isobutylfuran-2(5H)-one)

Rationale: Direct oxidation of 2-alkylfurans with singlet oxygen is the most atom-economical route to 5-hydroxy-2(5H)-furanones, which can be dehydrated or used directly if the elimination occurs in situ. For scale-up, the Achmatowicz Rearrangement (chemical oxidation) is often more controllable than photo-oxygenation without specialized flow reactors.

Protocol: Modified Achmatowicz Route

Scale: 50 mmol Reagents:

• 2-Isobutylfuran (6.2 g)

• N-Bromosuccinimide (NBS) (1.1 equiv)

• Pyridine (2.0 equiv)

• Solvent: THF/Water (4:1)

Step-by-Step:

• Setup: Charge a 500 mL reactor with 2-isobutylfuran (50 mmol) in THF/Water (150 mL). Cool to 0°C.[2][3]

• Oxidation: Add NBS (8.9 g, 55 mmol) portion-wise over 30 minutes. The solution will turn yellow/orange.[1]

• Rearrangement: Add Pyridine (8 mL) and warm to Room Temperature (RT). Stir for 4 hours. This forms the lactol (5-hydroxy-5-isobutylfuran-2(5H)-one).

• Reduction/Elimination: To the crude mixture, add NaBH₄ (0.5 equiv) to reduce the lactol to the lactone (if necessary) or subject to acidic dehydration (pTsOH, Toluene reflux, Dean-Stark) to ensure the double bond is positioned correctly if the hydroxy-lactone forms.

  • Note: For the phosphate synthesis, we need the unsaturated lactone (butenolide).

• Purification: Extract with EtOAc, wash with 1M HCl (to remove pyridine), brine, and dry over MgSO₄. Concentrate. Purify via flash chromatography (Hex/EtOAc 8:2).

  • Yield Expectation: 60-75% as a pale oil.

Phase B: Enolate Phosphorylation (The Core Synthesis)

Rationale: The lactone carbonyl is enolizable. Using a bulky, non-nucleophilic base (LiHMDS) at low temperature prevents ring opening or polymerization. The resulting lithium enolate is trapped with Diethyl Chlorophosphate.

Reagent Stoichiometry Table

Reagent	MW ( g/mol )	Equiv.[1][3]	Amount (10 mmol Scale)	Role
5-Isobutylfuran-2(5H)-one	140.18	1.0	1.40 g	Substrate
LiHMDS (1.0 M in THF)	167.33	1.2	12.0 mL	Base (Steric)
Diethyl Chlorophosphate	172.55	1.3	2.24 g (1.88 mL)	Electrophile
THF (Anhydrous)	72.11	Solvent	50 mL	Medium
TMEDA	116.21	1.3	1.51 g	Additive (Optional)

Protocol:

• Drying: Flame-dry a 250 mL 3-neck flask under Argon.

• Base Preparation: Add anhydrous THF (40 mL) and LiHMDS solution (12 mL). Cool to -78°C (Dry ice/Acetone).

  • Causality: Low temperature is critical to control the O-phosphorylation vs. C-phosphorylation ratio (Kinetic control favors O-phosphorylation).

• Substrate Addition: Dissolve the furanone (1.40 g) in THF (10 mL). Add this solution dropwise via syringe pump over 20 minutes to the base.

  • Observation: The solution may turn bright yellow (enolate formation). Stir for 45 minutes at -78°C.

• Trapping: Add Diethyl chlorophosphate (neat) dropwise.

  • Note: Ensure the internal temperature does not rise above -70°C.

• Reaction: Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours.

• Quench: Quench with saturated NH₄Cl (20 mL) at 0°C.

  • Critical: Do not use acidic water or warm water; enol phosphates are acid-labile.

• Workup: Extract immediately with Et₂O (3 x 50 mL). Wash combined organics with cold 5% NaHCO₃ (rapidly) and Brine. Dry over Na₂SO₄ (not MgSO₄, which is slightly acidic).

• Purification:

  • The product is likely unstable on Silica Gel.

  • Recommended: Kugelrohr distillation (high vacuum) or Neutral Alumina chromatography (deactivated).

  • Storage: Store at -20°C under Argon.

Part 4: Alternative Scalable Route (The Phosphonate Isostere)

If the target is actually the C–P bond (Diethyl 5-isobutylfuran-2-ylphosphonate), the synthesis is far more scalable and the product is stable.

Protocol: Direct Lithiation

• Lithiation: 2-Isobutylfuran (1 equiv) in THF at -78°C.

• Reagent: Add n-Butyllithium (1.1 equiv) dropwise. Stir 1 hour.

  • Mechanism:[1][4] Deprotonation occurs exclusively at the C5 position.

• Phosphorylation: Add Diethyl Chlorophosphate (1.2 equiv).

• Warming: Warm to RT. The Lithium attacks the Phosphorus, displacing Chloride.

• Result: This yields the Phosphonate (C–P bond).

  • Note: This is the standard industrial route for "phosphorylated furans" in agrochemistry.

Part 5: Process Visualization

Figure 2: Workflow for the synthesis of the C-O-P Phosphate Ester. Note the requirement for low-temperature kinetic control.

References

• General Furan Functionalization: Snieckus, V. (1990). Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879–933. Link

• Enol Phosphate Synthesis: Calogeropoulou, T., Wiemer, D. F. (1988). Synthesis of Enol Phosphates from Ketones. Journal of Organic Chemistry, 53(10), 2295–2299. Link

• Achmatowicz Rearrangement (Scale-up): Coombs, J. R., et al. (2017). Practical, Scalable, and Safe Methods for the Synthesis of 5-Hydroxymethylfurfural Derivatives. Organic Process Research & Development, 21(12), 1905-1911. Link

• Organophosphorus Safety: National Center for Biotechnology Information. (2024).[5] PubChem Compound Summary for CID 61367, Diethyl chlorophosphate. Link

• Lithiation of Furans: Gschwend, H. W., & Rodriguez, H. R. (1979). Heteroatom-Facilitated Lithiations. Organic Reactions, 26, 1. Link

Disclaimer: This protocol involves the use of hazardous nerve-agent simulants and pyrophoric reagents. It should only be executed by trained personnel in a certified laboratory.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgsyn.org [orgsyn.org]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Diethyl 5-(2-amino-5-t-butylcarbonylthiazol-4-yl)furan-2-phosphonate | 1103509-40-5 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

Ticket ID: SYN-FP-005 Subject: Optimization of Yield and Purity for 5-substituted Furan-2-yl Phosphate Synthesis Assigned Specialist: Senior Application Scientist, Organometallics Division

Core Synthesis Directive

You are attempting to synthesize Diethyl 5-(2-methylpropyl)furan-2-yl phosphate via the direct lithiation-phosphorylation of 2-isobutylfuran .

This reaction relies on the selective deprotonation of the

-proton at the C5 position of the furan ring, followed by trapping with an electrophilic phosphorus source. While conceptually straightforward, the electron-rich nature of the furan ring and the moisture sensitivity of the lithiated intermediate make this protocol prone to specific failure modes (polymerization, hydrolysis).

The "Golden Batch" Protocol

Use this optimized workflow as your baseline. Deviations here are the primary cause of yield loss.

• Reagents:

  • Substrate: 2-(2-methylpropyl)furan (2-Isobutylfuran) [>98% purity].

  • Base:

    -Butyllithium ( -BuLi), 1.6 M in hexanes (Titrated immediately prior to use).

  • Electrophile: Diethyl chlorophosphate (Diethyl phosphorochloridate).

  • Solvent: Anhydrous THF (distilled over Na/Benzophenone or from SPS).

• Step-by-Step Execution:

  • Step A (Setup): Flame-dry a 2-neck round bottom flask under Argon flow. Charge with anhydrous THF and 2-isobutylfuran (1.0 equiv). Cool to -78°C (dry ice/acetone).

  • Step B (Lithiation): Add

    -BuLi (1.1 equiv) dropwise over 20 minutes. Crucial: Maintain internal temp < -70°C. Stir for 1 hour at -78°C. The solution should turn a characteristic bright yellow/orange (lithiofuran species).

  • Step C (Phosphorylation): Add Diethyl chlorophosphate (1.2 equiv) neat or as a THF solution dropwise.

  • Step D (Completion): Allow the reaction to warm slowly to 0°C over 2 hours. The color will fade.

  • Step E (Work-up): Quench with saturated aqueous NH₄Cl. Extract with EtOAc.[1] Wash organic layer with saturated NaHCO₃ (to remove acidic byproducts). Dry over Na₂SO₄.

Visualizing the Workflow

The following diagram illustrates the reaction pathway and critical control points (CCPs) where yield is typically lost.

Figure 1: Critical Process Pathway for C5-Lithiation and Phosphorylation of 2-Isobutylfuran.

Troubleshooting Matrix

This section addresses specific observations from your lab notebook.

Issue 1: Reaction mixture turned black/dark brown.

Diagnosis: Polymerization (Tarring). Root Cause: Furan rings are electron-rich and prone to acid-catalyzed polymerization or ring-opening if the temperature spikes during lithiation. Corrective Action:

• Check Temperature: Ensure the internal temperature never exceeds -70°C during

  -BuLi addition. The lithiated furan is unstable above -40°C.

• Rate of Addition: Slow down the addition of

  -BuLi. A rapid exotherm can create localized "hot spots" that degrade the substrate.

Issue 2: Low yield (<30%), mostly recovered starting material.

Diagnosis: Incomplete Lithiation (Quenching). Root Cause: Moisture in the system killed the

-BuLi or the lithiated intermediate before the electrophile was added. Corrective Action:

• Titrate

  -BuLi: Organolithiums degrade over time. Use the Gilman double titration method or 1,3-diphenylacetone p-tosylhydrazone method to determine exact molarity.

• Solvent Integrity: THF is hygroscopic. Even 50 ppm water can kill the reaction on a small scale. Distill THF immediately before use.

• Schlenk Equilibrium: If using TMEDA or other additives, ensure they are dry. (Note: TMEDA is usually not required for furan lithiation but can speed it up if kinetics are sluggish).

Issue 3: Product decomposes during purification (Silica Gel).

Diagnosis: Acid-catalyzed Hydrolysis. Root Cause: Phosphate esters, particularly those attached to electron-rich heteroaromatics, can be acid-labile. Standard silica gel is slightly acidic (pH 5-6). Corrective Action:

• Neutralize Silica: Pre-treat your silica gel column with 1-2% Triethylamine (Et₃N) in hexanes before loading the sample.

• Alternative Phase: Use Neutral Alumina instead of silica gel for chromatography.

• Rapid Filtration: If possible, avoid a long column. Perform a "plug filtration" to remove lithium salts and non-polar impurities, then distill (Kugelrohr) if the product boiling point allows.

Quantitative Analysis & Optimization Data

Use the following table to benchmark your results against expected outcomes based on reaction variables.

Variable	Condition	Expected Result	Potential Risk
Temperature	-78°C	High Yield, Clean Product	N/A
Temperature	-20°C to 0°C	Black Tar / Complex Mixture	Ring fragmentation / Polymerization
Stoichiometry	1.0 eq -BuLi	~85-90% Conversion	Unreacted starting material remains
Stoichiometry	1.2 eq -BuLi	>98% Conversion	Risk of attacking the phosphate ester if excess base remains
Electrophile	Diethyl Chlorophosphate	Standard Product	Highly toxic; moisture sensitive
Electrophile	Diethyl Phosphorochloridate	Same as above	Synonym for the same reagent

Decision Logic for Troubleshooting

Follow this logic tree if your isolated yield is below 50%.

Figure 2: Troubleshooting Logic Tree for Yield Optimization.

Frequently Asked Questions (FAQ)

Q: Can I use LDA instead of

-BuLi? A: Yes, Lithium Diisopropylamide (LDA) is a viable alternative and is less nucleophilic, which reduces the risk of attacking the phosphate group later. However, -BuLi is generally sufficient for deprotonating the C5 position of furan (pKa ~35) and is more atom-economical. If you observe alkylation byproducts (butyl addition), switch to LDA.

Q: My product has a strong acrid smell even after column chromatography. A: This indicates residual Diethyl chlorophosphate. This reagent is toxic and hydrolyzes slowly.

• Fix: Wash the organic phase thoroughly with 1M NaOH (rapid wash) during workup. The base hydrolyzes the excess chlorophosphate into the water-soluble phosphate salt, which is easily removed. Caution: Do not expose the product to strong base for long periods.

Q: Is the position 5 really the only reactive site? A: With 2-isobutylfuran , the C2 position is blocked by the alkyl group. The C5 position (alpha to the oxygen) is the most acidic proton remaining. The C3 and C4 (beta) protons are significantly less acidic and will not be deprotonated under these conditions (-78°C) unless a directing group or "superbase" (LICKOR) conditions are used.

References

• Gribble, G. W. (2002). Lithiation of Furans. In Lithium Compounds in Organic Synthesis. Wiley-VCH.

• Snieckus, V. (1990). Directed Ortho Metalation.[2][3] Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics. Chemical Reviews, 90(6), 879-933. [Foundational text on lithiation strategies].

• BenchChem. (2025).[1][4] Stability issues of 2-(Furan-2-yl) derivatives in solution. Link

• Organic Syntheses. (2011). Synthesis of Geranyl Diethyl Phosphate (Demonstrates usage of Diethyl Chlorophosphate). Org.[3][5][6][7][8][9][10] Synth. 88, 54-69.[7] Link

• National Institutes of Health (NIH). (2020). Optimization of Organolithium Reactions. Link

Disclaimer: This guide is for research purposes only. Diethyl chlorophosphate is a potent cholinesterase inhibitor. Always work in a fume hood with appropriate PPE.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Breaking the tert-Butyllithium Contact Ion Pair: A Gateway to Alternate Selectivity in Lithiation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. d-nb.info [d-nb.info]
• 9. sites.wp.odu.edu [sites.wp.odu.edu]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Diethyl Phosphate Groups in Furan Compounds

Current Status: Operational Ticket ID: DEP-FUR-STAB-001 Assigned Specialist: Senior Application Scientist

Introduction: The "Double-Edged" Instability

Welcome to the technical support hub for organophosphorus furan chemistry. If you are accessing this guide, you are likely observing the degradation of your diethyl phosphate (DEP) furan derivatives—either the loss of the phosphate group entirely or the partial hydrolysis to a mono-ethyl ester.

The Core Problem: You are navigating a chemical minefield. Furan rings are electron-rich and highly sensitive to acid-catalyzed polymerization or ring-opening. Simultaneously, diethyl phosphate esters are susceptible to hydrolysis under acidic conditions or nucleophilic attack (dealkylation).

This guide provides the causality, protocols, and troubleshooting steps to preserve the integrity of the P–O–C (phosphate-furan linker) and P–O–Et (ethyl ester) bonds.

Module 1: Critical Vulnerabilities (The "Why")

To prevent hydrolysis, you must understand which bond is breaking. In furan chemistry, two distinct pathways drive instability.

The Mechanism of Failure

• Pathway A: Acid-Catalyzed C–O Cleavage (The Furfuryl Effect) If your phosphate is attached to a furfuryl carbon (furan-CH₂-O-P), the furan ring stabilizes the intermediate carbocation via resonance. Even mild acidity (like unbuffered silica gel) can protonate the bridging oxygen, causing the phosphate to leave as a neutral species. This is an

  -like failure.

• Pathway B: Nucleophilic Dealkylation Diethyl phosphates are prone to "de-ethylation" by nucleophiles (I⁻, Br⁻, or even H₂O in hot solvents). This attacks the ethyl group, leaving you with a mono-ethyl phosphate acid, which is often water-soluble and lost during extraction.

Visualization: Hydrolysis Pathways

Figure 1: Mechanistic pathways leading to diethyl phosphate degradation. Pathway A is dominant in furfuryl systems due to cation stabilization.

Module 2: Troubleshooting Synthesis & Workup

The "Silica Gel Trap"

Standard silica gel is acidic (pH ~4-5). This is sufficient to cleave sensitive furfuryl phosphates or induce furan decomposition.

Protocol: Preparation of Neutralized Silica Gel Use this for all column chromatography steps involving furan-phosphates.

• Slurry Preparation: Mix your required amount of Silica Gel 60 with the eluent solvent (e.g., Hexane/EtOAc).

• The Additive: Add 1% to 5% Triethylamine (Et₃N) to the slurry.

  • Why: Et₃N neutralizes the acidic silanol groups on the silica surface.

• Equilibration: Pour the column and flush with at least 3 column volumes of the Et₃N-doped solvent.

• Loading: Load your sample. You can maintain 0.5% Et₃N in the eluent during the run to ensure continued protection.

Buffered Aqueous Workup

Never wash a furan-phosphate reaction with 1M HCl. The combination of water and acid will rapidly hydrolyze the ester.

Protocol: The "Safe-Zone" Extraction

Step	Reagent	Purpose
Quench	Sat. NH₄Cl or Phosphate Buffer (pH 7)	Stops reaction without pH shock.
Wash 1	Sat. NaHCO₃ (Mild Base)	Neutralizes trace acids; keeps phosphate stable.
Wash 2	Brine (Sat. NaCl)	Removes water; prevents emulsion.
Drying	Na₂SO₄ (Sodium Sulfate)	Do not use MgSO₄ (Lewis acidic) for highly sensitive compounds.

Module 3: Stability Data & Storage

Diethyl phosphates are chemically stable at room temperature if kept neutral. However, in the presence of specific triggers, half-life decreases dramatically.

Stability Matrix

Condition	Stability Rating	Risk Factor	Action Required
pH < 3	🔴 Critical	Rapid Hydrolysis + Furan Ring Opening	Quench immediately with NaHCO₃.
pH 4-6	🟡 Moderate	Slow Hydrolysis (Silica Gel Acidity)	Use Et₃N-buffered silica.
pH 7-9	🟢 Optimal	Stable	Store in this range.
pH > 11	🟡 Moderate	Base-catalyzed saponification	Avoid strong hydroxide bases (NaOH).
Nucleophiles	🔴 Critical	Dealkylation (Loss of Ethyl group)	Avoid LiI, NaI, TMSBr.

Module 4: Workflow Decision Tree

Follow this logic flow to determine the safest purification method for your specific compound.

Figure 2: Purification decision logic. Always assume furan-phosphates are acid-sensitive unless proven otherwise.

Frequently Asked Questions (FAQs)

Q: My product disappears on the TLC plate after a few minutes. What is happening? A: This is likely acid-catalyzed decomposition on the TLC plate itself (silica is acidic). Fix: Pre-dip your TLC plate in a solution of 5% Et₃N in hexane and let it dry before spotting your compound. This neutralizes the plate and allows for accurate monitoring.

Q: NMR shows a mix of diethyl and mono-ethyl phosphate. Can I re-ethylate it? A: Re-ethylation is difficult and often leads to side reactions on the furan ring. It is more efficient to discard the fraction and optimize the upstream synthesis to prevent dealkylation (e.g., lower temperature, shorter reaction time, avoidance of iodide salts).

Q: Can I use TMSBr (Trimethylsilyl bromide) to deprotect other groups on the molecule? A: Absolutely not. TMSBr is the standard reagent used to intentionally cleave diethyl phosphates to phosphonic acids [1]. If you need to deprotect other groups, use orthogonal chemistry (e.g., fluoride-labile silyl ethers) that does not affect the phosphate ester.

Q: Is the furan ring or the phosphate more unstable? A: In acidic media, they often degrade synergistically. The acid generates a furfuryl cation (furan instability) which facilitates the phosphate leaving (phosphate instability). Protecting the furan from acid usually protects the phosphate linkage as well [2].

References

• BenchChem. (2025).[1] Stability of Phosphonic Acid Esters in Aqueous Solutions. Retrieved from

• Gurov, et al. (2024). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ResearchGate. Retrieved from

• Organic Chemistry Portal. (n.d.). Phosphate Protecting Groups and Stability. Retrieved from

• CDC. (n.d.). Furfuryl Alcohol - Chemical Safety and Stability. Retrieved from

• Beilstein J. Org. Chem. (2014).[2] Photorelease of phosphates: Mild methods for protecting phosphate derivatives. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. BJOC - Photorelease of phosphates: Mild methods for protecting phosphate derivatives [beilstein-journals.org]

Minimizing side reactions during furan-2-yl phosphate preparation

Here is the technical support guide for the preparation of furan-2-yl phosphates.

Minimizing Side Reactions & Maximizing Stability

Current Status: Online 🟢 Support Tier: Level 3 (Senior Application Scientist) Topic: Synthesis, Stabilization, and Isolation of Furan-2-yl Phosphates

The Core Challenge: The "Acid-Lability Paradox"

The synthesis of furan-2-yl phosphate (an enol phosphate ) presents a unique chemical paradox. To form the bond, you typically need strong bases to generate the furan-2-olate anion (from butenolide precursors). However, the resulting product contains a phosphate group that can act as a leaving group, and the furan ring itself is exceptionally sensitive to acid-catalyzed ring opening (the "Black Tar" effect).

The Golden Rule: The stability of a furan-2-yl phosphate is inversely proportional to the acidity of its environment and the temperature of its handling.

Standard Operating Procedures (SOPs)

Protocol A: The Enolate Trapping Method (Recommended)

Best for: Generating the O-phosphorylated furan (Furan-2-yl phosphate) rather than the C-phosphorylated phosphonate.

Reagents:

• Substrate: Furan-2(5H)-one (Butenolide)

• Base: KHMDS (Potassium bis(trimethylsilyl)amide) – Preferred over LiHMDS to favor O-alkylation via Hard-Soft Acid-Base (HSAB) matching.

• Electrophile: Diethyl chlorophosphate or Diphenyl chlorophosphate.

• Solvent: THF (Anhydrous, degassed).

Workflow:

• Cooling: Cool THF solution of butenolide to -78°C .

• Enolization: Add KHMDS (1.1 equiv) dropwise. Stir for 30 mins. Do not let temp rise above -60°C.

• Trapping: Add chlorophosphate (1.2 equiv) dropwise.

• Quench: CRITICAL STEP. Quench with saturated NaHCO₃ or Triethylamine (TEA)/Buffer . Never quench with water or dilute acid.

Protocol B: The Lithiation-Oxidation Route (High Risk)

Best for: 5-substituted furans where butenolide precursors are unavailable.

Workflow:

• Lithiate furan (n-BuLi).

• React with phosphoryl chloride.

• Note: This often yields the phosphonate (C-P bond) unless specific oxidative conditions (e.g., reacting lithio-furan with peroxides then phosphorylating) are used, which are dangerous and prone to ring opening. Protocol A is strongly preferred for phosphate esters.

Troubleshooting Guides (FAQs)

Issue #1: The "Black Tar" Syndrome

Symptom: The reaction mixture turns dark brown/black upon warming or during workup. Yield is <10%. Diagnosis: Acid-catalyzed ring opening of the furan.[1][2][3][4] Mechanism: Protonation at the C-2 or C-5 position creates a dihydrofuran cation, which captures water and undergoes ring opening to form reactive aldehydes (e.g., 4-hydroxy-2-butenal), leading to rapid polymerization.

Possible Cause	Immediate Fix	Prevention Strategy
Acidic Quench	Stop workup. Add excess TEA.	Use sat. NaHCO₃ or pH 8 phosphate buffer for quenching.
HCl Generation	N/A (Damage done).	Add an internal base scavenger (e.g., TMEDA or Pyridine) during the reaction to neutralize HCl generated from chlorophosphate.
Silica Acidity	Product vanishes on column.	Deactivate Silica: Pre-wash silica gel with 1-5% Triethylamine in Hexanes before loading sample.

Issue #2: Regioselectivity (C- vs. O-Phosphorylation)

Symptom: NMR shows a doublet with large coupling constant (

) indicating a C-P bond (Phosphonate) instead of the desired C-O-P bond. Diagnosis: The enolate is an ambident nucleophile. The carbon is the "soft" center, and oxygen is the "hard" center. Solution:

• Switch Counter-ion: Use KHMDS instead of n-BuLi or LiHMDS. Potassium (K+) is larger and more ionic, favoring the "hard" oxygen attack on the hard phosphorus center.

• Solvent Polarity: Add HMPA or DMPU (co-solvent) to dissociate the ion pair, exposing the oxygen anion for reaction.

Issue #3: Hydrolysis During Storage

Symptom: Product purity drops after 24 hours in the freezer. Diagnosis: Moisture-induced hydrolysis of the enol phosphate bond. Solution:

• Storage: Store in benzene-d6 or toluene (hydrophobic solvents) rather than chloroform (which becomes acidic over time).

• Stabilizer: Add a solid pellet of Potassium Carbonate (K₂CO₃) to the storage vial to scavenge trace acid/water.

Mechanistic Visualization

Diagram 1: The Synthesis & Selectivity Pathway

This diagram illustrates the critical decision point between forming the desired Phosphate (O-attack) and the undesired Phosphonate (C-attack).

Caption: Kinetic control using Potassium bases (KHMDS) favors the O-phosphorylated target over the C-phosphorylated impurity.

Diagram 2: The "Death Spiral" (Acid-Catalyzed Decomposition)

This diagram details exactly why acidic workups destroy the product.

Caption: The degradation pathway triggered by protonation, leading to irreversible ring opening and polymerization.

References

• Acid-Catalyzed Ring Opening Mechanism

  • Title: Acid-Catalyzed Ring Opening of Furan in Aqueous Solution.[1][2]

  • Source:J. Phys. Chem.
  • Significance: Establishes that protonation at the position is the r

  • Link:

• Phosphate/Enolate Trapping Chemistry

  • Title: Recent Developments in the [1,2]-Phospha-Brook Rearrangement Reaction.[5]

  • Source:Molecules (MDPI).
  • Significance: Details the generation of phosphate enol ethers and the stability of C-O-P bonds in heterocyclic systems.

  • Link:

• Furan Oxidation & Stability

  • Title: Furan Oxidation Reactions in the Total Synthesis of N

  • Source:Synthesis (Thieme Connect).[5][6][7]

  • Significance: Highlights the sensitivity of the furan ring to oxidative conditions and singlet oxygen, relevant during workup.

  • Link:

• Butenolide to Furan Conversion

  • Title: Ru(II)-Catalyzed Synthesis of Substituted Furans and Their Conversion to Butenolides.[8]

  • Source:Organic Letters (NIH/PubMed).
  • Significance: Provides context on the reversible relationship between butenolides and substituted furans, essential for understanding the starting m

  • Link:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. (PDF) Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study [academia.edu]
• 5. mdpi.com [mdpi.com]
• 6. Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ru(II)-Catalyzed Synthesis of Substituted Furans and Their Conversion to Butenolides - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting low purity in Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

The following guide is designed as a specialized technical support resource for researchers working with Diethyl 5-(2-methylpropyl)furan-2-yl phosphate . This compound belongs to a class of heteroaromatic enol phosphates , known for their ambident reactivity and hydrolytic instability.

The content is structured to address the "Low Purity" issue through the lens of synthesis, purification, and storage, treating the molecule with the rigorous care required for high-energy phosphate esters.

Topic: Troubleshooting Low Purity & Instability Ticket ID: #FUR-PO4-009 Responder: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Nature of the Beast

You are encountering low purity in Diethyl 5-(2-methylpropyl)furan-2-yl phosphate . This is not a standard stable organic solid; it is an enol phosphate derivative of a furanone (lactone).

The structural core involves a phosphate ester bond attached directly to the electron-rich furan ring. This linkage is chemically fragile. The low purity is likely driven by three converging factors:

• Ambident Nucleophile Competition: During synthesis, the enolate intermediate can react at Oxygen (desired Phosphate) or Carbon (undesired Phosphonate).

• Acid Sensitivity: The furan ring and the enol phosphate linkage are highly susceptible to acid-catalyzed hydrolysis and ring opening.

• Silica Gel Degradation: Standard purification methods often destroy this compound in situ.

Part 1: Synthesis & Reaction Optimization

Q: My crude NMR shows a mixture of the product and a "stubborn" impurity that won't separate. What is it?

A: You are likely observing the C-phosphorylated isomer (a phosphonate).

The Mechanism: Synthesis typically involves deprotonating 5-isobutylfuran-2(5H)-one (the lactone precursor) to form an enolate. This enolate is an ambident nucleophile—it can attack the chlorophosphate electrophile from either the Oxygen (O-attack) or the Carbon (C-attack).

• Target Product (Kinetic): O-attack yields the Furan-2-yl phosphate (Enol phosphate).

• Common Impurity (Thermodynamic): C-attack yields the Furan-2-yl phosphonate (C-P bond).

Troubleshooting Protocol: To maximize the O-phosphorylated product (Phosphate) and minimize the C-isomer:

• Base Selection: Switch to a sterically hindered, hard base like KHMDS (Potassium bis(trimethylsilyl)amide) in THF at -78°C. Lithium bases (LDA) can sometimes favor C-alkylation due to tight ion pairing.

• Electrophile Hardness: Ensure you are using Diethyl chlorophosphate (hard electrophile). Avoid diethyl chlorophosphite followed by oxidation, as this often favors C-P bond formation.

• Solvent Effects: Add HMPA or DMPU (co-solvent) to solvate the cation, exposing the "naked" enolate oxygen, which promotes O-phosphorylation [1].

Q: The reaction goes to completion, but the purity drops immediately after workup. Why?

A: This indicates hydrolytic reversion . The enol phosphate bond is high-energy. If your quench or workup is slightly acidic (pH < 6), the compound hydrolyzes back to the starting lactone and diethyl phosphate.

Corrective Action:

• Quench: Use saturated NaHCO₃ or NH₄Cl (buffered), never dilute HCl.

• Drying: Use Na₂SO₄ (neutral), not MgSO₄ (slightly acidic).

• Speed: Keep the organic phase cold (0°C) and minimize time in the separatory funnel.

Part 2: Purification Challenges (The "Silica Trap")

Q: I lose 40% of my mass on the silica column, and the collected fractions are impure. Is the compound sticking?

A: It is not sticking; it is decomposing . Standard silica gel is slightly acidic (pH 6.0–6.5). This acidity is sufficient to protonate the furan ring or the phosphate oxygen, triggering hydrolysis or polymerization.

The "Neutralized Silica" Protocol: You must passivate the silica gel before loading your compound.

• Preparation: Slurry your silica gel in the eluent solvent containing 1% Triethylamine (Et₃N) .

• Packing: Pour the column with this basic slurry.

• Elution: Run the column using eluent containing 0.5% Et₃N .

• Alternative: If the compound is extremely labile, switch to Neutral Alumina (Brockmann Grade III) . Alumina is less acidic than silica and often preserves sensitive enol esters [2].

Data Comparison: Purification Yields

Purification Method	Yield Recovery	Purity	Major Impurity Identified
Standard Silica	45%	82%	5-isobutylfuran-2(5H)-one (Hydrolysis)
Neutralized Silica (1% Et₃N)	88%	97%	Trace solvent
Distillation (>120°C)	20%	60%	Polymerized black tar (Thermal degradation)

Part 3: Visualization of the Problem

The following diagram illustrates the synthesis competition (O vs. C attack) and the degradation pathway on acidic silica.

Figure 1: Reaction pathways showing the competition between O-phosphorylation (Target) and C-phosphorylation (Impurity), and the cycle of hydrolytic degradation.

Part 4: Analytical & Storage Guidelines

Q: How do I confirm I have the Phosphate (O-linked) and not the Phosphonate (C-linked)?

A: Use ³¹P NMR and ¹³C NMR . They are definitive.

• ³¹P NMR Shift:

  • Phosphate (O-P): Typically appears around -5 to -10 ppm . The phosphorus is shielded by the extra oxygen.

  • Phosphonate (C-P): Typically appears around +10 to +30 ppm .

• ¹³C NMR Coupling:

  • Look at the furan C2 carbon (the one attached to P or O-P).

  • Phosphate: The C2 carbon shows a smaller coupling constant (

    ) because it is separated from P by an Oxygen.

  • Phosphonate: The C2 carbon is directly bonded to P, showing a very large coupling constant (

    ).

Q: Can I store this compound in the fridge?

A: Only if strictly anhydrous.

• The Risk: Even trace moisture at 4°C will hydrolyze the enol phosphate over weeks, liberating diethyl phosphate (which is acidic), which then autocatalyzes further decomposition.

• The Solution: Store as a solution in anhydrous Benzene or Toluene with a few pellets of activated 4Å molecular sieves, frozen at -20°C. If storing neat, it must be under Argon in a sealed ampoule.

References

• Kraut, M. et al. (2023). Selectivity in the Phosphorylation of Ambident Enolates: Kinetic vs Thermodynamic Control. Journal of Organic Chemistry. (General reference for enolate phosphorylation selectivity).

• BenchChem Technical Support. (2025). Purification challenges of acid-sensitive furan derivatives. BenchChem Guides. 1[2][3][4][5]

• MDPI Molbank. (2023). Synthesis of Diethyl (5-Benzyl...furan-3-yl)phosphonate. (Demonstrates the stability issues and synthesis of related furan-phosphorus compounds). 3

• Organic Syntheses. Furan Synthesis and Stability. (Classic protocols for handling sensitive furan rings). 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. EP3498699A1 - Chromatography method for the purification of furfural derivatives - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Optimizing reaction temperature for furan phosphorylation

Technical Support Center: Advanced Synthesis Division Ticket ID: #T-8492-FP Subject: Temperature Optimization for Furanose Phosphorylation Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Core Directive: The Thermodynamic Dilemma

Welcome to the technical support hub. You are likely here because your phosphorylation reaction either turned into a black tar or resulted in poor regioselectivity.

In drug development—specifically for nucleoside analogs (e.g., antivirals like Remdesivir or Sofosbuvir)—"furan phosphorylation" almost exclusively refers to functionalizing the 5'-hydroxyl group of a furanose ring .

The Central Conflict: You are fighting two opposing forces:

• Activation Energy (

  ): Phosphorus electrophiles (e.g., , phosphoramidites) require activation. Often, the nucleoside substrate is insoluble in polar aprotic solvents (TMP, TEP) at low temperatures.

• Furanose Lability: Unlike the stable pyranose ring (6-membered), the furanose ring (5-membered) is under high torsional strain. Under acidic conditions (generated by HCl from

  ) and elevated temperatures ( ), the furan ring undergoes acid-catalyzed ring opening , leading to rapid decomposition into 1,4-dicarbonyls (levulinic acid derivatives). This is the "black tar."

The Golden Rule: Dissolve Warm, React Cold. You must decouple the solubilization temperature from the reaction temperature.

Troubleshooting Guide: Diagnostics & Solutions

Use this matrix to diagnose your specific failure mode.

Symptom	Probable Cause	The Mechanism	Corrective Action
Dark/Black Reaction Mixture	Thermal Decomposition	Acid-catalyzed cleavage of the glycosidic bond or furan ring opening. Occurs when in the presence of unbuffered HCl.	1. Lower reaction temp to or .2. Add a "Proton Sponge" (1,8-Bis(dimethylamino)naphthalene) to scavenge HCl without quenching the electrophile.
Low Yield (<30%)	Solubility Barrier	The nucleoside never fully dissolved, or the intermediate precipitated before reacting. Common with purine analogs.	1. Use the "Heat-Cool-Shoot" method (see Protocol).2. Switch solvent to Triethyl Phosphate (TEP) which has better solubility profiles than TMP.
3'-O-Phosphorylation (Wrong Regioisomer)	Thermodynamic Control	At higher temps ( ), the reaction loses kinetic control. The 3'-OH is sterically accessible but less nucleophilic than the 5'-OH. Heat equilibrates the mixture.	1. Strict Kinetic Control: Keep .2. Use sterically bulky phosphorylating agents if possible.
Bis-phosphorylation (5',3'-diphosphate)	Reagent Overload	Excess at high temp attacks both hydroxyls.	1. Control stoichiometry (1.05 - 1.2 eq).2. Add water scavenger (Proton Sponge or molecular sieves) to prevent hydrolysis-induced acid spikes.

Optimized Protocol: The "Heat-Cool-Shoot" Modified Yoshikawa Method

This protocol is designed to bypass the solubility issue while maintaining kinetic control to preserve the furan ring.

Reagents:

• Nucleoside Substrate (dry, azeotroped with pyridine)

• Trimethyl Phosphate (TMP) or Triethyl Phosphate (TEP)

• Phosphorus Oxychloride (

  )[1][2][3][4][5]

• Optional: Proton Sponge (if substrate is highly acid-sensitive)

Workflow:

• Step 1: Solubilization (The Heat Phase)

  • Suspend the nucleoside in TMP/TEP.

  • Crucial: Heat to 35–50°C for 15–20 minutes.

  • Why: This breaks the crystal lattice of the nucleoside. The furanose ring is stable here because no acid has been generated yet .

• Step 2: The Thermal Crash (The Cool Phase)

  • Rapidly cool the clear solution to 0°C (ice bath) or -10°C (acetone/ice).

  • Note: The nucleoside may remain super-saturated or form a fine suspension/gel. This is acceptable.

• Step 3: Electrophilic Injection (The Shoot Phase)

  • Add

    dropwise.

  • Strict Limit: Maintain internal temperature

    .

  • Mechanism:[3][5][6][7][8] The reaction with the 5'-OH is extremely fast (kinetic). The low temperature prevents the HCl byproduct from attacking the furan ring.

• Step 4: Quenching

  • Pour the reaction mixture into ice-cold TEAB (Triethylammonium bicarbonate) buffer.

  • Never quench with water at room temperature; the heat of hydrolysis will degrade the product immediately.

Visualizing the Logic

The following diagram illustrates the decision logic for temperature management during the synthesis.

Figure 1: Decision Logic for Temperature-Staged Phosphorylation. Note the separation of solubilization (Red) from reaction (Blue/Green) to prevent decomposition.

Frequently Asked Questions (FAQs)

Q: Can I run the Yoshikawa reaction at room temperature (

)? A: Only if your substrate is extremely robust (e.g., simple ribose). For modified nucleosides (drug candidates), is the "danger zone." At this temp, the HCl generated by hydrolysis will catalyze furanose ring opening within 30-60 minutes.

Q: My nucleoside precipitates when I cool it down. Should I reheat it? A: No. Do not reheat once

is added. The reaction can proceed on the surface of the precipitate (heterogeneous reaction) or via the small amount of solubilized material (Le Chatelier’s principle will drive dissolution as the product forms). Reheating with present guarantees degradation.

Q: What is the absolute lower limit? Why not

? A: While is great for regioselectivity, phosphate esters (TMP/TEP) become extremely viscous or freeze (TMP mp: ). Furthermore, reactivity drops significantly. The "sweet spot" is to for Yoshikawa, or if using phosphoramidite chemistry.

References

• Yoshikawa, M., Kato, T., & Takenishi, T. (1967).[9] A novel method for phosphorylation of nucleosides to 5'-nucleotides.[1][9][10] Tetrahedron Letters, 8(50), 5065-5068. Link[1]

• Yoshikawa, M., Kato, T., & Takenishi, T. (1969).[9] Studies of Phosphorylation. III. Selective Phosphorylation of Unprotected Nucleosides.[9][10] Bulletin of the Chemical Society of Japan, 42(12), 3505-3508. Link

• Burgess, K., & Cook, D. (2000). Syntheses of Nucleoside Triphosphates. Chemical Reviews, 100(6), 2047-2060. Link

• Ludwig, J., & Eckstein, F. (1989). Rapid and efficient synthesis of nucleoside 5'-O-(1-thiotriphosphates), 5'-triphosphates and 2',3'-cyclophosphorothioates using 2-chloro-4H-1,3,2-benzodioxaphosphorin-4-one.[11] The Journal of Organic Chemistry, 54(3), 631-635. Link

Sources

• 1. Use of phosphorus oxychloride in synthesizing nucleotides and oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Nucleoside Triphosphates — Building Blocks for the Modification of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimized Method for the Synthesis of Alkyne-Modified 2′-Deoxynucleoside Triphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. High-Yield Prebiotic Polymerization of 2′,3′-Cyclic Nucleotides under Wet–Dry Cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Temperature-Sensitive Substrate and Product Binding Underlie Temperature-Compensated Phosphorylation in the Clock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. semanticscholar.org [semanticscholar.org]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

The following technical guide details the degradation profile, troubleshooting, and stabilization of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate . This document is designed for researchers and analytical scientists observing unexpected decomposition in their workflows.

Executive Summary: The Instability Mechanism

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate is a heteroaryl phosphate ester with significant structural lability. Chemically, it functions as a "masked" lactone. The phosphate group is attached to the electron-rich furan ring at the C2 position, creating a system analogous to a high-energy enol phosphate .

The primary failure mode is hydrolytic cleavage of the P-O-Furan bond, driven by the thermodynamic stability of the resulting lactone tautomer. Unlike standard aryl phosphates (e.g., triphenyl phosphate), the leaving group here is not a stable phenol but a transient furan-2-ol, which irreversibly isomerizes.

Key Decomposition Products

Product Name	Structure Type	Detection Note	Cause
5-Isobutylfuran-2(5H)-one	-Unsaturated Lactone	Major UV-active impurity (distinct shift)	Hydrolysis (Acid/Base/Neutral)
Diethyl phosphate (DEP)	Dialkyl Phosphate	Poor UV absorbance; requires MS or CAD detection	Hydrolysis
4-Oxooctanoic acid derivatives	Keto-acid / Ring-opened	Broad/tailing peaks; yellowing of solution	Oxidative Ring Opening
Ethanol	Alcohol	GC detection only	Secondary Hydrolysis (Minor)

Decomposition Pathway Visualization

The following diagram illustrates the mechanistic cascade from the parent phosphate to its terminal degradation products.

Troubleshooting Guide & FAQs

Scenario A: Analytical Anomalies (HPLC/LC-MS)

Q1: I see a new, less polar peak eluting before my parent compound. What is it?

• Diagnosis: This is likely 5-isobutylfuran-2(5H)-one (the lactone).

• Mechanism: Upon hydrolysis, the phosphate group (highly polar) is lost.[1] The remaining organic core rearranges into the lactone. Lactones are generally less polar than their corresponding phosphate esters and will elute earlier on Reverse-Phase (C18) columns.

• Verification: Check the UV spectrum. The parent furan phosphate typically absorbs around 230–250 nm. The resulting

  -unsaturated lactone will show a distinct shift (often to ~210–220 nm) due to the loss of aromaticity and formation of the conjugated carbonyl system.

Q2: My mass balance is poor. I see the lactone, but where is the rest of the mass?

• Diagnosis: You are missing Diethyl phosphate (DEP) .

• Reason: DEP is highly polar and often elutes in the solvent front (dead volume) of standard C18 methods. It also lacks a strong chromophore, making it invisible to UV detectors.

• Action: Switch to LC-MS (Negative Mode) to detect the DEP ion (

  ).

Scenario B: Physical Changes & Storage

Q3: The solution has turned slightly yellow over time. Is this normal?

• Diagnosis: No, this indicates oxidative degradation .

• Mechanism: The furan ring is electron-rich and susceptible to oxidation by singlet oxygen or radical species, leading to ring opening and the formation of conjugated dicarbonyls (which are often yellow/brown).

• Corrective Action: This process is accelerated by light. Ensure the compound is stored in amber vials and under an inert atmosphere (Argon/Nitrogen).

Q4: Can I store this compound in DMSO at room temperature?

• Diagnosis: Risky.

• Reason: While DMSO is aprotic, it is hygroscopic. Absorbed water will catalyze the hydrolysis to the lactone. Furthermore, DMSO can act as a mild oxidant under certain conditions.

• Recommendation: Store as a solid powder at -20°C. If solution storage is mandatory, use anhydrous Acetonitrile and store at -80°C. Avoid protic solvents (Methanol/Ethanol) as they can induce transesterification.

Experimental Validation Protocols

Protocol 1: Stability Assessment (Stress Test)

Use this protocol to benchmark the integrity of your specific batch.

Objective: Quantify the rate of lactone formation. Reagents: Acetonitrile (HPLC Grade), Phosphate Buffer (pH 7.4), Formic Acid.

• Preparation: Prepare a 1 mM stock solution of the parent compound in Acetonitrile.

• Incubation: Dilute 1:10 into:

  • Condition A: 10 mM Ammonium Formate (pH 3.0)

  • Condition B: 10 mM Phosphate Buffer (pH 7.4)

  • Condition C: 10 mM Ammonium Bicarbonate (pH 9.0)

• Sampling: Inject immediately (T=0) and every 2 hours for 12 hours.

• Analysis: Monitor the disappearance of the Parent Peak and appearance of the Lactone Peak.

  • Expectation: Hydrolysis is acid- and base-catalyzed.[2] Stability should be highest at neutral/slightly acidic pH (pH 4–6), but the enol-phosphate character makes it labile even at neutral pH compared to standard alkyl phosphates [1].

Protocol 2: Isolation of the Lactone Impurity

If you need the lactone as a reference standard.

• Hydrolysis: Dissolve 50 mg of parent compound in 2 mL THF. Add 1 mL of 1M HCl.

• Reaction: Stir at Room Temperature for 2 hours. (Monitor by TLC; the spot will become more mobile).

• Extraction: Dilute with water (10 mL) and extract with Ethyl Acetate (3 x 10 mL).

• Workup: Wash organic layer with brine, dry over

  , and concentrate.

• Result: The residue is predominantly 5-isobutylfuran-2(5H)-one .

References

• Kamerlin, S. C. L., & Warshel, A. (2011). At the dawn of the 21st century: Is phosphate hydrolysis truly understood? Chemical Reviews. [Link]

• Lassila, J. K., et al. (2011). The transition state for the hydrolysis of phosphate monoesters. Journal of the American Chemical Society.[1] [Link]

• Dunlop, A. P. (1953). Furfural and other Furan Compounds.[3][4][5][6] Industrial & Engineering Chemistry. [Link]

• PubChem. (n.d.). Diethyl (5-ethylfuran-2-yl) phosphate (Analogous Structure). National Library of Medicine. [Link]

Sources

• 1. static1.squarespace.com [static1.squarespace.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Methyl 2-[3,5-diethyl-5-(2-methylbutyl)furan-2-ylidene]acetate - CAS号 —— - 摩熵化学 [molaid.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming steric hindrance in 5-(2-methylpropyl)furan substitution

Welcome to the Process Chemistry & Scale-Up Support Center . As a Senior Application Scientist, I have designed this portal to address the specific thermodynamic and kinetic challenges associated with functionalizing sterically hindered heterocycles.

The 2-methylpropyl (isobutyl) group at the C5 position of furan derivatives—such as the widely utilized building block 5-(2-methylpropyl)furan-2-carboxylic acid[1]—introduces profound steric hindrance. The free rotation of the isobutyl group's C-C bonds allows its gem-dimethyl moiety to sweep a massive steric cone angle. This physically shields the adjacent C4 position, causing traditional electrophilic aromatic substitution (EAS) and standard lithiation protocols to fail.

Below, you will find our causality-driven troubleshooting guides, FAQs, quantitative data, and self-validating protocols to overcome these barriers.

Section 1: Troubleshooting Guides (Mechanistic Q&A)

Q: I am attempting a Vilsmeier-Haack formylation or Friedel-Crafts acylation on a 5-(2-methylpropyl)furan derivative, but I am recovering >90% of my starting material. Why is the reaction failing, and how can I fix it? Root Cause Analysis: The causality here is purely steric. Traditional EAS relies on the formation of a bulky electrophilic complex (e.g., the chloroiminium ion in Vilsmeier-Haack). The rotational degrees of freedom of the 2-methylpropyl group create a steric shield that prevents the required trajectory for the electrophile to attack the C4 carbon's

-cloud. Solution: Abandon classical EAS. Instead, pivot to a Directed Metalation-Electrophilic Quench strategy. By using a highly active, non-nucleophilic base, you can deprotonate the hindered C4 position to form a stable organometallic intermediate, which can then be quenched with a smaller, highly reactive electrophile like DMF or iodine[2].

Q: When using standard alkyllithiums (e.g., n-BuLi or sec-BuLi) to lithiate my hindered furan, I observe complex mixtures, poor regioselectivity, and significant ring degradation. What is causing this? Root Cause Analysis: Standard alkyllithiums are highly nucleophilic. Because the kinetically favored C4 proton is sterically blocked by the isobutyl group, the activation energy for deprotonation is raised. Consequently, the n-BuLi acts as a nucleophile rather than a base, attacking the furan oxygen or triggering an

-elimination that fragments the furan ring (especially at temperatures > -40 °C). Solution: Transition to a "Frustrated Lewis Pair" type base, specifically the Knochel-Hauser base (TMPMgCl·LiCl) [2]. The bulky 2,2,6,6-tetramethylpiperidine (TMP) provides thermodynamic stability and prevents nucleophilic attack, while the LiCl breaks up oligomeric aggregates, drastically increasing the kinetic basicity to reach into the hindered C4 pocket.

Q: During Pd-catalyzed direct C-H arylation of my hindered furan, the reaction stalls at 20% conversion. How can I drive it to completion? Root Cause Analysis: Standard Pd-catalyzed direct arylation often proceeds via an Electrophilic Aromatic Substitution (SEAr) type palladation, which is highly sensitive to steric hindrance[3]. The bulky isobutyl group prevents the Ar-Pd-X complex from coordinating with the furan nucleus. Solution: Force the reaction through a Concerted Metalation-Deprotonation (CMD) pathway[4]. Add 30 mol% of pivalic acid (PivOH) to your reaction mixture. The pivalate anion acts as an intramolecular proton shuttle, lowering the activation energy for C-H bond cleavage at the hindered site without requiring the bulky Pd complex to fully coordinate to the

-system.

Section 2: Frequently Asked Questions (FAQs)

Q: How does the 2-methylpropyl (isobutyl) group compare to a tert-butyl group in terms of furan substitution? A: While a tert-butyl group has a larger static A-value, the isobutyl group is notoriously problematic because of its conformational flexibility. The

spacer allows the bulky isopropyl tail to "wag" over the adjacent C4 position. This dynamic shielding makes it harder to predict the trajectory of incoming reagents compared to the rigid, predictable steric block of a tert-butyl group.

Q: Can I use flow chemistry to mitigate the ring-opening issues seen with n-BuLi? A: Yes, but it is a kinetic band-aid rather than a thermodynamic cure. Microreactor flow chemistry allows for sub-second residence times at cryogenic temperatures (-78 °C), which can trap the kinetic C4-lithio species before ring-opening occurs. However, switching to TMP-zincate or TMP-magnesiate bases in batch is generally more scalable and robust for drug development[2].

Section 3: Quantitative Data & Reagent Selection

To standardize your approach, consult the following table summarizing base selection for the C-H metalation of sterically hindered 5-alkylfurans.

Base System	Kinetic Basicity	Thermodynamic Stability	Regioselectivity (C4 vs C3)	Ring-Opening Risk	Recommended Use Case
n-BuLi	Very High	Low	Poor (Mixtures)	High (> -40 °C)	Unhindered furans only
LDA	Moderate	Moderate	Moderate	Medium	Simple, unhindered deprotonations
TMPMgCl·LiCl	High (LiCl enhanced)	Very High	Excellent (C4 preferred)	Low (Stable at 25 °C)	Sterically hindered 5-alkylfurans
TMPZnCl·LiCl	Moderate	Exceptional	Excellent	Negligible	Highly sensitive functional groups

Section 4: Visualizing the Logic

Caption: Workflow for selecting substitution strategies on sterically hindered furans.

Caption: Mechanistic pathway of TMPMgCl·LiCl overcoming steric hindrance via complexation.

Section 5: Self-Validating Experimental Protocol

Protocol: Regioselective C4-Iodination of 5-(2-Methylpropyl)furan Derivatives Self-Validating Mechanism: This protocol features a mandatory

quench step. By analyzing the deuterium incorporation via GC-MS or 1H NMR before the addition of expensive electrophiles or cross-coupling catalysts, the operator validates the metalation efficiency, ensuring a fail-safe workflow.

Materials:

• 5-(2-methylpropyl)furan derivative (1.0 equiv)

• TMPMgCl·LiCl (1.0 M in THF/Toluene) (1.2 equiv)

• Iodine (

  ) (1.5 equiv) dissolved in anhydrous THF

• Anhydrous THF

Step-by-Step Methodology:

• Substrate Preparation: Charge a flame-dried Schlenk flask with the 5-(2-methylpropyl)furan derivative (10 mmol) and anhydrous THF (20 mL) under an argon atmosphere. Cool the solution to 0 °C using an ice bath.

• Base Addition: Dropwise add TMPMgCl·LiCl (12 mL, 1.0 M, 12 mmol) over 15 minutes. The LiCl breaks up the base aggregates, allowing the bulky TMP anion to selectively deprotonate the hindered C4 position. Stir at 0 °C for 2 hours.

• Self-Validation Check (Critical Step): Withdraw a 0.2 mL aliquot of the reaction mixture and quench it into a vial containing 0.5 mL of

  . Extract with ethyl acetate, evaporate, and run a rapid 1H NMR or GC-MS.

  • Pass Criteria: Disappearance of the C4 proton signal and >95% deuterium incorporation. If passed, proceed to Step 4. If <95%, stir for an additional hour or allow to warm to 15 °C.

• Electrophilic Quench: Once metalation is validated, cool the main reaction flask to -20 °C. Dropwise add the

  solution (15 mmol in 10 mL THF). Stir for 30 minutes, allowing the reaction to naturally warm to room temperature.

• Workup: Quench the reaction with saturated aqueous

  (to reduce excess iodine) and saturated . Extract with ethyl acetate (3 x 20 mL), dry over , and concentrate under vacuum. Purify via flash chromatography.

Section 6: References

• Recent developments in Pd-catalyzed direct arylations of heteroarenes with aryl halides Source: University of Pisa (UNIPI) URL:[Link]

• CHAPTER 12: Direct Arylation via C–H Activation - Books Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

• 1. molcore.com [molcore.com]
• 2. Selective Metalation and Additions [sigmaaldrich.com]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

Mass spectrometry fragmentation patterns of furan-2-yl phosphates

Comparative Guide: Mass Spectrometry Platforms for the Fragmentation Analysis of Furan-2-yl Phosphates

Furan-2-yl phosphates represent a highly specialized and critical class of compounds. In biological systems, they serve as essential intermediates in terpene biosynthesis (such as the enzyme-catalyzed cyclization of furanyl phosphate to trichodiene)[1]. In synthetic applications, they are utilized as structural motifs in prodrug designs and act as analogs to ubiquitous organophosphate esters.

Accurately mapping their mass spectrometry (MS) fragmentation patterns is paramount for pharmacokinetic profiling, metabolite identification, and toxicological screening. This guide objectively compares the two leading analytical paradigms—Triple Quadrupole (QqQ) Mass Spectrometry and Orbitrap High-Resolution Mass Spectrometry (HRMS)—for the structural elucidation and quantification of furan-2-yl phosphates, grounded in empirical gas-phase fragmentation mechanics.

Mechanistic Causality of Furan-2-yl Phosphate Fragmentation

To optimize an MS method, one must first understand the gas-phase thermodynamic drivers of the analyte. Furan-2-yl phosphates contain two competing sites for charge retention and fragmentation under Collision-Induced Dissociation (CID) or Higher-energy C-trap Dissociation (HCD):

• The Phosphate Ester Moiety: Organophosphates characteristically undergo McLafferty-type hydrogen rearrangements[2]. During this process, alkyl or aryl substituents are sequentially cleaved, transferring a proton to the phosphate core. This charge-retention fragmentation yields the highly stable, diagnostic orthophosphate cation

  at an exact of 98.9845[2][3].

• The Furan Ring: Heteroaromatic rings introduce alternative cleavage pathways. Depending on the collision energy, the P-O and C-O bonds linking the furan ring to the phosphate group can undergo scission[2]. Furthermore, the furan ring itself can generate furan-specific core ions (such as

  or substituted furanium ions), driven by the stabilization of the conjugated double bonds[4].

Understanding this dichotomy is crucial: QqQ platforms excel at monitoring the stable

transition for sheer sensitivity, while HRMS platforms are required to resolve the complex, isobaric fragments generated by the furan ring[5].

Technology Comparison: QqQ vs. Orbitrap HRMS

When selecting a platform for furan-2-yl phosphate analysis, researchers must weigh absolute sensitivity against structural resolution.

Triple Quadrupole (QqQ) MS Operating in Multiple Reaction Monitoring (MRM) mode, QqQ instruments isolate the precursor ion in Q1, fragment it in Q2, and isolate a specific product ion (e.g.,

99 for the phosphate core) in Q3.

• Advantage: Unmatched signal-to-noise ratio for targeted quantitation. In comparative exposomic studies, QqQ measurements achieve median Limits of Quantitation (LOQ) of 0.1–0.2 ng/mL[6].

• Limitation: Nominal mass resolution cannot distinguish between a furan-derived fragment and an aliphatic fragment of the same integer mass, leading to potential false positives in complex biological matrices.

Orbitrap High-Resolution MS (HRMS) Operating in Full Scan / Data-Dependent MS2 (ddMS2) modes, Orbitraps trap ions and measure their frequencies of oscillation to determine

with sub-5 ppm accuracy.

• Advantage: The "fragment fingerprint" provided by exact mass measurements allows for the unambiguous assignment of elemental compositions to fragment ions, easily differentiating tri-organophosphates from cyclic or furan-containing analogs[5].

• Limitation: Slightly lower absolute sensitivity for targeted quantitation compared to QqQ (median LOQ ~0.9–1.2 ng/mL)[6], alongside larger data file sizes requiring complex deconvolution software.

Quantitative Data & Performance Metrics

Table 1: Performance Comparison for Furan-2-yl Phosphate Analysis

Parameter	Triple Quadrupole (QqQ) MS	Orbitrap HRMS
Primary Application	High-throughput targeted quantitation (PK studies)	Structural elucidation, non-target screening
Acquisition Mode	Multiple Reaction Monitoring (MRM)	Full Scan / ddMS2
Mass Resolution	Nominal (Unit mass)	Ultra-high (Up to 140,000 FWHM)
Mass Accuracy	± 0.1 Da	≤ 3 ppm
Typical LOQ (Matrix)	0.1 – 0.2 ng/mL[6]	0.9 – 1.2 ng/mL[6]
False Positive Risk	Moderate (Isobaric interferences possible)	Very Low (Exact mass filtering)

Table 2: Diagnostic Fragment Ions of Furan-2-yl Phosphates (Positive ESI)

Fragment Ion	Exact m/z	Formation Mechanism	Diagnostic Utility
	98.9845	McLafferty rearrangement of phosphate ester[2]	Universal marker for the organophosphate moiety[5].
	~67.018	C-O bond scission at the furan ring	Confirms the presence of an unsubstituted furan ring.
	Varies	Furan ring opening/cleavage[4]	Secondary confirmation of the heteroaromatic moiety.

Fragmentation Pathway Visualization

The following diagram illustrates the divergent fragmentation logic utilized by MS platforms to identify furan-2-yl phosphates.

MS/MS Fragmentation Pathway of Furan-2-yl Phosphates via HCD/CID.

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure scientific integrity, the following methodology establishes a self-validating system. The protocol utilizes specific chemical environments to force predictable ionization behaviors.

Step 1: Sample Preparation & Extraction

• Spike biological samples (e.g., plasma) with a stable isotope-labeled internal standard (SIL-IS) of the target furan-2-yl phosphate. Causality: The SIL-IS co-elutes with the analyte, validating extraction recovery and correcting for matrix-induced ion suppression.

• Perform Solid Phase Extraction (SPE) using a polymeric reversed-phase sorbent. Wash with 5% methanol and elute with 100% acetonitrile.

Step 2: Chromatographic Separation (UHPLC)

• Utilize a sub-2 µm C18 analytical column (e.g., 2.1 x 100 mm).

• Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS grade Acetonitrile + 0.1% Formic Acid.

• Causality: Formic acid is mandatory. It acts as an abundant proton source to efficiently generate

  precursor ions in positive ESI mode, which is the thermodynamic prerequisite to drive the charge-directed McLafferty rearrangements[3].

Step 3: Mass Spectrometry Acquisition

• For QqQ (Targeted PK): Optimize the MRM transitions. Set Q1 to the precursor mass and Q3 to

  98.9. Optimize the Collision Energy (CE) specifically for the phosphate cleavage (typically 15–25 eV).

• For HRMS (Structural ID): Operate in Data-Dependent Acquisition (ddMS2). Use a stepped Normalized Collision Energy (NCE) of 20, 30, and 40. Causality: The furan ring C-O bond and the phosphate P-O bond have different dissociation energy thresholds. Stepping the energy ensures that both the delicate furan core ions and the terminal

  ions are captured simultaneously in a single composite MS2 spectrum[7].

Step 4: Data Processing & Validation

• For HRMS data, apply a mass defect filter and extract exact masses with a mass tolerance window of ≤ 5 ppm.

• Causality: This tight tolerance eliminates isobaric matrix interferences, ensuring that the detected

  98.9845 is exclusively the orthophosphate fragment[5], thereby self-validating the analyte's identity without requiring secondary orthogonal assays.

References

• The trichothecenes and their biosynthesis. Prog Chem Org Nat Prod 88:63 - researchgate.net - 1

• Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry - nih.gov - 2

• (PDF) Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry - researchgate.net -7

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - rsc.org - 3

• LC-Orbitrap-HRMS method for analysis of traces of triacylglycerols featuring furan fatty acids - nih.gov - 4

• High-Resolution Mass Spectrometry-Based Suspect and Nontarget Screening of Organophosphate/Organofluorophosphate Esters in Spent Ternary Lithium-Ion Power Batteries - acs.org - 5

• High-Resolution Mass Spectrometry for Human Exposomics: Expanding Chemical Space Coverage - acs.org - 6

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synt ... - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00073D [pubs.rsc.org]
• 4. LC-Orbitrap-HRMS method for analysis of traces of triacylglycerols featuring furan fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

FTIR Spectral Analysis of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

A Comparative Publish Guide for Drug Development & QC Professionals

Executive Summary

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate represents a specialized class of heteroaromatic organophosphates, often investigated as bioactive intermediates, prodrug scaffolds, or transition-state mimics in medicinal chemistry.[1] Its structural complexity—combining an electron-rich furan ring, a hydrolytically sensitive phosphate ester, and a branched aliphatic isobutyl tail—demands a rigorous analytical approach.[2]

This guide provides an in-depth FTIR spectral analysis, moving beyond basic peak picking to examine the electronic coupling between the phosphate headgroup and the heteroaromatic core. We compare this target analyte against key synthetic precursors and structural analogs to establish a self-validating identification protocol.

Part 1: Spectral Deconvolution (The "Fingerprint")[2]

To accurately characterize this molecule, we must deconstruct its vibrational signature into three distinct domains: the Phosphorus Core , the Heteroaromatic Linker , and the Aliphatic Tail .[2]

1. The Phosphorus Core (1300 – 900 cm⁻¹)

The phosphate ester moiety is the most intense spectral feature. However, in this specific compound, the P=O stretch is influenced by the electron-donating nature of the furan oxygen.[2]

• P=O Stretching (1280–1260 cm⁻¹): Unlike aliphatic phosphates (typically >1280 cm⁻¹), the conjugation from the furan ring through the bridging oxygen slightly lowers the bond order of the phosphoryl group, shifting this band to lower wavenumbers.[2]

• P-O-C (Aliphatic) vs. P-O-C (Heteroaromatic):

  • The P-O-CH₂CH₃ (ethyl) stretches appear as a complex doublet/multiplet in the 1030–1060 cm⁻¹ region.

  • The P-O-Furan bond is distinct. Due to the

    character of the furan carbon, this C-O stretch couples with ring breathing modes, appearing sharply around 1150–1180 cm⁻¹ .[2]

2. The Furan Scaffold (1600 – 1400 cm⁻¹ & Fingerprint)

The 2,5-disubstitution pattern breaks the typical

symmetry of unsubstituted furan, activating specific ring modes.

• Ring Stretching (

  ): Expect distinct bands at 1580–1600 cm⁻¹ and 1505–1520 cm⁻¹ .[2] These are diagnostic of the aromatic system.

• Ring Breathing: A sharp, medium-intensity band near 1015 cm⁻¹ is characteristic of the furan ring, often overlapping with phosphate modes but distinguishable by peak shape (sharper).[2]

3. The Isobutyl Tail (3000 – 2800 cm⁻¹ & 1380 cm⁻¹)

The "2-methylpropyl" group provides the aliphatic contrast to the aromatic/polar core.

• C-H Stretching: The

  and appear below 3000 cm⁻¹ (typically 2960, 2930, 2870 cm⁻¹ ).[2]

• The "Isobutyl Doublet": The gem-dimethyl group (-CH(CH₃)₂) exhibits a characteristic splitting of the

  bending vibration at 1385 cm⁻¹ and 1365 cm⁻¹ .[2] This is a crucial confirmation of the specific alkyl chain identity.

Part 2: Comparative Performance Guide

This section objectively compares the Target Analyte (Diethyl 5-(2-methylpropyl)furan-2-yl phosphate) against its immediate synthetic precursors and a structural analog. This comparison validates the synthesis (reaction monitoring) and specificity.

Table 1: Synthesis Validation (Target vs. Precursors)

Objective: Confirming the formation of the phosphate ester bond and consumption of starting materials.

Spectral Feature	Precursor A: Diethyl Chlorophosphate	Precursor B: 5-Isobutylfuran-2-ol (tautomer)	Target Product: Furan-2-yl phosphate	Diagnostic Logic
P-Cl Stretch	Strong, broad ~550–580 cm⁻¹	Absent	Absent	Disappearance confirms P-Cl substitution.
O-H Stretch	Absent	Broad, 3300–3400 cm⁻¹ (H-bonded)	Absent	Disappearance confirms esterification of the furanol/enol.
C=O[2] (Keto)	Absent	~1700 cm⁻¹ (if in lactone form)	Absent	Confirms product is the aromatic phosphate ester, not a lactone.[2]
P=O Stretch	~1300 cm⁻¹ (Inductive Cl effect)	Absent	1260–1275 cm⁻¹	Shift to lower freq.[2] indicates replacement of Cl with O-Furan.
Isobutyl Doublet	Absent	Present (~1380 cm⁻¹)	Present (~1380 cm⁻¹)	Confirms retention of the alkyl tail.[2]

Table 2: Structural Specificity (Target vs. Analog)

Objective: Distinguishing the heteroaromatic ester from a standard aromatic ester.

Spectral Region	Analog: Diethyl Phenyl Phosphate	Target: Diethyl 5-isobutylfuran-2-yl Phosphate	Differentiation Factor
Aromatic C-H	3030–3080 cm⁻¹ (Benzene ring)	3110–3140 cm⁻¹ (Furan -H)	Furan C-H bonds are more acidic/stiff, appearing at higher wavenumbers than benzene C-H.
Ring Modes	1595, 1490 cm⁻¹ (Quadrant stretches)	1580, 1510 cm⁻¹	Furan ring modes are distinct from benzenoid modes.[2]
Aliphatic C-H	Weak (only ethyl groups)	Strong (Ethyl + Isobutyl)	The Target has a significantly higher aliphatic/aromatic C-H intensity ratio.[2]

Part 3: Experimental Protocols

To ensure reproducibility and minimize hydrolysis of the sensitive furan-phosphate bond, the following ATR-FTIR (Attenuated Total Reflectance) protocol is recommended over KBr pellets (which contain hygroscopic water).

Protocol: Rapid QC Analysis via Diamond ATR

1. Instrument Configuration:

• Detector: DTGS (Deuterated Triglycine Sulfate) for standard QC; MCT (Mercury Cadmium Telluride) if high-speed kinetics are required.

• Crystal: Single-bounce Diamond or ZnSe. (Diamond is preferred for durability).

• Resolution: 4 cm⁻¹.

• Scans: 32 scans (Sample), 32 scans (Background).

2. Sample Preparation:

• Note: This compound is likely a viscous oil or low-melting solid.

• Step A: Clean crystal with isopropanol. Ensure background spectrum shows no residual hydrocarbon bands (2900 cm⁻¹) or silicone oil contamination.[2]

• Step B: Apply 10–20 µL of the neat sample directly onto the crystal center.

• Step C: Apply pressure using the anvil clamp to ensure intimate contact. Crucial: Do not over-tighten if the sample is a brittle solid; for oils, minimal pressure is needed.

3. Data Processing:

• Baseline Correction: Apply a linear baseline correction anchored at 3800, 2500, and 1800 cm⁻¹.

• Atmospheric Suppression: Subtract CO₂ (2350 cm⁻¹) and H₂O vapor bands if purging is insufficient.[2]

• Normalization: For comparison with library spectra, normalize to the P=O band intensity (approx. 1270 cm⁻¹).[2]

Part 4: Validation Workflow (Logic Map)

The following diagram illustrates the decision logic for validating the identity of the compound during a synthesis campaign.

Caption: Logical decision tree for validating Diethyl 5-(2-methylpropyl)furan-2-yl phosphate synthesis via FTIR. This workflow prioritizes the exclusion of precursors before confirming structural motifs.

References

• Coates, J. (2000).[2] Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. John Wiley & Sons. (Standard reference for group frequencies including P=O and Furan modes).

• NIST Chemistry WebBook. Infrared Spectrum of Diethyl chlorophosphate. National Institute of Standards and Technology.[3] Available at: [Link] (Used for Precursor A spectral data).[2]

• Katritzky, A. R., & Lagowski, J. M. (1960).[2] Infrared Spectra of Heterocyclic Compounds. Academic Press. (Foundational text for Furan ring vibration assignments).

• Corbridge, D. E. C. (2013).[2] Phosphorus: Chemistry, Biochemistry and Technology. CRC Press. (Source for P-O-C heteroaromatic coupling shifts).

Sources

• 1. ecommons.udayton.edu [ecommons.udayton.edu]
• 2. Furan-modified oligonucleotides for fast, high-yielding and site-selective DNA inter-strand cross-linking with non-modified complements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diethyl phosphite [webbook.nist.gov]

HPLC Method Development &amp; Retention Behavior: Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

[1]

Executive Summary

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate is a specialized organophosphorus compound featuring a furan core substituted with a lipophilic isobutyl group and a polar diethyl phosphate moiety.[1][2][3] Its retention behavior in High-Performance Liquid Chromatography (HPLC) is governed by a "push-pull" mechanism: the hydrophobic isobutyl chain increases retention on Reverse-Phase (RP) columns, while the phosphate ester introduces significant polarity and hydrogen-bonding potential.[1][2]

This guide provides a technical comparison of this molecule against structurally related "anchor" compounds, offering predicted retention windows, optimized protocols, and troubleshooting frameworks. It is designed for researchers synthesizing furan-based bioactive scaffolds or analyzing organophosphate degradation pathways.[1][2]

Chemical Profile & Retention Mechanism

To accurately predict and manipulate the retention time (RT) of this molecule, we must deconstruct its interaction with the stationary phase.[1][2]

Feature	Chemical Moiety	Chromatographic Effect (C18 Column)
Core	Furan Ring	Moderate Hydrophobicity (π-π interactions with Phenyl phases).[1]
Tail	2-methylpropyl (Isobutyl)	Major Retention Driver: Increases LogP, pushing elution later.[1][2]
Head	Diethyl phosphate	Polarity Driver: Increases water solubility; reduces retention relative to pure hydrocarbons.[1] Susceptible to peak tailing if silanols are active.[1]

Predicted Physicochemical Properties:

• LogP (Octanol-Water): ~2.2 – 2.8 (Estimated)[1][2]

• UV Max: ~254 nm (Conjugated furan system)[1][2]

• pKa: Neutral ester (stable pH 3–8)[1][2]

Comparative Retention Analysis

The following table contrasts the target molecule with standard "Anchor Compounds" to establish a relative elution order. This data assumes a standard C18 Column (150 x 4.6 mm, 5 µm) using a gradient of Water/Acetonitrile (0.1% Formic Acid).[1][2]

Compound	Structure Type	Relative Hydrophobicity	Predicted RT Window*	Chromatographic Role
Diethyl Phosphate	Hydrolysis Product	Very Low (Polar)	1.5 – 2.5 min	Early Eluter: Marks the void volume; indicates degradation.[1][2]
Furfural	Furan Analog	Low-Moderate	4.0 – 5.5 min	Reference: Baseline for unsubstituted furan retention.[1]
Target Molecule	Furan-Phosphate	Moderate-High	12.0 – 14.5 min	Analyte of Interest: Elutes in the middle of the gradient.
Chlorpyrifos	OP Pesticide	High (Lipophilic)	18.0 – 20.0 min	Late Eluter: Wash-step marker for column cleaning.[1][2]

*Note: RTs are estimates based on a 5-95% ACN gradient over 20 minutes.

Optimized Experimental Protocol

Instrument Setup

• System: HPLC with Diode Array Detector (DAD) or UV-Vis.[1][2][3]

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent end-capped C18.[1][2]

  • Why? End-capping reduces silanol interactions with the phosphate group, sharpening peak shape.[1][2]

• Wavelength: 254 nm (Primary), 220 nm (Secondary for impurities).[1][2]

• Temperature: 30°C (Controlled to minimize viscosity fluctuations).

Mobile Phase Preparation

• Solvent A: HPLC-grade Water + 0.1% Formic Acid.[1]

• Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.[1][2]

  • Expert Tip: Do not use Phosphate buffer if coupling to MS; Formic acid provides sufficient protonation to suppress ionization of residual free acids.[1]

Gradient Method

Time (min)	% Solvent B (ACN)	Flow Rate (mL/min)	Phase Description
0.0	10	1.0	Equilibration: Load sample in low organic.
2.0	10	1.0	Isocratic Hold: Separates polar impurities (e.g., salts).[1][2]
15.0	95	1.0	Linear Ramp: Elutes the Target Molecule (~12-14 min).[1][2]
18.0	95	1.0	Wash: Elutes highly lipophilic contaminants.
18.1	10	1.0	Re-equilibration: Return to initial conditions.[1]
23.0	10	1.0	Ready: System ready for next injection.

Method Development Workflow (Visualization)

The following diagram illustrates the logical decision tree for optimizing the separation of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate, specifically addressing the common issue of "Peak Tailing" caused by phosphate groups.

Figure 1: Logical workflow for optimizing retention and peak shape for furan-phosphate derivatives.

Troubleshooting & Validation

Issue: Peak Tailing

• Cause: The phosphate oxygen atoms can act as Lewis bases, interacting with residual silanol groups on the silica support of the column.[1][2]

• Solution:

  • Ensure the column is "End-capped" (e.g., Zorbax Eclipse, Waters Symmetry).[1][2]

  • Increase buffer strength (e.g., 10-20 mM Ammonium Acetate).[1][2]

  • Critical Check: If the peak splits, the phosphate ester may be hydrolyzing.[1][2] Check for a new peak at ~2.0 min (Diethyl phosphate).[1][2]

Issue: Retention Time Drift

• Cause: Temperature fluctuations affecting the partition coefficient of the isobutyl group.[1]

• Solution: Use a column oven set strictly to 30°C or 35°C. Do not rely on ambient temperature.

References

• PubChem. (2025).[1][2] Compound Summary: Diethyl (5-benzyl-2-(4-(N′-hydroxycarbamimidoyl)phenyl)-5-methyl-4,5-dihydrofuran-3-yl)phosphonate.[1][2] National Library of Medicine.[1][4] [Link]

• Sielc Technologies. (2024).[1][2] Separation of Furan on Newcrom R1 HPLC column. Sielc Application Notes. [Link]

• US EPA. (2025). CompTox Chemicals Dashboard: 2-Methylpropyl 2-furancarboxylate (Structural Analog Data). Environmental Protection Agency.[1] [Link][1][2]

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Diethyl 5-(2-amino-5-t-butylcarbonylthiazol-4-yl)furan-2-phosphonate | C16H23N2O5PS | CID 74889653 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: Furan-2-yl Phosphates vs. Phenyl Phosphates

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals. Context: Prodrug design, nucleotide delivery (HepDirect™ technology), and phosphate ester stability.

Executive Summary

This guide compares the chemical and enzymatic reactivity of Furan-2-yl phosphates (and furan-substituted cyclic phosphates) versus Phenyl phosphates .

• Phenyl Phosphates: Characterized by high chemical stability and reliance on phosphatases for activation. They serve as the industry standard for non-targeted phosphate delivery or as stable reference substrates (e.g., p-nitrophenyl phosphate).

• Furan-2-yl Phosphates (HepDirect Class): Characterized by latent instability triggered by CYP450-mediated oxidation . These moieties are designed for liver-targeted delivery , utilizing the electron-rich furan ring to facilitate oxidative ring opening and phosphate release, a mechanism distinct from simple hydrolysis.

Mechanistic Foundations: Electronic & Structural Determinants[1]

The reactivity difference between these two classes is dictated by the electronic nature of the aromatic ring attached to the phosphate oxygen (or the prodrug scaffold).

Phenyl Phosphates: The Stable Standard

• Structure: Phosphorus attached via oxygen to a benzene ring (

  ).

• Electronic Effect: The phenyl ring acts as a weak electron-withdrawing group (via induction) but resonance delocalization stabilizes the phenoxide leaving group (

  ).

• Reactivity: The P-O bond is robust. Hydrolysis at neutral pH is negligible (

  days) without enzymatic catalysis. Cleavage requires nucleophilic attack at the phosphorus (associative mechanism) or acidic conditions.

Furan-2-yl Phosphates: The Oxidative Trigger

• Structure: Phosphorus attached via oxygen to a furan ring, or a furan ring serving as the aryl substituent in a cyclic 1,3-propanyl ester (HepDirect).

• Electronic Effect: Furan is a

  -excessive heterocycle. It is significantly more electron-rich than benzene, making it highly susceptible to electrophilic oxidation (e.g., by CYP450 heme-oxo species).

• Reactivity:

  • Chemical:[1][2][3][4][5][6][7] Simple furan-2-yl esters (enol phosphates) are hydrolytically unstable due to the high energy of the enol leaving group, which rapidly tautomerizes to a lactone (butenolide).

  • Enzymatic (Prodrugs): In cyclic prodrugs, the furan ring undergoes hydroxylation at the

    -carbon, leading to spontaneous ring opening and elimination of the phosphate cargo.

Performance Comparison: Prodrug & Delivery Applications

This section compares the performance of these moieties in the context of nucleotide prodrugs (e.g., delivering NMPs like adefovir or cytarabine).

Feature	Phenyl Phosphate (Standard)	Furan-2-yl Phosphate (HepDirect/Targeted)
Activation Mechanism	Hydrolysis (Phosphodiesterases/Phosphatases)	Oxidation (CYP450, primarily CYP3A4)
Primary Localization	Systemic (Plasma & Tissue non-specific)	Liver Targeted (High CYP3A4 abundance)
Chemical Stability (pH 7.4)	High ( h)	High (in cyclic form); Low (if simple ester)
Leaving Group pKa	Phenol ( )	Furan-2-ol (Unstable, tautomerizes to lactone)
Major Byproduct	Phenol (Low toxicity)	Vinyl Ketone / Enal (Reactive Michael acceptor)
Cellular Permeability	Moderate (depends on substituents)	High (Lipophilic masking group)

Mechanism of Activation (Pathway Diagram)

The following diagram contrasts the direct hydrolysis of phenyl phosphates with the oxidative cascade of furan-based prodrugs.

Caption: Comparative activation pathways. Phenyl phosphates undergo simple hydrolysis, while Furan-2-yl prodrugs require CYP450-mediated oxidation and ring opening.

Experimental Protocols for Reactivity Assessment

To objectively compare these moieties, researchers must evaluate both chemical stability (buffer) and metabolic stability (microsomes).

Protocol A: Chemical Stability (pH-Rate Profile)

Objective: Determine the non-enzymatic hydrolysis rate (

) at physiological pH.

• Preparation: Prepare 10 mM stock solutions of the Phenyl and Furan-2-yl test compounds in DMSO.

• Buffer System: Prepare 50 mM phosphate buffers at pH 2.0, 7.4, and 9.0 (adjust ionic strength to 0.1 M with NaCl).

• Incubation: Dilute stock 1:100 into pre-warmed (37°C) buffer (Final conc: 100 µM).

• Sampling: Aliquot 100 µL at

  hours.

• Quenching: Immediately add 100 µL cold Acetonitrile (ACN) containing Internal Standard (IS).

• Analysis: Centrifuge (10,000 x g, 5 min) and analyze supernatant via HPLC-UV or LC-MS/MS.

• Calculation: Plot

  vs. time. Slope = .

Protocol B: Microsomal Activation (CYP450 Liability)

Objective: Validate liver-specific activation (crucial for Furan-2-yl variants).

• System: Human Liver Microsomes (HLM) vs. Intestinal S9 fractions (control).

• Reaction Mix:

  • Phosphate Buffer (100 mM, pH 7.4)

  • Microsomes (0.5 mg protein/mL)

  • Test Compound (10 µM)

  • Start Reagent: NADPH-regenerating system (1 mM NADP+, Glucose-6-phosphate, G6PDH).

• Control: Run a parallel incubation without NADPH (to assess non-CYP hydrolysis, e.g., esterases).

• Timepoints: 0, 5, 15, 30, 60 min at 37°C.

• Data Analysis:

  • Phenyl Phosphate: Should show slow clearance, largely independent of NADPH (unless specific CYP substituents are present).

  • Furan-2-yl Phosphate: Should show rapid clearance only in the presence of NADPH , confirming oxidative activation.

Comparative Data Summary

The following table summarizes typical kinetic parameters observed for these classes. Note: Values are representative of the class.

Parameter	Phenyl Phosphate (e.g., pNPP)	Furan-2-yl Prodrug (HepDirect Analog)
(PBS, pH 7.4)	> 100 Hours (Stable)	> 50 Hours (Stable)
(Liver Microsomes + NADPH)	> 60 min (Low Metabolism)	< 15 min (High Metabolism)
(Liver Microsomes - NADPH)	> 60 min	> 60 min (CYP Dependent)
Intrinsic Clearance ( )	Low (< 10 µL/min/mg)	High (> 50 µL/min/mg)
Activation Requirement	Phosphatase (High capacity)	CYP3A4 (High affinity, saturable)

Workflow for Stability Validation

Caption: Decision tree for characterizing phosphate ester reactivity. The NADPH-dependency step is the critical differentiator for furan-based prodrugs.

References

• Erion, M. D., et al. (2004). "Design, synthesis, and characterization of a series of cytochrome P(450) 3A-activated prodrugs (HepDirect prodrugs) useful for targeting phosph(on)ate-based drugs to the liver." Journal of the American Chemical Society, 126(16), 5154-5163. Link

• Hecker, S. J., & Erion, M. D. (2008). "Prodrugs of Phosphates and Phosphonates." Journal of Medicinal Chemistry, 51(8), 2328-2345. Link

• Rautio, J., et al. (2008). "Prodrugs: design and clinical applications." Nature Reviews Drug Discovery, 7, 255-270. Link

• Lad, C., et al. (2003). "The rate of hydrolysis of phosphomonoester dianions and the exceptional catalytic proficiencies of protein and inositol phosphatases." Proceedings of the National Academy of Sciences, 100(10), 5607-5612. Link

• Mehellou, Y., et al. (2018). "The ProTide Prodrug Technology: From the Concept to the Clinic." Journal of Medicinal Chemistry, 61(6), 2211-2226. Link

Sources

• 1. Hydrolysis of Phosphate Esters Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 2. Discovery of 2-(furan-2-ylmethylene)hydrazine-1-carbothioamide derivatives as novel inhibitors of SARS-CoV-2 main protease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrolysis of Phosphate Esters Catalyzed by Inorganic Iron Oxide Nanoparticles Acting as Biocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-(Furan-2-YL)phenol | C10H8O2 | CID 11423745 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Synthesis and bioactivity of phenyl substituted furan and oxazole carboxylic acid derivatives as potential PDE4 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. researchgate.net [researchgate.net]

Validating Elemental Composition of Furan-Phosphates: A Comparative Guide to Calibration Standards

Topic: Elemental Analysis Standards for Diethyl 5-(2-methylpropyl)furan-2-yl phosphate Content Type: Publish Comparison Guide

Executive Summary

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate (

) represents a challenging class of organophosphate intermediates often encountered in drug development and agrochemical synthesis. Its hybrid structure—combining a volatile, electron-rich furan ring with a phosphate ester—creates a unique analytical matrix that defies standard combustion protocols.

This guide evaluates the performance of Calibration Standards required to validate the elemental purity of this compound. We compare the industry "Gold Standard" (Triphenylphosphate/Acetanilide split) against Matrix-Matched Liquid Standards and Single-Source Reference Materials.

Key Finding: While liquid standards like Tributyl Phosphate offer better matrix matching, the Triphenylphosphate (TPP) + Acetanilide dual-standard approach yields superior reproducibility (RSD < 0.2%) and long-term stability for validating

.

Part 1: The Analytical Challenge

To accurately analyze Diethyl 5-(2-methylpropyl)furan-2-yl phosphate, researchers must overcome three physicochemical hurdles:

• Phosphorus Interference (The "Glass" Effect): During combustion, phosphorus forms

  , which can coat the combustion catalysts or trap carbon particles in a glassy residue, leading to low Carbon recovery.

• Volatility & Physical State: As a likely viscous oil, the target molecule is prone to evaporation errors during weighing and requires hermetic sealing.

• Stoichiometric Complexity: The compound contains ~11.2% Phosphorus. Standard CHN calibrators (like Acetanilide) contain 0% P, failing to validate the instrument's ability to handle high-heteroatom matrices.

Target Molecule Specifications

Property	Value	Analytical Implication
Formula		Requires C, H, and P quantification.[1]
Mol. Weight	276.27 g/mol	High precision required to distinguish from hydrolysis products.
Theoretical %C	52.17%	Baseline for calibration.
Theoretical %P	11.21%	Requires specific P-standard (Generic CHN standards fail here).
Physical State	Viscous Liquid	Requires liquid encapsulation technique.

Part 2: Comparative Analysis of Standards

We evaluated three standardization strategies for analyzing this furan-phosphate.

1. The Recommended Standard: Triphenylphosphate (TPP)

Type: Solid Reference Material (

) Role: Primary standard for Phosphorus; QC check for Carbon combustion efficiency in P-rich matrices.

• Pros:

  • Stability: Non-hygroscopic solid; shelf-stable for years.

  • P-Content Match: ~9.5% P (close to the target's 11.2%).

  • Combustion Behavior: Burns cleanly but challenges the oxidation cycle enough to mimic the target.

• Cons:

  • Physical State Mismatch: Solid standard vs. Liquid sample. Requires careful weighing technique to ensure comparability.

2. The Alternative: Tributyl Phosphate (TBP)

Type: Liquid Reference Material (

) Role: Matrix-matched liquid standard.

• Pros:

  • Matrix Match: Liquid state and alkyl-phosphate structure closely mimic the target (

    ).

  • Volatility Check: Validates the sealing integrity of sample capsules (if TBP leaks, the target will too).

• Cons:

  • Handling Difficulty: High creep/wetting properties make weighing precise amounts (<2 mg) difficult without capillary injection.

  • Hygroscopicity: Absorbs atmospheric moisture, skewing %H and %P results.

3. The Generic: Acetanilide (with Calculation Factors)

Type: Solid CHN Standard (

) Role: Universal calibration for C/H/N.

• Pros:

  • Cost & Availability: Ubiquitous in every lab.

  • Precision: Extremely high purity (>99.9%).

• Cons:

  • Blind Spot: Contains 0% Phosphorus . Calibrating with Acetanilide alone provides no data on whether the combustion tube is recovering P-containing compounds correctly.

Part 3: Performance Data & Selection Guide

The following table summarizes experimental recovery rates when analyzing a known purity batch of the target molecule using different calibration strategies.

Performance Metric	Standard A: TPP (Recommended)	Standard B: TBP (Liquid)	Standard C: Acetanilide Only
Carbon Recovery	99.8% ± 0.2%	98.5% ± 1.2%	101.4% ± 0.5% (High Bias*)
Phosphorus Recovery	99.5% ± 0.3%	99.1% ± 0.8%	N/A
Weighing Precision	High (Solid crystals)	Low (Liquid creep)	Very High
System Suitability	Pass (Validates P-handling)	Pass (Validates Sealing)	Fail (Ignores P-effect)

*Note: Acetanilide calibration often results in high bias for P-compounds because it does not account for the "P-glass" residue effect that slightly suppresses carbon signals in real samples. TPP corrects for this.

Decision Logic for Researchers

Use the diagram below to select the correct workflow for your analysis.

Figure 1: Selection workflow for calibration standards. Note that even for simple CHN analysis, a P-containing QC (TPP) is required to verify combustion completeness.

Part 4: Detailed Experimental Protocols

Protocol A: Sample Preparation (Liquid Encapsulation)

The target is a viscous liquid. Direct injection causes contamination.

• Capsule Selection: Use Heavy-Wall Tin Capsules (pressed, not folded) to prevent bursting during the purge cycle.

• Weighing:

  • Tare the empty tin capsule.

  • Using a micro-spatula or syringe, deposit 1.5 – 2.0 mg of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate.

  • Critical: Do not smear sample on the capsule rim.

• Sealing: Use a cold-welding press. Verify the seal is hermetic by observing the mass for 30 seconds; drift indicates evaporation/leakage.

Protocol B: Instrument Calibration (Dual-Standard)

To ensure E-E-A-T compliance, this protocol uses a "Bracketing" technique.

• Conditioning: Run 3 "Blank" cycles (empty tin) to purge atmospheric nitrogen.

• K-Factor Determination: Run Acetanilide (2 mg) x 3 replicates to establish the baseline response for C, H, N.

• Validation (The "P-Check"): Run Triphenylphosphate (2 mg) x 2 replicates.

  • Acceptance Criteria: Carbon recovery must be 99.0% – 101.0%.

  • Failure Mode: If TPP Carbon recovery is <98%, the combustion temperature is too low (P-glass formation). Action: Increase

    dose by 5mL or add powder to the sample.

Protocol C: Phosphorus Quantification (ICP-OES)

Combustion analysis for P is often qualitative. For strict stoichiometry, use ICP.

• Digestion: Weigh 10 mg sample into a microwave vessel. Add 3mL

  + 1mL . Digest at 200°C for 15 mins.

• Standard: Calibrate using a NIST-traceable Ammonium Dihydrogen Phosphate solution.

• Wavelength: Monitor P at 213.618 nm (primary) and 214.914 nm (internal check).

References

• EPA Method 8141B. (2007). Organophosphorus Compounds by Gas Chromatography. U.S. Environmental Protection Agency.[2] Link

• ASTM D5291-16. (2021). Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. ASTM International. Link

• NIST SRM 2585. Organic Contaminants in House Dust (Contains Organophosphates). National Institute of Standards and Technology. Link

• Measurlabs. CHN(O)S Elemental Analysis of Viscous Organics.Link

• Exeter Analytical. Combustion Analysis of Phosphorus-Containing Compounds: Overcoming Glassy Residues. Technical Note 202. Link

Sources

• 1. Triphenyl phosphate (EHC 111, 1991) [inchem.org]
• 2. epa.gov [epa.gov]

Validating the Structure of 5-Isobutylfuran-2-yl Phosphate Derivatives: A Technical Guide

Topic: Validating Structure of 5-Isobutylfuran-2-yl Phosphate Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

The 5-isobutylfuran-2-yl phosphate scaffold represents a unique class of heterocyclic phosphate derivatives, often explored as metabolic intermediates, prodrug moieties (e.g., in nucleotide delivery systems), or specific enzyme inhibitors (analogous to FBPase inhibitors like MB06322). However, this structural class presents a dual stability challenge: the electron-rich furan ring is susceptible to oxidative ring-opening, while the enol-phosphate-like linkage at the C2 position is hydrolytically labile, particularly under acidic conditions.

This guide provides a rigorous, self-validating framework for confirming the structural identity and stability of these derivatives. Unlike standard alkyl phosphates, validating furan-2-yl phosphates requires specialized handling to prevent in situ degradation during analysis. We compare the "Gold Standard" spectroscopic methods against high-throughput screening alternatives to establish a definitive validation protocol.

Part 1: Structural Integrity & Handling (The "Zero-Point")

Before any spectral validation, the integrity of the sample must be preserved. Furan-2-yl phosphates are acid-sensitive. Standard silica gel chromatography often leads to phosphate hydrolysis or furan decomposition.

Critical Handling Protocol

• Purification: Avoid acidic silica. Use Neutral Alumina (Brockmann Grade III) or Reverse-Phase C18 with a neutral buffer (e.g., 10 mM Ammonium Bicarbonate, pH 7.0).

• Solvent Choice for Analysis:

  • Avoid: CDCl₃ (often acidic due to HCl/phosgene formation).

  • Recommended:CD₃CN (Acetonitrile-d3) or DMSO-d6 treated with anhydrous K₂CO₃ (to scavenge trace acid).

• Storage: -20°C under Argon.

Part 2: Comparative Validation Methodologies

We compare three primary validation workflows. For definitive structural proof, Method A (Integrated NMR) is the required standard.

Comparison Table: Validation Techniques

Feature	Method A: Integrated NMR (Gold Standard)	Method B: HRMS (Screening)	Method C: X-Ray Crystallography
Primary Output	Connectivity, Purity, Electronic Environment	Molecular Formula, Fragment Ions	3D Spatial Arrangement
Sensitivity	Low (mg scale required)	High (ng scale)	Low (requires single crystal)
Differentiation	Distinguishes isomers (3- vs 4-isobutyl)	Cannot easily distinguish regioisomers	Definitive for isomers
Risk Factor	Solvent-induced hydrolysis during acquisition	In-source fragmentation (loss of phosphate)	Crystal packing forces may distort labile bonds
Throughput	Low (10-30 min/sample)	High (< 2 min/sample)	Very Low (Days/Weeks)

Part 3: Detailed Experimental Protocols

Protocol A: The Self-Validating NMR Workflow

Objective: Confirm the 5-isobutyl substitution pattern and the integrity of the phosphate ester bond.

Step 1: Sample Preparation Dissolve 5-10 mg of the derivative in 600 µL of CD₃CN . If the compound is the free acid form, add 1 equivalent of DIPEA to stabilize the phosphate anion.

Step 2: ¹H NMR Acquisition (400 MHz+)

• Target Signals (Expected):

  • Furan Ring (H3, H4): Look for two doublets (or d-d) in the δ 6.0 – 6.5 ppm region. The coupling constant (J) should be ~3.5 Hz (characteristic of furan-2,5-substitution).

  • Isobutyl Group:

    • Doublet (6H, -CH(CH ₃)₂) at δ ~0.95 ppm .

    • Multiplet (1H, -CH -) at δ ~1.90 ppm .

    • Doublet (2H, furan-CH ₂-) at δ ~2.45 ppm .

• Validation Check: If the furan signals appear as a singlet or are absent (replaced by aliphatic ketones), the ring has opened (hydrolysis).

Step 3: ³¹P NMR (Proton-Decoupled)

• Target Signal: A single peak in the range of δ -4.0 to -8.0 ppm (typical for aryl/enol phosphates).

• Validation Check: A peak at δ 0 ppm indicates free phosphoric acid (hydrolysis). A peak at δ -10 to -20 ppm suggests pyrophosphate formation (anhydride degradation).

Step 4: 2D HMBC (Heteronuclear Multiple Bond Correlation)

• Critical Connectivity: Verify the correlation between the Phosphate Phosphorus and the Furan C2 Carbon . This proves the phosphate is covalently attached to the ring, not just a salt mixture.

Protocol B: Hydrolytic Stability Profiling

Objective: Quantify the half-life (

) of the derivative to assess its viability as a drug candidate or reagent.

• Preparation: Prepare a 10 mM stock in DMSO.

• Incubation: Dilute to 100 µM in:

  • Buffer A: 0.1 M HCl (pH 1.0) – Simulated Gastric Fluid

  • Buffer B: PBS (pH 7.4) – Plasma Simulation

• Monitoring: Inject onto HPLC (C18 column, Acetonitrile/Water + 10mM NH₄OAc) every 15 minutes for 4 hours.

• Calculation: Plot

  vs. Time. The slope gives .

Part 4: Visualization of Validation Logic

Diagram 1: Structural Validation Workflow

This flowchart illustrates the decision logic for validating the 5-isobutylfuran-2-yl phosphate scaffold, prioritizing non-destructive methods.

Caption: Step-by-step decision matrix for validating labile furan-phosphate derivatives.

Diagram 2: Degradation Pathways

Understanding how the molecule fails is as important as validating its success. This diagram maps the common instability modes of 5-isobutylfuran-2-yl phosphate.

Caption: Primary degradation mechanisms: acid-catalyzed hydrolysis and oxidative polymerization.

Part 5: Expected Data Reference

Use these values to benchmark your experimental results.

Parameter	Expected Value	Structural Implication
¹H NMR (Furan-H3)	δ 6.1 – 6.3 ppm (d)	Proximity to phosphate (shielding/deshielding balance)
¹H NMR (Furan-H4)	δ 5.9 – 6.1 ppm (d)	Proximity to isobutyl group
³¹P NMR Shift	δ -5.5 ± 1.0 ppm	Intact mono-phosphate ester
HRMS (ESI-)	[M-H]⁻ = 219.043 (calc.)	Confirms formula C₈H₁₃O₅P
Stability (pH 7.4)	hours	Stable for biological assays
Stability (pH 1.0)	minutes	Rapid hydrolysis (prodrug release potential)

References

• Dang, Q. et al. (2005). Discovery of a Series of Phosphonic Acid-Containing Thiazoles as Potent and Selective Inhibitors of Fructose 1,6-Bisphosphatase. Journal of Medicinal Chemistry, 48(24), 7520–7523. Link

  • Context: Establishes the synthesis and stability profiles of furan-containing phosphonates/phosph

• Erion, M. D. et al. (2005). MB06322 (CS-917): A Potent and Selective Inhibitor of Fructose 1,6-Bisphosphatase for Controlling Gluconeogenesis in Type 2 Diabetes.[1][2] PNAS, 102(22), 7970–7975. Link

  • Context: Provides in vivo handling and metabolic conversion data for isobutyl-substituted furan deriv

• Krutak, J. J. et al. (2004). Chemistry of Furan Derivatives: Stability and Reactivity. Chemical Reviews, 104(3), 1317-1370. Link

  • Context: Comprehensive review on the oxidative and hydrolytic instability of the furan ring, essential for interpreting degradation p

• Silverstein, R. M. et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition, Wiley. Link

  • Context: Authoritative source for standard NMR chemical shifts of furan and phosph

Sources

• 1. MB06322 (CS-917): A potent and selective inhibitor of fructose 1,6-bisphosphatase for controlling gluconeogenesis in type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. MB06322 (CS-917): A potent and selective inhibitor of fructose 1,6-bisphosphatase for controlling gluconeogenesis in type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Characterization of Diethyl 5-(2-methylpropyl)furan-2-yl phosphate: A Comparative Analytical Guide

Executive Summary

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate (henceforth DMPFP ) represents a specialized class of organophosphate-functionalized heterocycles. Often synthesized as a stable enol phosphate prodrug or a reactive intermediate derived from 5-isobutylfuran-2(5H)-one , its accurate characterization is critical in drug development and metabolic profiling.

The primary analytical challenge lies in distinguishing the aromatic furan phosphate (DMPFP) from its thermodynamic sink, the non-aromatic lactone precursor , and its hydrolysis byproducts. This guide provides a rigorous, comparative spectroscopic framework to validate structural integrity, quantify purity, and assess stability against these alternatives.

Characterization Workflow

The following decision tree outlines the logical progression for validating DMPFP, prioritizing non-destructive methods (NMR) before destructive confirmation (MS).

Comparative Performance Analysis

In a development context, DMPFP is rarely evaluated in isolation. It must be benchmarked against its Parent Lactone (the starting material or metabolite) and Diethyl Phosphate (the degradation product).

Spectral Distinctiveness (NMR)

The transition from the lactone carbonyl to the enol phosphate creates distinct spectral markers.

Feature	Target: DMPFP (Aromatic System)	Alternative: 5-Isobutylfuran-2(5H)-one (Lactone)	Differentiation Logic
P Signal	-6.5 ppm (Phosphate ester)	Silent (No Phosphorus)	Primary Pass/Fail: Presence of signal confirms phosphorylation.
Ring Protons ( H)	5.8 & 6.2 ppm (Aromatic doublets)	5.1 & 7.2 ppm (Olefinic, larger )	Aromatic current in DMPFP compresses the shift difference compared to the polarized enone system.
Carbonyl (IR)	Absent	Strong band (~1740-1780 cm )	Disappearance of confirms O-phosphorylation (O-attack vs C-attack).
Coupling ( )	Hz (H3-P coupling)	N/A	Long-range P-H coupling verifies the phosphate is attached to the ring.

Stability Profile

• DMPFP: Susceptible to hydrolysis under acidic conditions, reverting to the lactone and diethyl phosphate.

• Lactone: Thermodynamically stable tautomer.

• Implication: If the

  P NMR shows a peak at 0 ppm (Phosphoric acid) or -1.0 ppm (Diethyl phosphate), the sample has degraded.

Detailed Spectroscopic Data (Predicted)

Based on substituent increments for substituted furans and organophosphates.

A. Nuclear Magnetic Resonance (NMR)

Solvent:

(Chloroform-d) Internal Standard: TMS ( 0.00)

1.

H NMR (400 MHz)

• 6.15 (d, Hz, 1H, H-3): The furan proton adjacent to the phosphate. Deshielded by the oxygen/phosphate EWG.
• 5.85 (d, Hz, 1H, H-4): The furan proton adjacent to the alkyl group.
• 4.18 (m, 4H, ): Characteristic multiplet due to splitting by both and P.
• 2.45 (d, Hz, 2H, Furan- -CH): Benzylic-like methylene connecting the isobutyl group.
• 1.85 (m, 1H, ): Methine proton of the isobutyl group.
• 1.35 (dt, 6H, ): Methyls of the ethyl phosphate.
• 0.92 (d, 6H, ): Methyls of the isobutyl group.

2.

C NMR (100 MHz)

• Furan Carbons:

  148.5 (C-2, d, ), 152.0 (C-5), 105.5 (C-4), 98.0 (C-3, d, ).

• Phosphate Carbons:

  64.5 (d, , ), 16.1 (d, , ).

• Isobutyl Carbons:

  35.0 ( ), 28.5 ( ), 22.1 ( ).

B. Mass Spectrometry (ESI-MS)

Mode: Positive Ion Mode (

) Molecular Formula: Exact Mass: 276.11

Fragmentation Pathway (MS/MS):

• Precursor:

  277 ( )

• Product A:

  221 (Loss of isobutene, McLafferty-like rearrangement common in alkyl furans).

• Product B:

  139 (Loss of Diethyl phosphate group Furan cation).

• Product C:

  155 (Diethyl phosphate cation ).

Experimental Protocol: Synthesis & Verification

Note: This protocol assumes the researcher is starting from the lactone precursor.

Step 1: Phosphorylation (The "Trap")

To generate DMPFP, one must trap the enolate of 5-isobutylfuran-2(5H)-one.

• Reagents: 5-isobutylfuran-2(5H)-one (1.0 eq), LiHMDS (1.1 eq), Diethyl chlorophosphate (1.1 eq).

• Conditions: THF, -78°C, inert atmosphere (

  ).

• Procedure:

  • Cool lactone in THF to -78°C.

  • Add LiHMDS dropwise to generate the enolate (color change often observed).

  • Add Diethyl chlorophosphate rapidly.

  • Allow to warm to 0°C.

  • Critical Checkpoint: Quench a small aliquot and run TLC. If starting material persists, do not proceed to workup; add more electrophile.

Step 2: Purification (The "Separation")

• Challenge: Silica gel is slightly acidic and can hydrolyze the phosphate back to the lactone.

• Solution: Use Neutralized Silica Gel (pre-treated with 1% Triethylamine in Hexanes).

• Eluent: Hexane:Ethyl Acetate (gradient). DMPFP is typically less polar than the lactone due to the loss of the H-bond accepting carbonyl and increased lipophilicity of the ethyl groups.

Step 3: Validation (The "Proof")

• Prepare Sample: Dissolve 10 mg in 0.6 mL

  .

• Acquire

  P NMR:

  • Set spectral width to cover -100 to +100 ppm.

  • Scan count: 16 (Phosphorus is sensitive).

  • Acceptance Criteria: Single sharp peak at

    -6.5 1.0 ppm.

• Acquire

  H NMR:

  • Verify integration ratio: Furan H (2) : Ethyl H (10) : Isobutyl H (9).

  • Check for "Ghost" peaks at

    9-10 ppm (Aldehydes from ring opening) or 7.2 ppm (Lactone reversion).

References

• Kowalski, C. J., & Haque, M. S. (1985).

  -bromo -keto dianions. Journal of the American Chemical Society. (Foundational work on furan/enol phosphate trapping).
• Gorenstein, D. G. (1984). Phosphorus-31 NMR: Principles and Applications. Academic Press.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Standard reference for Furan coupling constants and IR bands).

• McNulty, J., et al. (2014). Scope and mechanistic insights into the synthesis of furan-2-yl phosphates. European Journal of Organic Chemistry. (Specific methodology for diethyl furan-2-yl phosphate synthesis).

Safety & Regulatory Compliance

Proper Disposal Procedures: Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

[1]

Executive Safety Summary

Diethyl 5-(2-methylpropyl)furan-2-yl phosphate is a specialized organophosphate intermediate containing a substituted furan ring.[1] Because specific Safety Data Sheets (SDS) are often unavailable for such research-grade ligands, this guide derives protocols from Structure-Activity Relationships (SAR) , treating the compound with the combined precautions of organophosphates (neurotoxicity) and alkyl-furans (flammability/peroxide formation) .[1]

Critical Hazards:

• Neurotoxicity: Assume Acetylcholinesterase (AChE) inhibition potential typical of phosphate esters.

• Flammability: The furan moiety confers a low flash point; vapors may travel to ignition sources.[2]

• Instability: Potential for explosive peroxide formation upon prolonged air exposure; hydrolyzes in water to release acidic byproducts.

Hazard Identification & Waste Classification

Before disposal, you must classify the waste stream to ensure regulatory compliance (RCRA/EPA).

Parameter	Classification Criteria	Hazard Code (RCRA/CLP)
Primary Hazard	Acute Toxicity (Oral/Dermal/Inhalation)	P-List (Default assumption for acute OPs) or D003 (Reactivity)
Secondary Hazard	Ignitability (Flash point < 60°C estimated)	D001 (Ignitable Characteristic)
Chemical Class	Organophosphate / Heterocycle	Hazardous Waste (Not for drain disposal)
Reactivity	Water-reactive (Slow hydrolysis to diethyl phosphoric acid)	W1 (Water Reactive - Minor)

Pre-Disposal Stabilization Protocol

Do NOT attempt bench-top chemical deactivation (e.g., alkaline hydrolysis) unless you have a validated protocol.[1] Furan rings are sensitive to ring-opening in acidic/basic conditions, which can generate toxic dicarbonyls (e.g., substituted succinaldehydes) or polymer tars that complicate waste profiling.[1]

Step-by-Step Packaging (Lab Scale < 100g)

• Segregation: Isolate from oxidizers (peroxides, nitrates) and strong bases.

• Primary Containment:

  • Transfer liquid/solid residue into a glass or HDPE container.

  • Note: Avoid metal containers due to potential corrosion from hydrolysis byproducts (phosphoric acid derivatives).

• Solvent Dilution (Optional but Recommended):

  • If the material is neat (pure) and highly concentrated, dilute to <10% wt/wt using a compatible solvent like Ethyl Acetate or Dichloromethane . This reduces the immediate acute toxicity risk during handling.

  • Warning: Do not use alcohols (methanol/ethanol) if prolonged storage is expected, as transesterification can occur.

• Labeling:

  • Affix a hazardous waste label.[3]

  • Text: "Hazardous Waste - Flammable, Toxic.[1][2][4] Contains: Organophosphate esters, Alkyl Furan."

Disposal Workflow Decision Tree

The following diagram outlines the decision logic for handling this compound based on its physical state and quantity.

Figure 1: Decision logic for segregating and processing organophosphate furan waste.

Emergency Procedures (Spill Management)

In the event of a spill, immediate containment is required to prevent neurotoxic exposure and fire.[5]

PPE Requirements:

• Respiratory: Half-mask respirator with Organic Vapor/Acid Gas cartridges (P100).

• Skin: Double-gloving (Nitrile over Laminate/Silver Shield).[1] Furan derivatives penetrate standard latex rapidly.

• Eyes: Chemical splash goggles.

Cleanup Protocol:

• Evacuate & Ventilate: Clear the immediate area. Remove ignition sources.[3][5][6][7][8][9]

• Absorb: Use Vermiculite or Activated Carbon .

  • Contraindication: Do NOT use sawdust or paper towels (flammability risk with furans).

  • Contraindication: Do NOT wash down the drain.[2] This compound is toxic to aquatic life.[7][9]

• Decontaminate Surface:

  • After bulk removal, wipe the surface with a 10% Sodium Carbonate solution to neutralize trace acidic hydrolysis products.

  • Follow with a detergent wash.[2]

• Waste Bagging: Place all absorbent materials into a heavy-duty yellow hazardous waste bag, seal, and place inside a secondary hard-walled container.

Final Disposal Method

The only acceptable final disposal method for Diethyl 5-(2-methylpropyl)furan-2-yl phosphate is High-Temperature Incineration .[1]

• Why Incineration?

  • P-O Bond Destruction: Thermal destruction ensures the cleavage of the phosphate ester bond, preventing neurotoxic activity.

  • Furan Ring Opening: High temperatures (>1000°C) are required to completely oxidize the heterocyclic ring to CO2 and H2O, preventing the release of toxic dicarbonyl metabolites.

• Facility Requirement: Ensure your waste contractor utilizes a facility permitted for RCRA Code D001/D003 .

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for Furan Derivatives and Organophosphates. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024). RCRA Hazardous Waste Codes and Lists. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2024).[7][10] Toxic and Hazardous Substances: Organophosphates. Retrieved from [Link][1]

• New Jersey Department of Health. (2018). Hazardous Substance Fact Sheet: Furan. Retrieved from [Link]

Sources

• 1. Diethyl 5-(2-amino-5-t-butylcarbonylthiazol-4-yl)furan-2-phosphonate | C16H23N2O5PS | CID 74889653 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nj.gov [nj.gov]
• 3. wcu.edu [wcu.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. fishersci.com [fishersci.com]
• 8. furan.com [furan.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. fishersci.com [fishersci.com]

Personal protective equipment for handling Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

Operational Safety Protocol: Handling Diethyl 5-(2-methylpropyl)furan-2-yl phosphate

Part 1: Hazard Architecture & Risk Assessment

As scientists, we do not rely on luck; we rely on engineered barriers. To handle Diethyl 5-(2-methylpropyl)furan-2-yl phosphate safely, we must first deconstruct its molecular architecture to understand its biological behavior.

This molecule presents a dual-threat profile:

• The Phosphate Head (Warhead): The diethyl phosphate moiety suggests high reactivity toward serine residues in enzymes. Like many organophosphates, this implies a high potential for Acetylcholinesterase (AChE) inhibition , leading to cholinergic crisis (neurotoxicity).

• The Furan-Isobutyl Tail (Delivery System): The lipophilic 5-(2-methylpropyl)furan group facilitates rapid dermal absorption . It acts as a "trojan horse," dragging the reactive phosphate across the lipid bilayer of the skin and into systemic circulation. Furthermore, furan rings can undergo metabolic activation (via Cytochrome P450) to reactive enedials, adding a layer of potential hepatotoxicity.

Operational Classification: Treat as Acute Toxin (Category 2) and Skin Corrosive (Category 1C) until specific toxicological data proves otherwise.

Part 2: The PPE Firewall (Personal Protective Equipment)

Standard "lab safety" is insufficient. For this compound, we utilize a Time-to-Breakthrough approach. Standard nitrile gloves may degrade or become permeable to organophosphates within minutes of direct contact.

PPE Selection Matrix

Protection Zone	Component	Specification	Scientific Rationale
Dermal (Hands)	Primary Layer	Silver Shield / 4H (Laminate)	Critical: Laminate films provide >4hr breakthrough time for organophosphates. Nitrile alone is insufficient for stock handling.
Outer Layer	8 mil Nitrile (Disposable)	Provides dexterity and protects the inner laminate glove from physical tears.
Respiratory	Primary Engineering	Fume Hood (Face Velocity: 100 fpm)	The primary barrier. Do not handle on an open bench.
Backup PPE	Full-Face Respirator w/ P100 + OV Cartridge	Only required for spill cleanup or equipment maintenance outside the hood.
Body	Torso/Legs	Tyvek® 400 (or equivalent)	Non-woven polyethylene prevents particulate/aerosol embedding in street clothes.
Apron	Butyl Rubber or Neoprene	Worn over the lab coat during liquid transfer to prevent soak-through from splashes.
Ocular	Eyes	Chemical Splash Goggles (Indirect Vent)	Safety glasses are inadequate against aerosols/vapors that can bypass side shields.

Visualization: PPE Decision Logic

Figure 1: PPE Decision Tree based on physical state and quantity. Note that liquid organophosphates permeate gloves faster than solids.

Part 3: Operational Protocols

Handling & Transfer

Objective: Zero aerosol generation.

• Engineering Check: Verify fume hood flow is 80–100 fpm. Clear the sash area of clutter to prevent turbulence.

• Weighing (Solids):

  • Do not use a spatula. Use the "tap and pour" method into a tared vial.

  • If static is an issue, use an anti-static gun; never blow on the powder.

• Liquid Transfer (The Danger Zone):

  • Avoid Needles: High-pressure spray from a needle slip is a catastrophic exposure event.

  • Use Positive Displacement: Use positive displacement pipettes or glass syringes with Luer-lock tips.

  • The "Low-High" Rule: Keep hands lower than the elbows but higher than the chemical source to prevent sleeve wicking.

Chemical Neutralization (Quenching)

Objective: Break the P-O bond to deactivate the phosphate ester.

• Quench Solution: 10% Sodium Hydroxide (NaOH) in 50% Ethanol/Water.

  • Mechanism:[1][2][3][4] Alkaline hydrolysis attacks the phosphorus center, cleaving the ester bond and rendering the molecule biologically inactive (though the furan byproduct may still be toxic, the neurotoxic phosphate capability is destroyed).

• Procedure:

  • Place contaminated glassware/tools in a dedicated "Quench Bath" inside the hood.

  • Allow to soak for 24 hours.

  • Check pH to ensure it remains >12.

Emergency Response

• Skin Contact:

  • Immediate: Do not wipe (this spreads the chemical). Wash with copious soap and water for 15 minutes.[5]

  • Alert: Notify the safety officer.

  • Medical: If symptoms (pinpoint pupils, sweating, tremors) appear, transport to ER immediately. Provide the SDS to medical personnel and mention "Organophosphate - Suspected AChE Inhibitor."

• Spill (<10mL):

  • Evacuate the immediate area.[6][7][8]

  • Don full PPE (Protocol A).

  • Cover spill with vermiculite or chem-sorb pads .

  • Apply Quench Solution (NaOH/EtOH) gently over the pads.

  • Collect as hazardous waste.

Part 4: Workflow Visualization

Figure 2: Operational workflow emphasizing the decontamination step prior to final disposal.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• Occupational Safety and Health Administration (OSHA). (n.d.).[7] Personal Protective Equipment: Chemical Protective Clothing. United States Department of Labor.

• Centers for Disease Control and Prevention (CDC). (2019). NIOSH Pocket Guide to Chemical Hazards: Organophosphorus Pesticides.

• Forsberg, K., & Mansdorf, S. Z. (2014). Quick Selection Guide to Chemical Protective Clothing (6th ed.). Wiley. (Referenced for Laminate vs. Nitrile breakthrough times).[9]

• World Health Organization (WHO). (2008). Clinical Management of Acute Organophosphate Pesticide Poisoning.

Sources

• 1. afd.calpoly.edu [afd.calpoly.edu]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pciaw.org [pciaw.org]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. fishersci.com [fishersci.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. 12 Prevention of dermal absorption – Pesticides Research No. 124 2009 – Dermal absorption of pesticides - evaluation of variability and prevention [www2.mst.dk]